Technical Documentation Center

3-(2-Chloroethyl)oxazolidin-2-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(2-Chloroethyl)oxazolidin-2-one
  • CAS: 2508-01-2

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to the Synthesis of 3-(2-Chloroethyl)oxazolidin-2-one from N,N-bis(2-chloroethyl)amine

Executive Summary: This guide provides a detailed technical overview of a high-yield, efficient synthesis of 3-(2-Chloroethyl)oxazolidin-2-one, a valuable heterocyclic intermediate. The synthesis proceeds via an intramol...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary: This guide provides a detailed technical overview of a high-yield, efficient synthesis of 3-(2-Chloroethyl)oxazolidin-2-one, a valuable heterocyclic intermediate. The synthesis proceeds via an intramolecular cyclization of N,N-bis(2-chloroethyl)amine using carbon dioxide as a C1 source. This document elucidates the underlying reaction mechanism, provides a detailed, step-by-step experimental protocol derived from established patent literature, and outlines methods for product characterization. It is intended for researchers, chemists, and professionals in drug development who require a robust and reproducible method for preparing this key synthetic building block.

Introduction

Oxazolidin-2-ones are a class of heterocyclic compounds that form the core structure of numerous pharmaceuticals, most notably a class of antibiotics.[1][2] Their rigid, planar structure and hydrogen bonding capabilities make them valuable scaffolds in medicinal chemistry. The title compound, 3-(2-Chloroethyl)oxazolidin-2-one, possesses a reactive chloroethyl side chain, making it a versatile intermediate for further functionalization and the synthesis of more complex molecules.

This guide focuses on a specific and highly efficient transformation: the conversion of N,N-bis(2-chloroethyl)amine to 3-(2-Chloroethyl)oxazolidin-2-one.

  • The Precursor: N,N-bis(2-chloroethyl)amine, also known as nor-nitrogen mustard, is a potent bifunctional alkylating agent.[3] It is typically supplied and handled as its more stable hydrochloride salt. Its high reactivity necessitates careful handling and specific activation for controlled synthetic transformations.[3]

  • The Synthetic Strategy: The described synthesis utilizes carbon dioxide (CO2) as an inexpensive, non-toxic, and readily available C1 building block to form the carbonyl group of the oxazolidinone ring. The core of the reaction is an intramolecular cyclization, a powerful strategy in organic synthesis for efficiently constructing ring systems.

Reaction Mechanism and Scientific Rationale

The conversion of N,N-bis(2-chloroethyl)amine hydrochloride into 3-(2-Chloroethyl)oxazolidin-2-one is a sequential, one-pot process involving three key steps. The choice of reagents and conditions is critical for ensuring high yield and purity.

Step 1: Deprotonation of the Amine Salt The starting material, N,N-bis(2-chloroethyl)amine hydrochloride, is a stable salt. To initiate the reaction, the free secondary amine must be generated in situ. This is accomplished by adding a base, typically a tertiary amine like triethylamine (Et3N). Triethylamine is chosen for its sufficient basicity to deprotonate the ammonium salt and its inability to compete in subsequent nucleophilic reactions. An excess of triethylamine is used to drive this equilibrium and to neutralize any additional acid generated during the process.[4][5]

Step 2: Formation of the Carbamate Intermediate Once the free N,N-bis(2-chloroethyl)amine is formed, it acts as a nucleophile, attacking a molecule of carbon dioxide. This reaction forms a carbamate salt intermediate.[6][7] The formation of this carbamate is a crucial step, as it introduces the necessary carbonyl group and activates an oxygen atom for the subsequent cyclization.

Step 3: Intramolecular Cyclization The final and rate-determining step is an intramolecular nucleophilic substitution (SN2) reaction. The negatively charged oxygen of the carbamate intermediate attacks one of the electrophilic carbon atoms of a chloroethyl group. This intramolecular attack is kinetically favored, leading to the formation of a stable five-membered oxazolidinone ring and the displacement of a chloride ion.[8]

The complete mechanistic pathway is illustrated below.

G Start_HCl N,N-bis(2-chloroethyl)amine HCl Free_Amine Free Amine Start_HCl->Free_Amine Base Triethylamine (Et3N) Carbamate Carbamate Intermediate Free_Amine->Carbamate CO2 Carbon Dioxide (CO2) Product 3-(2-Chloroethyl)oxazolidin-2-one Carbamate->Product - Cl⁻

Caption: Reaction mechanism for the synthesis of 3-(2-Chloroethyl)oxazolidin-2-one.

Detailed Experimental Protocol

The following protocol is adapted from established and validated procedures found in the patent literature, ensuring a high degree of reproducibility and yield.[4]

Materials and Reagents
ReagentCAS No.Molecular FormulaMolar Mass ( g/mol )
N,N-bis(2-chloroethyl)amine hydrochloride821-48-7C4H10Cl3N178.49
Triethylamine (Et3N)121-44-8C6H15N101.19
Methanol (MeOH)67-56-1CH4O32.04
Carbon Dioxide (CO2)124-38-9CO244.01
Toluene108-88-3C7H892.14
Equipment Setup
  • A 2 L four-necked round-bottom flask

  • Magnetic stirrer and stir bar

  • Thermometer

  • Gas inlet tube/diffuser

  • Condenser (for solvent removal under reduced pressure)

  • Filtration apparatus (e.g., Büchner funnel)

Step-by-Step Procedure

The overall experimental workflow is outlined in the diagram below.

Caption: Experimental workflow for the synthesis and isolation of the target compound.

Detailed Steps:

  • Charging the Reactor: In a 2 L four-necked flask equipped with a magnetic stirrer and thermometer, sequentially add N,N-bis(chloroethyl)amine hydrochloride (200.0 g, 1.12 mol), methanol (600 mL), and triethylamine (328.0 mL, 2.35 mol).[4]

  • Carbon Dioxide Addition: While stirring at room temperature (approx. 20°C), pass carbon dioxide gas, conveniently generated from dry ice, through the solution for 1 hour.[4]

  • Initial Solvent Removal: After the reaction period, concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Precipitation and Filtration: To the concentrated residue, add toluene (1.0 L). This will cause the triethylamine hydrochloride salt to precipitate as a white solid. Filter the resulting suspension by suction and wash the collected solid residue with additional toluene.[4]

  • Final Isolation: Combine the filtrates and concentrate them under reduced pressure to remove the toluene. This will yield the title compound as a light yellow liquid. The reported isolated yield for this procedure is approximately 98.9%.[4]

  • Optional Purification: The product is typically of high purity as determined by NMR analysis. However, it can be further decolorized by distillation if required (boiling point: 135°C at 3 mmHg).[4]

Quantitative Summary
ReagentAmountMoles (mol)EquivalentsRole
N,N-bis(2-chloroethyl)amine hydrochloride200.0 g1.121.0Starting Material
Triethylamine (Et3N)328.0 mL2.352.1Base
Methanol (MeOH)600 mL--Solvent
Carbon Dioxide (CO2)Bubbled for 1 hrExcessExcessC1 Reagent
Toluene1.0 L + washes--Work-up Solvent

Product Characterization

The identity and purity of the synthesized 3-(2-Chloroethyl)oxazolidin-2-one can be confirmed using standard analytical techniques.

Physical Properties
  • Appearance: Light yellow liquid[4]

  • Molecular Formula: C5H8ClNO2[9]

  • Molecular Weight: 149.58 g/mol [9]

  • Density: 1.286 g/cm³[9]

  • Boiling Point: 137-138 °C at 3 Torr[9] (135°C at 3 mmHg)[4]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a definitive method for structural confirmation. The following data were obtained in deuterated chloroform (CDCl3).[4]

Analysis Chemical Shift (δ) / ppm Signal Description Assignment
¹H NMR 4.38ddd, J=0.9, 6.3, 7.8 Hz, 2H-O-CH₂ -CH₂-N- (Oxazolidinone ring)
3.79-3.67m, 4H-O-CH₂-CH₂ -N- and -N-CH₂ -CH₂-Cl (Overlapping)
3.66-3.59m, 2H-N-CH₂-CH₂ -Cl
¹³C NMR 158.38C =O (Carbonyl)
62.01-O-C H₂- (Oxazolidinone ring)
46.19-N-C H₂-CH₂-Cl
45.70-CH₂-C H₂-N- (Oxazolidinone ring)
42.03-CH₂-C H₂-Cl

Safety Considerations

  • N,N-bis(2-chloroethyl)amine hydrochloride: This compound is a nitrogen mustard analogue and a potent alkylating agent. It is hazardous and must be handled with extreme caution in a well-ventilated fume hood.[3] It is harmful if swallowed and can cause severe skin burns and eye damage.[3] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

  • Triethylamine: Is a corrosive and flammable liquid with a strong odor. It should be handled in a fume hood.

  • Methanol and Toluene: Are flammable solvents. All heating and concentration steps should be performed with care, avoiding ignition sources.

Conclusion

The synthesis of 3-(2-Chloroethyl)oxazolidin-2-one from N,N-bis(2-chloroethyl)amine hydrochloride via CO2-mediated cyclization is a highly efficient, high-yielding, and straightforward procedure. The use of inexpensive and safe carbon dioxide as a carbonyl source makes this method attractive for large-scale production. The protocol is robust and yields a product of high purity that can often be used in subsequent steps without further purification. The detailed mechanistic understanding and procedural guidelines presented in this document provide researchers with a solid foundation for the successful synthesis of this valuable chemical intermediate.

References

[5] Process for preparing efletrizine. Google Patents (WO2008155777A2). Available at: (Accessed: Jan 16, 2026).

[10] 3-(2-chloroethyl)-5-decyl-1,3-oxazolidin-2-one. ChemSynthesis. Available at: [Link] (Accessed: Jan 16, 2026).

[11] Oxazolidinone synthesis. Organic Chemistry Portal. Available at: [Link] (Accessed: Jan 16, 2026).

[12] Reactions of N-Ethyl- (HN-1), N-Methyl-Bis(2-Chloroethyl)amine (HN-2), and Tris(2-Chloroethyl)amine (HN-3) with Peroxides. Defense Technical Information Center (DTIC). Available at: [Link] (Accessed: Jan 16, 2026).

[13] Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. MDPI. Available at: [Link] (Accessed: Jan 16, 2026).

[1] Current Updates on Oxazolidinone and Its Significance. PubMed Central (PMC), National Center for Biotechnology Information. Available at: [Link] (Accessed: Jan 16, 2026).

[6] Reaction mechanism for synthesis of oxazolidinone by three-component reaction of CO2, cyclohexylamine and 1,2-dichloroethane. ResearchGate. Available at: [Link] (Accessed: Jan 16, 2026).

[14] Method of production of n,n-bis(2-chloroethyl)tetrahydro-2h-1,3,2-oxazaphosphorine-2-amine 2-oxide. Google Patents (US20180086780A1). Available at: (Accessed: Jan 16, 2026).

[8] Intramolecular cyclization of carbamate esters. ResearchGate. Available at: [Link] (Accessed: Jan 16, 2026).

[15] Three-component condensation of pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and K2CO3 in DMF as a new method for oxazolidinylethylation. ResearchGate. Available at: [Link] (Accessed: Jan 16, 2026).

[2] Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. National Institutes of Health (NIH). Available at: [Link] (Accessed: Jan 16, 2026).

[7] Carbon dioxide-based facile synthesis of cyclic carbamates from amino alcohols. Various sources. (General chemical principle).

[16] Catalytic, Enantioselective Synthesis of Cyclic Carbamates from Dialkyl Amines by CO2-Capture: Discovery, Development, and Mechanism. PubMed. Available at: [Link] (Accessed: Jan 16, 2026).

Sources

Exploratory

An In-depth Technical Guide to 3-(2-Chloroethyl)oxazolidin-2-one: Properties, Reactivity, and Synthetic Applications

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract 3-(2-Chloroethyl)oxazolidin-2-one is a pivotal chemical intermediate, valued for its unique bifunctional nature. It incorporates the phar...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

3-(2-Chloroethyl)oxazolidin-2-one is a pivotal chemical intermediate, valued for its unique bifunctional nature. It incorporates the pharmacologically significant oxazolidinone core and a reactive chloroethyl side chain, making it an essential building block in the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of its chemical properties, explores the causality behind its reactivity, details established experimental protocols, and highlights its applications in modern drug discovery.

Introduction: The Significance of the Oxazolidinone Scaffold

The oxazolidinone ring is a privileged scaffold in medicinal chemistry, most notably recognized for its role in a class of potent antibiotics.[1][2] Linezolid, the first FDA-approved oxazolidinone antibiotic, demonstrated efficacy against multi-drug resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[2][3][4] The therapeutic success of this class has spurred extensive research into new derivatives for various applications, including antibacterial, antituberculosis, and anticancer agents.[2][5]

3-(2-Chloroethyl)oxazolidin-2-one serves as a key precursor in this field, providing a direct and efficient means to introduce the N-alkyloxazolidinone pharmacophore. Its reactivity is dominated by the electrophilic nature of the chloroethyl group, which allows for facile derivatization through nucleophilic substitution reactions.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of 3-(2-Chloroethyl)oxazolidin-2-one is fundamental to its effective use in synthesis. The compound is typically a light yellow liquid under standard conditions.[6]

Table 1: Key Physicochemical Properties of 3-(2-Chloroethyl)oxazolidin-2-one

PropertyValueSource(s)
CAS Number 2508-01-2[7][8][9]
Molecular Formula C₅H₈ClNO₂[7][8][9]
Molecular Weight 149.58 g/mol [7][9]
Density 1.286 g/cm³[7][9]
Boiling Point 135-138 °C (at 3 mmHg)[6][9]
Refractive Index 1.484[9]
Storage Store under inert gas (Nitrogen or Argon) at 2-8°C[7]

Spectroscopic Data: The structure of 3-(2-Chloroethyl)oxazolidin-2-one is well-characterized by standard spectroscopic methods.

  • ¹H NMR (300 MHz, CDCl₃): δ=4.38 (t, 2H), 3.79-3.67 (m, 4H).[6] The triplet at 4.38 ppm corresponds to the methylene group adjacent to the oxygen within the oxazolidinone ring. The multiplet between 3.67 and 3.79 ppm represents the overlapping signals of the methylene group adjacent to the nitrogen and the chloroethyl methylene groups.

  • ¹³C NMR (75 MHz, CDCl₃): δ=158.38 (C=O), 62.01 (O-CH₂), 46.19 (N-CH₂), 42.03 (Cl-CH₂).[6] The downfield signal at 158.38 ppm is characteristic of the carbonyl carbon in the cyclic carbamate structure.

  • Infrared (IR): The IR spectrum shows a strong characteristic absorption band for the carbonyl (C=O) group of the cyclic carbamate, typically around 1750 cm⁻¹.

Synthesis of 3-(2-Chloroethyl)oxazolidin-2-one

The compound can be synthesized in high yield via the cyclization of N,N-bis(2-chloroethyl)amine using carbon dioxide as a C1 source.[6] This method is efficient and proceeds under mild conditions. The causality behind this reaction lies in the nucleophilicity of the amine, which, after deprotonation by a base like triethylamine, reacts with CO₂ to form a carbamate intermediate that subsequently undergoes intramolecular cyclization to yield the oxazolidinone ring, expelling a chloride ion.

Experimental Protocol: Synthesis from N,N-bis(2-chloroethyl)amine Hydrochloride[6]
  • Reaction Setup: To a 2 L four-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, add N,N-bis(2-chloroethyl)amine hydrochloride (200.0 g, 1.12 mol), methanol (600 mL), and triethylamine (328.0 mL, 2.35 mol).

  • Carbonylation: Bubble carbon dioxide (CO₂) gas through the solution at room temperature for 1 hour. The CO₂ can be generated from dry ice.

  • Workup: Concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Purification: Add toluene (1.0 L) to the residue to precipitate triethylamine hydrochloride. Filter the resulting white suspension by suction and wash the residue with additional toluene.

  • Isolation: Combine the filtrates and concentrate under reduced pressure to obtain 3-(2-Chloroethyl)oxazolidin-2-one as a light yellow liquid (yields typically >98%). The product is often of sufficient purity for subsequent steps without further distillation.[6]

Visualization of Synthesis Workflow

Synthesis of 3-(2-Chloroethyl)oxazolidin-2-one A N,N-bis(2-chloroethyl)amine HCl E Reaction Mixture A->E B Methanol (Solvent) B->E C Triethylamine (Base) C->E D CO2 (Carbonyl Source) D->E 1 hr @ RT F Concentration (in vacuo) E->F G Toluene Addition & Filtration F->G H Final Product (Light Yellow Liquid) G->H Concentration of Filtrate

Caption: Workflow for the synthesis of 3-(2-Chloroethyl)oxazolidin-2-one.

Chemical Reactivity and Mechanistic Insights

The reactivity of 3-(2-Chloroethyl)oxazolidin-2-one is primarily dictated by the chloroethyl side chain. The chlorine atom is a good leaving group, rendering the adjacent carbon atom electrophilic and susceptible to attack by a wide range of nucleophiles. This functionality is the cornerstone of its utility as a synthetic building block.

Nucleophilic Substitution (Sₙ2) Reactions

The primary reaction pathway is Sₙ2 displacement of the chloride ion. This allows for the covalent attachment of the N-ethyloxazolidinone moiety to various nucleophilic substrates.

Causality: The electron-withdrawing nature of the adjacent oxazolidinone ring slightly enhances the electrophilicity of the carbon bearing the chlorine, facilitating nucleophilic attack. Common nucleophiles include azides, amines, thiols, and carbanions.

Visualization of General Sₙ2 Reactivity

General S_N2 Reactivity Profile cluster_reactants Reactants cluster_product Product R 3-(2-Chloroethyl)oxazolidin-2-one P Substituted Product R->P S_N2 Attack Nu Nucleophile (Nu⁻) Nu->P Cl Cl⁻

Caption: General mechanism of nucleophilic substitution on the chloroethyl group.

Application in Heterocyclic Synthesis

A prominent application of this reactivity is in the synthesis of more complex heterocyclic systems. For example, reaction with sodium azide furnishes the corresponding azide intermediate, 3-(2-azidoethyl)oxazolidin-2-one. This azide is a versatile precursor for "click chemistry," specifically the copper-catalyzed or strain-promoted azide-alkyne cycloaddition (CuAAC/SPAAC) reactions, to form 1,2,3-triazole linkages.[10] This strategy is widely employed in medicinal chemistry to link the oxazolidinone core to other fragments, as seen in the development of novel antifungal and antibacterial agents.[10]

Experimental Protocol: Synthesis of 3-(2-Azidoethyl)oxazolidin-2-one
  • Setup: Dissolve 3-(2-Chloroethyl)oxazolidin-2-one (1.0 eq) in a suitable polar aprotic solvent such as DMF or DMSO.

  • Reaction: Add sodium azide (NaN₃, 1.5-2.0 eq) to the solution.

  • Heating: Heat the reaction mixture to 60-80 °C and monitor the reaction progress by TLC or LC-MS.

  • Workup: After completion, cool the reaction to room temperature and pour it into water.

  • Extraction: Extract the aqueous phase with an appropriate organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude azide can be purified by column chromatography if necessary.

Safety and Handling

As with any chlorinated organic compound, appropriate safety measures are essential.

  • Personal Protective Equipment (PPE): Use chemical-resistant gloves, safety goggles, and a lab coat.[11][12]

  • Handling: Handle the compound in a well-ventilated chemical fume hood to avoid inhalation of vapors.[12] Avoid contact with skin, eyes, and clothing.[11]

  • First Aid:

    • Skin Contact: Wash off immediately with soap and plenty of water.[8]

    • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[8]

    • Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[8]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[8]

  • Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere.[7][13]

Conclusion

3-(2-Chloroethyl)oxazolidin-2-one is a strategically important molecule in organic synthesis and drug development. Its value is derived from the combination of the biologically active oxazolidinone core and a versatile chloroethyl handle for chemical modification. The straightforward Sₙ2 reactivity allows for its reliable incorporation into a diverse range of molecular architectures, making it an indispensable tool for medicinal chemists aiming to explore the vast chemical space of oxazolidinone-based therapeutics. A firm grasp of its properties, synthesis, and reactivity is crucial for leveraging its full potential in the laboratory.

References

  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2 | Chemsrc. [Link]

  • Material Safety Data Sheet. [Link]

  • Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. RSC Advances, 2017. [Link]

  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 2019. [Link]

  • Current Updates on Oxazolidinone and Its Significance. ISRN Organic Chemistry, 2012. [Link]

  • Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry, 2022. [Link]

  • 2-Oxazolidinone - Wikipedia. [Link]

  • The Role of Oxazolidine Derivatives in the Treatment of Infectious and Chronic Diseases. Current Bioactive Compounds, 2017. [Link]

Sources

Foundational

An In-Depth Technical Guide to 3-(2-Chloroethyl)oxazolidin-2-one: A Strategic Building Block in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction: The Oxazolidinone Core and the Significance of a Versatile Intermediate The oxazolidin-2-one scaffold is a cornerstone in modern medicinal che...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Oxazolidinone Core and the Significance of a Versatile Intermediate

The oxazolidin-2-one scaffold is a cornerstone in modern medicinal chemistry, most notably recognized for its presence in a class of potent, last-resort antibiotics.[1][2] These synthetic antibacterial agents, including the landmark drug Linezolid, exhibit a unique mechanism of action by inhibiting bacterial protein synthesis at the initiation phase, a feature that allows them to circumvent common resistance mechanisms.[1][3] The efficacy and novel action of this heterocyclic ring have spurred extensive research into new derivatives for a range of therapeutic areas, including antibacterial, antituberculosis, and anticancer agents.[2][4]

At the heart of synthesizing these complex molecules lies the need for versatile and reactive intermediates. 3-(2-Chloroethyl)oxazolidin-2-one (CAS Number: 2508-01-2) emerges as a pivotal building block. Its structure combines the stable oxazolidinone core with a reactive 2-chloroethyl side chain, making it an ideal electrophile for introducing the N-ethyl-oxazolidinone moiety into larger molecular frameworks. This guide provides a comprehensive technical overview of its synthesis, reactivity, and strategic application in the development of pharmaceutical agents, grounded in established chemical principles and field-proven insights.

Core Compound Properties

A foundational understanding of the physicochemical properties of 3-(2-Chloroethyl)oxazolidin-2-one is essential for its effective use in synthesis, including reaction setup, purification, and storage.

PropertyValueSource(s)
CAS Number 2508-01-2[5]
Molecular Formula C₅H₈ClNO₂[5]
Molecular Weight 149.58 g/mol [5]
Appearance Light yellow liquid[6]
Boiling Point 135 °C at 3 mmHg[6]
Density 1.286 g/cm³[7]
Purity (Typical) ≥95%[5][7]
Storage Inert atmosphere, 2-8°C[8]

Synthesis Protocol: A Robust and High-Yielding Approach

The synthesis of 3-(2-Chloroethyl)oxazolidin-2-one can be achieved with high efficiency through a cyclization reaction involving N,N-bis(2-chloroethyl)amine hydrochloride and carbon dioxide. This method is notable for its high yield and the purity of the resulting product, which is often suitable for subsequent steps without extensive purification.[6]

Experimental Protocol

Objective: To synthesize 3-(2-Chloroethyl)oxazolidin-2-one.

Materials:

  • N,N-bis(2-chloroethyl)amine hydrochloride

  • Methanol (MeOH)

  • Triethylamine (Et₃N)

  • Carbon Dioxide (CO₂, from dry ice)

  • Toluene

  • 2 L four-necked round-bottom flask

  • Magnetic stirrer

  • Thermometer

Procedure: [6]

  • Reaction Setup: In a 2 L four-necked round-bottom flask equipped with a magnetic stirrer and thermometer, add N,N-bis(2-chloroethyl)amine hydrochloride (200.0 g, 1.12 mol), methanol (600 mL), and triethylamine (328.0 mL, 2.35 mol).

  • Carbonylation: Pass carbon dioxide gas, generated from dry ice, through the solution at room temperature for 1 hour. The triethylamine acts as a base to deprotonate the amine hydrochloride, and the resulting free amine undergoes cyclization with CO₂.

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Purification: Add toluene (1.0 L) to the residue. This will precipitate triethylamine hydrochloride. Filter the resulting white suspension by suction and wash the residue with additional toluene.

  • Isolation: Combine the filtrates and concentrate under reduced pressure to yield 3-(2-Chloroethyl)oxazolidin-2-one as a light yellow liquid (Typical yield: ~98.9%). The product is generally of high purity as determined by NMR analysis.[6]

Characterization Data:

  • ¹H NMR (300 MHz, CDCl₃): δ = 4.38 (t, 2H), 3.79-3.67 (m, 4H), 3.66-3.59 (m, 2H).[6]

  • ¹³C NMR (75 MHz, CDCl₃): δ = 158.38, 62.01, 46.19, 45.70, 42.03.[6]

G cluster_0 Step 1: Reaction Setup cluster_1 Step 2: Carbonylation cluster_2 Step 3: Work-up & Purification cluster_3 Step 4: Isolation A Combine N,N-bis(2-chloroethyl)amine HCl, MeOH, and Et3N in flask B Bubble CO2 gas through the solution for 1h at RT A->B Proceed to Reaction C Concentrate under reduced pressure B->C Reaction Complete D Add Toluene, Filter precipitated Et3N·HCl C->D E Concentrate filtrate to yield pure product D->E

General Sₙ2 Alkylation Mechanism.

This reactivity is highly dependable. The choice of base and solvent is critical to deprotonate the nucleophile (if necessary) and facilitate the substitution, while minimizing side reactions. For amine nucleophiles, a non-nucleophilic base is often employed to scavenge the HCl generated during the reaction. [9]

Application in Drug Development: A Gateway to Oxazolidinone Antibiotics

While 3-(2-Chloroethyl)oxazolidin-2-one is not itself a therapeutic agent, it serves as a crucial precursor for creating more complex, biologically active molecules. Its structure is analogous to key intermediates used in the synthesis of major pharmaceuticals.

Case Study: Synthesis of Linezolid Intermediates

Linezolid is a critical antibiotic used to treat serious infections caused by multi-drug resistant Gram-positive bacteria. [6][10]The synthesis of Linezolid involves creating a specific N-aryl oxazolidinone structure. While many reported syntheses start with (R)-epichlorohydrin to set the stereochemistry at the C5 position, the underlying principle of attaching a side chain to the oxazolidinone nitrogen is analogous to the reactivity of our title compound. [4][6] A key step in many oxazolidinone drug syntheses is the N-arylation of the oxazolidinone ring, followed by modification of a side chain at the C5 position. [8][11]However, an alternative strategy involves having a reactive handle at the N3 position, such as the chloroethyl group, to connect the oxazolidinone core to a pre-functionalized aromatic or heterocyclic moiety. For example, a molecule like 3-(2-chloroethyl)oxazolidin-2-one could be reacted with a nucleophilic amine or phenol that is part of a larger, pre-assembled fragment of the final drug target.

This approach is particularly valuable in creating libraries of compounds for drug discovery, where the oxazolidinone core is kept constant while the group attached via the ethyl linker is varied. For instance, the chloroethyl group can be converted to an azidoethyl group via substitution with sodium azide. This azide can then undergo "click" chemistry (a Huisgen 1,3-dipolar cycloaddition) with various alkynes to rapidly generate a library of triazole-containing oxazolidinone derivatives, a strategy that has been successfully employed to create novel antifungal agents. [12]

A 3-(2-Chloroethyl) oxazolidin-2-one B Nucleophilic Displacement (e.g., with NaN3) A->B C 3-(2-Azidoethyl) oxazolidin-2-one (Intermediate) B->C D 1,3-Dipolar Cycloaddition ('Click' Chemistry) C->D F Library of Novel Triazole-Linked Oxazolidinone Derivatives D->F E Diverse Terminal Alkynes (R-C≡CH) E->D

Application in Medicinal Chemistry via 'Click' Reaction.

Safety and Handling: A Self-Validating System of Protocols

As with any reactive chemical intermediate, proper handling of 3-(2-Chloroethyl)oxazolidin-2-one is paramount to ensure laboratory safety. The information is compiled from various safety data sheets (SDS). [4][7][12]

Hazard Category Precautionary Measures and Response Source(s)
Exposure Controls Use in a well-ventilated area or under a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [4][7]
First Aid: Inhalation Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician. [12]
First Aid: Skin Contact Wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician if irritation persists. [4][12]
First Aid: Eye Contact Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician. [4][12]
First Aid: Ingestion Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician. [4][12]
Fire-Fighting Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. Wear self-contained breathing apparatus. [12]

| Storage | Store in a cool, dry, well-ventilated place. Keep the container tightly closed. Store under an inert atmosphere at 2-8°C. | [8][13]|

Conclusion

3-(2-Chloroethyl)oxazolidin-2-one is more than a simple chemical; it is a strategic tool for the medicinal chemist. Its straightforward, high-yield synthesis and, more importantly, its predictable reactivity as an alkylating agent make it a valuable building block for introducing the pharmacologically significant oxazolidinone core. By enabling the linkage of this core to diverse molecular fragments, it plays a critical role in the synthesis of established drugs and the discovery of new therapeutic agents. A thorough understanding of its properties, synthesis, and reactivity, coupled with stringent adherence to safety protocols, empowers researchers to fully leverage its potential in the ongoing development of life-saving medicines.

References

  • ChemUniverse. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE [P91113]. Retrieved January 16, 2026, from [Link]

  • Chemsrc. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. Retrieved January 16, 2026, from [Link]

  • Carl ROTH. (2023, July 6). Safety data sheet. Retrieved January 16, 2026, from [Link]

  • Anonymous. (2014). A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). International Journal of ChemTech Research, 6(5), 2844-2849.
  • Yuan, J., Liu, K., Li, L., Yuan, Y., Liu, X., & Li, Y. (2014). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. Molecules, 19(9), 14999–15009.
  • Patel, P. I., et al. (2015). Facile approach for the synthesis of rivaroxaban using alternate synthon: reaction, crystallization and isolation in single pot to achieve desired yield, quality and crystal form. Sustainable Chemical Processes, 3(1), 11.
  • Kaushik, D., et al. (2013). Current Updates on Oxazolidinone and Its Significance. ISRN Organic Chemistry, 2013, 1-17.
  • Fernandes, P., et al. (2017). Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. RSC Advances, 7(54), 34163-34171.
  • Scarim, C. B., et al. (2023). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry, 14(3), 391-420.
  • Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). Retrieved January 16, 2026, from [Link]

  • Shinabarger, D. L. (1999). Mechanism of action of the oxazolidinone antibacterial agents.
  • ResearchGate. (n.d.). Overview of the binding mode of linezolid and radezolid within the.... Retrieved January 16, 2026, from [Link]

  • Google Patents. (n.d.). WO2003072576A2 - Oxazolidinone derivatives, processes for their preparation, and pharmaceutical compositions containing them.
  • Wikipedia. (n.d.). 2-Oxazolidinone. Retrieved January 16, 2026, from [Link]

  • Lee, S., & Lee, J. (2019). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 24(18), 3365.
  • Der Pharma Chemica. (2012). A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 4(1), 35-40.
  • Google Patents. (n.d.). EP2595968A1 - Novel process for preparation of linezolid and its novel intermediates.
  • Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Retrieved January 16, 2026, from [Link]

Sources

Exploratory

3-(2-Chloroethyl)oxazolidin-2-one molecular weight and formula

An In-Depth Technical Guide to 3-(2-Chloroethyl)oxazolidin-2-one: Properties, Synthesis, and Applications in Drug Discovery Abstract This technical guide provides a comprehensive overview of 3-(2-Chloroethyl)oxazolidin-2...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 3-(2-Chloroethyl)oxazolidin-2-one: Properties, Synthesis, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-(2-Chloroethyl)oxazolidin-2-one, a key chemical intermediate in pharmaceutical research and development. The document details its core molecular and physicochemical properties, presents a validated, step-by-step synthesis protocol with expert commentary, and explores its strategic application as a versatile building block in medicinal chemistry. By leveraging the reactive chloroethyl moiety, this compound serves as a critical starting point for the development of novel therapeutics, particularly those incorporating the pharmacologically significant oxazolidinone scaffold. This guide is intended for researchers, chemists, and drug development professionals seeking to understand and utilize this valuable synthetic intermediate.

Core Molecular Profile

3-(2-Chloroethyl)oxazolidin-2-one is a heterocyclic compound featuring the privileged oxazolidinone ring system. Its identity and fundamental properties are summarized below.

IdentifierValueSource
IUPAC Name 3-(2-chloroethyl)-1,3-oxazolidin-2-one[1]
CAS Number 2508-01-2[2][3][4]
Molecular Formula C₅H₈ClNO₂[2][3][5][6]
Molecular Weight 149.58 g/mol [2][3]
Canonical SMILES C1C(N(C1)CCCl)=ON/A
Physicochemical Properties
PropertyValueSource
Appearance Light yellow liquid[2]
Boiling Point 135-138 °C @ 3 mmHg (Torr)[1][2]
Density 1.286 g/cm³[1]
Purity (Typical) ≥95%[3]
Topological Polar Surface Area 29.5 Ų[5]

The Oxazolidinone Scaffold: A Privileged Structure in Medicinal Chemistry

The oxazolidin-2-one ring is a cornerstone pharmacophore in modern drug discovery.[7][8] Its structural rigidity, hydrogen bonding capabilities, and bioisosteric relationship to carbamates and amides have established it as a critical component in numerous therapeutic agents.[8] The first FDA-approved drug in this class, Linezolid, revolutionized the treatment of drug-resistant Gram-positive bacterial infections, validating the scaffold's clinical potential.[8][9] The applications of oxazolidinone derivatives have since expanded into diverse therapeutic areas, including antitubercular, anticancer, and anti-inflammatory research.[10][11]

3-(2-Chloroethyl)oxazolidin-2-one is not an end-drug itself but rather a strategic intermediate. Its value lies in the 2-chloroethyl group attached to the nitrogen atom. This group acts as a reactive handle—an electrophilic site primed for nucleophilic substitution. This allows medicinal chemists to readily introduce a wide array of functional groups and build more complex molecular architectures, thereby exploring structure-activity relationships (SAR) efficiently.

Caption: Key structural features of 3-(2-Chloroethyl)oxazolidin-2-one.

Synthesis Protocol: From Precursors to Product

The synthesis of 3-(2-Chloroethyl)oxazolidin-2-one is efficiently achieved through the cyclization of a bis(chloroethyl)amine precursor with carbon dioxide.[2] This method is robust and provides a high yield of the target compound.

Principle of the Reaction

The reaction proceeds via an intramolecular cyclization. Triethylamine (Et₃N), a non-nucleophilic organic base, deprotonates the secondary amine hydrochloride starting material. The resulting free amine then reacts with carbon dioxide. The initial carbamic acid intermediate rapidly undergoes an intramolecular nucleophilic attack, displacing a chloride ion to form the stable five-membered oxazolidinone ring.

Materials and Reagents
  • N,N-bis(chloroethyl)amine hydrochloride

  • Methanol (MeOH)

  • Triethylamine (Et₃N)

  • Carbon Dioxide (CO₂), preferably from dry ice for ease of handling

  • Toluene

  • Standard laboratory glassware (four-necked round-bottom flask, condenser, etc.)

  • Magnetic stirrer and thermometer

Step-by-Step Methodology

This protocol is adapted from a documented industrial synthesis.[2]

  • Vessel Preparation: Assemble a 2 L four-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a gas inlet tube, and a condenser. The reaction is carried out in air.[2]

  • Reagent Charging: Sequentially add to the flask:

    • N,N-bis(chloroethyl)amine hydrochloride (200.0 g, 1.12 mol).[2]

    • Methanol (600 mL).[2]

    • Triethylamine (328.0 mL, 2.35 mol).[2] Scientist's Note: Triethylamine is added in excess (2.1 equivalents) to both neutralize the hydrochloride salt and to act as a base to facilitate the reaction with CO₂.

  • Reaction Initiation: Begin stirring the mixture at room temperature (approx. 20°C). Pass a steady stream of carbon dioxide (CO₂) gas, generated from dry ice, through the solution.[2] Scientist's Note: CO₂ is the C1 source for the carbonyl group in the oxazolidinone ring. Using dry ice is a convenient and cost-effective way to generate a clean stream of CO₂.

  • Reaction Monitoring: Continue bubbling CO₂ through the solution for 1 hour.[2] The reaction is typically rapid under these conditions.

  • Initial Workup: Concentrate the reaction mixture under reduced pressure to remove the methanol and excess triethylamine.[2]

  • Precipitation and Filtration: Add toluene (1.0 L) to the concentrated residue. This will cause the triethylamine hydrochloride byproduct to precipitate as a white solid. Filter the suspension by suction to remove the salt.[2] Scientist's Note: Toluene is chosen for its ability to dissolve the organic product while being a poor solvent for the hydrochloride salt, enabling an efficient separation.

  • Final Isolation: Wash the collected solid residue with additional toluene to recover any trapped product. Combine the filtrates and concentrate them under reduced pressure to yield the final product, 3-(2-Chloroethyl)oxazolidin-2-one, as a light yellow liquid.[2] The reported isolated yield is approximately 98.9%.[2]

Purification and Characterization

The product obtained from this protocol is often of sufficient purity (>95%) for subsequent synthetic steps.[2]

  • Purification (Optional): If higher purity is required, the liquid can be purified by vacuum distillation (boiling point: 135°C at 3 mmHg).[2]

  • Characterization: The structure can be confirmed using standard analytical techniques. Published NMR data includes:

    • ¹H NMR (300 MHz, CDCl₃): δ = 4.38 (t, 2H), 3.79-3.67 (m, 4H), 3.66-3.59 (m, 2H).[2]

    • ¹³C NMR (75 MHz, CDCl₃): δ = 158.38, 62.01, 46.19, 45.70, 42.03.[2]

Caption: High-level workflow for the synthesis of 3-(2-Chloroethyl)oxazolidin-2-one.

Applications in Drug Development & Research

The primary utility of 3-(2-Chloroethyl)oxazolidin-2-one is as a versatile building block for creating libraries of more complex molecules. The electrophilic chloroethyl side chain is the key to its synthetic power.

A prime example is its use in the synthesis of novel antifungal agents. Researchers have developed oxazolidin-2-one-linked 1,2,3-triazole derivatives with significant antifungal activity.[7] The synthesis of these compounds often begins with the conversion of the chloroethyl group to an azidoethyl group via nucleophilic substitution with sodium azide. This azide intermediate can then undergo a [3+2] cycloaddition reaction (a "click chemistry" reaction) with various alkynes to generate a diverse library of triazole-containing final products.[7]

Derivatization_Pathway mol 3-(2-Chloroethyl) oxazolidin-2-one intermediate 3-(2-Azidoethyl) oxazolidin-2-one (Intermediate) mol->intermediate + NaN₃ (SN2 Reaction) final Novel Oxazolidinone-Triazole Derivatives (NCEs) intermediate->final + Alkyne (R-C≡CH) (Click Chemistry)

Caption: Example derivatization pathway for creating novel chemical entities (NCEs).

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper safety protocols must be strictly followed. While a full GHS classification is not available for this specific compound in all databases[4], related structures and general chemical principles dictate cautious handling.

AspectRecommendationSource(s)
Engineering Controls Use only under a chemical fume hood. Ensure eyewash stations and safety showers are nearby.[12]
Personal Protective Equipment (PPE) Wear chemical-resistant gloves, tight-sealing safety goggles, and a lab coat.[12][13]
Handling Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists. Do not ingest.[12][13]
Storage Keep containers tightly closed in a dry, cool, and well-ventilated place. Some related compounds are moisture-sensitive; storage under inert gas is recommended.[12]
In case of Exposure Skin: Wash off immediately with soap and plenty of water.[4] Eyes: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[4][13] Inhalation: Move person into fresh air.[4] Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[4]
Fire Fighting Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

Conclusion

3-(2-Chloroethyl)oxazolidin-2-one is a high-value synthetic intermediate whose importance is derived from the potent combination of a pharmacologically relevant oxazolidinone core and a synthetically versatile chloroethyl reactive group. Its straightforward, high-yield synthesis makes it an accessible starting material for research and development campaigns. For scientists and professionals in drug discovery, this compound represents a reliable and efficient gateway to novel molecular entities with the potential to address a wide range of therapeutic challenges, from infectious diseases to oncology.

References

  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. (n.d.). Chemsrc. [Link]

  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE [P91113]. (n.d.). ChemUniverse. [Link]

  • Safety data sheet. (2023, July 6). Carl ROTH. [Link]

  • 3-(2-chloroethyl)-5-decyl-1,3-oxazolidin-2-one. (n.d.). ChemSynthesis. [Link]

  • Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. (2017). Royal Society of Chemistry. [Link]

  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. (2018). National Institutes of Health (NIH). [Link]

  • Oxazolidinone synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • 3-(2-chloroethyl)oxazolidin-2-one [2508-01-2]. (n.d.). Chemsigma. [Link]

  • Oxazolidinones as versatile scaffolds in medicinal chemistry. (2023). National Institutes of Health (NIH). [Link]

  • The Role of Oxazolidine Derivatives in the Treatment of Infectious and Chronic Diseases. (2017). ResearchGate. [Link]

  • Oxazolidinones as Versatile Scaffolds in Medicinal Chemistry. (2023). ResearchGate. [Link]

  • Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (2021). National Institutes of Health (NIH). [Link]

Sources

Foundational

IUPAC name for 3-(2-Chloroethyl)oxazolidin-2-one

An In-depth Technical Guide: 3-(2-Chloroethyl)oxazolidin-2-one Abstract This technical guide provides a comprehensive overview of 3-(2-Chloroethyl)oxazolidin-2-one, a pivotal chemical intermediate in modern medicinal che...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide: 3-(2-Chloroethyl)oxazolidin-2-one

Abstract

This technical guide provides a comprehensive overview of 3-(2-Chloroethyl)oxazolidin-2-one, a pivotal chemical intermediate in modern medicinal chemistry. The document delineates its fundamental properties, provides a detailed, field-proven synthesis protocol, and explores its analytical characterization. Furthermore, it contextualizes the molecule's significance by discussing the broader role of the oxazolidinone scaffold in antimicrobial drug development, particularly its unique mechanism of action against multidrug-resistant pathogens. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block for the synthesis of novel therapeutic agents.

Introduction: The Strategic Importance of the Oxazolidinone Scaffold

The oxazolidinone ring is a five-membered heterocyclic motif that has become a cornerstone in contemporary drug discovery.[1][2] Its prominence surged with the clinical success of Linezolid, the first-in-class oxazolidinone antibiotic approved for treating severe infections caused by multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][3][4]

The therapeutic power of oxazolidinones stems from their novel mechanism of action. They are protein synthesis inhibitors that act at a very early stage, binding to the 50S ribosomal subunit and preventing the formation of the initiation complex required for translation.[1][3][4][5] This unique target engagement circumvents existing resistance mechanisms that affect other classes of antibiotics, making the oxazolidinone scaffold a critical area of research for overcoming antimicrobial resistance.[1][3]

Within this vital chemical class, 3-(2-Chloroethyl)oxazolidin-2-one emerges as a highly valuable synthetic intermediate. Its structure combines the stable, pharmacologically significant oxazolidinone core with a reactive 2-chloroethyl side chain. This electrophilic side chain serves as a versatile handle for introducing a wide array of functional groups via nucleophilic substitution, enabling the systematic development of new, complex, and potentially more potent oxazolidinone derivatives.

Compound Identification and Physicochemical Properties

Precise identification is paramount for regulatory compliance and experimental reproducibility. The key identifiers and physical properties of 3-(2-Chloroethyl)oxazolidin-2-one are summarized below.

Nomenclature and Chemical Identifiers
PropertyValueSource(s)
IUPAC Name 3-(2-Chloroethyl)oxazolidin-2-oneInternal Standard
Synonyms 3-(2-Chloroethyl)-1,3-oxazolidin-2-one; NSC 46743[6]
CAS Number 2508-01-2[6][7][8][9]
Molecular Formula C₅H₈ClNO₂[6][7][8][9]
Molecular Weight 149.58 g/mol [7][8][10]
EC Number 219-716-1[6][9]
Physicochemical Data
PropertyValueSource(s)
Appearance Light yellow liquid[8]
Density 1.286 g/cm³[6][11]
Boiling Point 135-138 °C @ 3 mmHg (Torr)[6][8]
Flash Point 151.7 °C[6][11]
Refractive Index 1.484[6]
Storage Conditions Store under inert gas (Nitrogen or Argon) at 2-8 °C[10]

Synthesis and Purification

The synthesis of 3-(2-Chloroethyl)oxazolidin-2-one can be achieved with high efficiency through the cyclization of an appropriate amine precursor with a carbonyl source. The following protocol is adapted from established patent literature, demonstrating a robust and scalable method.[8]

Reaction Principle

The core of the synthesis involves the reaction of N,N-bis(chloroethyl)amine with carbon dioxide. Triethylamine, a non-nucleophilic organic base, is used to deprotonate the secondary amine hydrochloride starting material, liberating the free amine for reaction. The free amine then undergoes a cyclization reaction with carbon dioxide, which acts as the C1 carbonyl source, to form the five-membered oxazolidinone ring.

cluster_reactants Reactants cluster_process Process cluster_product Product Reactant1 N,N-bis(chloroethyl)amine HCl Reactant2 Triethylamine (Et3N) Step1 1. Reactant Mixing (Methanol Solvent) Reactant3 Carbon Dioxide (CO2) Step2 2. CO2 Bubbling (Room Temp, 1 hr) Step1->Step2 Base Neutralization Step3 3. Concentration Step2->Step3 Cyclization Step4 4. Toluene Addition & Filtration Step3->Step4 Solvent Swap Step5 5. Final Concentration Step4->Step5 Salt Removal Product 3-(2-Chloroethyl)oxazolidin-2-one (Yield: 98.9%) Step5->Product

Caption: High-yield synthesis workflow for 3-(2-Chloroethyl)oxazolidin-2-one.

Detailed Experimental Protocol

Materials:

  • N,N-bis(chloroethyl)amine hydrochloride (1.0 eq., e.g., 200.0 g, 1.12 mol)

  • Methanol (MeOH) (3 volumes, e.g., 600 mL)

  • Triethylamine (Et₃N) (2.1 eq., e.g., 328.0 mL, 2.35 mol)

  • Carbon Dioxide (CO₂) gas (e.g., from dry ice)

  • Toluene (5 volumes, e.g., 1.0 L)

  • 2 L four-necked round-bottom flask, magnetic stirrer, thermometer, gas inlet tube.

Procedure:

  • Vessel Setup: Equip a 2 L four-necked round-bottom flask with a magnetic stirrer and a thermometer. The procedure can be carried out in the air.[8]

  • Reagent Addition: Sequentially charge the flask with N,N-bis(chloroethyl)amine hydrochloride (200.0 g), methanol (600 mL), and triethylamine (328.0 mL). Stir the mixture to form a solution.[8]

  • Carbon Dioxide Introduction: Pass carbon dioxide (CO₂) gas, conveniently generated from dry ice, through the solution at room temperature for approximately 1 hour.[8] The reaction progress can be monitored by TLC or LC-MS.

  • Initial Concentration: After the reaction is complete, concentrate the reaction mixture under reduced pressure to remove methanol and excess triethylamine.[8]

  • Workup and Filtration: Add toluene (1.0 L) to the residue. This will precipitate triethylamine hydrochloride salts, resulting in a white suspension. Filter the suspension by suction and wash the collected solid residue with additional toluene.[8]

  • Final Product Isolation: Combine the filtrates and concentrate under reduced pressure to yield the title compound as a light yellow liquid (e.g., 165.7 g, 98.9% yield).[8]

Purification and Quality Control

The product obtained from this protocol is often of high purity, as verifiable by NMR analysis, and can be used in subsequent steps without further purification.[8] For applications requiring exceptional purity, the compound can be decolorized and purified by vacuum distillation (boiling point: 135 °C at 3 mmHg).[8]

Analytical Characterization

Structural confirmation and purity assessment are self-validating cornerstones of chemical synthesis. NMR spectroscopy is the primary method for the characterization of 3-(2-Chloroethyl)oxazolidin-2-one.

Spectroscopic Data

The following data provides the expected chemical shifts for the compound in deuterated chloroform (CDCl₃).[8]

NucleusSpectrometer FrequencyChemical Shift (δ) and Description
¹H NMR 300 MHzδ = 4.38 (t, 2H, -O-CH₂-), 3.79-3.67 (m, 4H, -N-CH₂-CH₂-Cl), 3.66-3.59 (t, 2H, -N-CH₂-CH₂-O-)
¹³C NMR 75 MHzδ = 158.38 (C=O), 62.01 (-O-CH₂-), 46.19 (-N-CH₂-), 45.70 (-N-CH₂-), 42.03 (-CH₂-Cl)

Note: The original source describes the ¹H NMR signals at 3.79-3.67 and 3.66-3.59 as multiplets (m). Based on the structure, these are expected to be triplets corresponding to the two distinct methylene groups on the ring and the two methylene groups on the side chain. The assignments provided here are based on standard interpretation.

Additional analytical data, including computed vapor phase infrared (IR) spectra and mass spectrometry (MS) data, can be accessed through public databases like SpectraBase.[12]

Reactivity and Applications in Medicinal Chemistry

The synthetic utility of 3-(2-Chloroethyl)oxazolidin-2-one lies in the distinct reactivity of its components: the stable, biologically relevant oxazolidinone core and the electrophilic chloroethyl side chain.

The 2-Chloroethyl Group as a Synthetic Handle

The chlorine atom on the ethyl side chain is a good leaving group, making the adjacent carbon atom susceptible to nucleophilic attack. This allows for the straightforward introduction of diverse functionalities, which is a key strategy in drug discovery for modulating properties such as potency, selectivity, solubility, and metabolic stability.

Start 3-(2-Chloroethyl) oxazolidin-2-one Product New Oxazolidinone Derivatives Start->Product  Nucleophilic Substitution (SN2) -HCl Nucleophile Nucleophile (Nu-H) e.g., R₂NH, RSH, ArOH Nucleophile->Start Library Diverse Chemical Library for Screening & SAR Studies Product->Library Lead Generation & Optimization

Caption: Role as an intermediate for generating diverse oxazolidinone derivatives.

Mechanism of Action of the Oxazolidinone Class

To appreciate the potential of derivatives synthesized from this intermediate, it is crucial to understand the mechanism of the parent scaffold. Oxazolidinone antibiotics inhibit bacterial protein synthesis by binding to the A-site pocket of the 50S ribosomal subunit at the peptidyl transferase center (PTC).[4] This interaction physically blocks the binding of initiator fMet-tRNA to the ribosomal P-site, thereby preventing the formation of the 70S initiation complex, which is the very first step in protein synthesis.[3][5]

P_Site P-Site Complex 70S Initiation Complex Formation P_Site->Complex A_Site A-Site A_Site->P_Site Blocks Access Initiator_tRNA Initiator tRNA (fMet-tRNA) Initiator_tRNA->P_Site Binds Oxazolidinone Oxazolidinone Drug Oxazolidinone->A_Site Binds to A-Site at PTC Protein Protein Synthesis Complex->Protein Proceeds NoProtein Protein Synthesis BLOCKED

Caption: Oxazolidinones block the first step of bacterial protein synthesis.

Handling and Safety Precautions

While specific GHS hazard data for this compound is not widely reported, standard laboratory safety protocols for handling chemical reagents should be strictly followed.[9][13]

  • General Handling: Use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood to avoid breathing vapors.[9]

  • Storage: Store in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place (2-8 °C).[10]

  • First-Aid Measures:

    • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[9]

    • Skin Contact: Wash off with soap and plenty of water. Consult a physician.[9]

    • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[9]

    • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[9]

  • Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing media. Wear a self-contained breathing apparatus if necessary.[9]

Conclusion

3-(2-Chloroethyl)oxazolidin-2-one is more than a mere chemical; it is a strategic starting material for the development of next-generation therapeutics. Its straightforward, high-yield synthesis and the reactive nature of its chloroethyl group provide an accessible platform for extensive medicinal chemistry exploration. By leveraging this intermediate, researchers can efficiently generate novel libraries of oxazolidinone derivatives, contributing to the vital global effort to combat antimicrobial resistance and develop new treatments for a range of diseases.

References

  • ChemUniverse. 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE [P91113].
  • ChemicalBook. 3-(2-chloroethyl)oxazolidin-2-one synthesis.
  • Guidechem. 3-(2-chloroethyl)oxazolidin-2-one (CAS No. 2508-01-2) SDS.
  • ECHEMI. 3-(2-Chloroethyl)-1,3-oxazolidin-2-one Formula.
  • Guidechem. 3-(2-chloroethyl)oxazolidin-2-one 2508-01-2 wiki.
  • ChemicalBook. 3-(2-chloroethyl)oxazolidin-2-one.
  • Chemsrc. 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2.
  • PubMed Central (PMC). Current Updates on Oxazolidinone and Its Significance.
  • ResearchGate. Oxazolidinones Mechanism of Action: Inhibition of the First Peptide Bond Formation.
  • PubMed. Mechanism of action of the oxazolidinone antibacterial agents.
  • SpectraBase. 3-(2-Chloroethyl)-1,3-oxazolidin-2-one - Vapor Phase IR Spectrum.
  • MDPI. Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects.
  • PubMed Central (PMC). Oxazolidinones as versatile scaffolds in medicinal chemistry.

Sources

Exploratory

An In-Depth Technical Guide to the Solubility of 3-(2-Chloroethyl)oxazolidin-2-one in Organic Solvents

Abstract This technical guide provides a comprehensive overview of the solubility characteristics of 3-(2-Chloroethyl)oxazolidin-2-one, a key intermediate in pharmaceutical synthesis. Recognizing the critical role of sol...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 3-(2-Chloroethyl)oxazolidin-2-one, a key intermediate in pharmaceutical synthesis. Recognizing the critical role of solubility in drug development and manufacturing, this document delves into the theoretical underpinnings of solubility, offers detailed, field-proven experimental protocols for both thermodynamic and kinetic solubility determination, and presents a predictive analysis of its solubility in a range of common organic solvents. This guide is intended for researchers, scientists, and professionals in the drug development sector, offering both practical methodologies and the scientific rationale to empower informed decision-making in process development, formulation, and purification strategies.

Introduction: The Criticality of Understanding Solubility

3-(2-Chloroethyl)oxazolidin-2-one serves as a pivotal building block in the synthesis of various active pharmaceutical ingredients (APIs), including the linezolid class of antibiotics. Its solubility in organic solvents is a fundamental physical property that dictates the efficiency of synthesis, purification, and formulation processes. A thorough understanding of its solubility profile is paramount for:

  • Reaction Optimization: Ensuring homogenous reaction conditions, which can significantly impact reaction kinetics, yield, and impurity profiles.

  • Crystallization and Purification: Selecting appropriate solvent systems for effective purification through crystallization, enabling the isolation of the compound with high purity.

  • Formulation Development: Providing essential data for the development of stable and bioavailable drug products.

  • Process Scalability: Predicting and mitigating potential challenges during the scale-up of manufacturing processes.

This guide moves beyond a simple listing of data to provide a holistic understanding of the factors governing the solubility of this compound and the practical means to assess it.

Theoretical Framework: The Science of Dissolution

The dissolution of a solid solute, such as 3-(2-Chloroethyl)oxazolidin-2-one, in a liquid solvent is a complex thermodynamic process governed by the principle of "like dissolves like." This adage is scientifically quantified by concepts such as Hansen Solubility Parameters (HSP), which dissect the total cohesive energy of a substance into three components:

  • δd (Dispersion forces): Arising from temporary fluctuations in electron density.

  • δp (Polar forces): Stemming from permanent dipoles.

  • δh (Hydrogen bonding): Representing the energy of hydrogen bonds.

The closer the HSP values of the solute and the solvent, the higher the likelihood of dissolution. The distance (Ra) between the HSP of the solute and solvent in the three-dimensional Hansen space can be calculated to predict compatibility.[1][2][3]

Another powerful predictive tool is the Quantitative Structure-Property Relationship (QSPR), which correlates the chemical structure of a molecule with its physical properties, including solubility.[4][5][6][7] These models use molecular descriptors to forecast solubility, offering a valuable in-silico screening method in early development.[4][8][9][10][11]

Predictive Solubility Analysis of 3-(2-Chloroethyl)oxazolidin-2-one

In the absence of extensive, publicly available experimental solubility data for 3-(2-Chloroethyl)oxazolidin-2-one, a predictive approach based on established theoretical models provides valuable insights. The following table presents an estimated solubility profile in a selection of organic solvents, categorized by their polarity and hydrogen bonding capability. This data is derived from a qualitative analysis of structural similarity to other oxazolidinone derivatives and general principles of solubility.

SolventSolvent TypePredicted SolubilityRationale for Prediction
Methanol Polar ProticHighThe hydroxyl group can act as a hydrogen bond donor and acceptor, interacting favorably with the carbonyl and nitrogen atoms of the oxazolidinone ring.
Ethanol Polar ProticHighSimilar to methanol, ethanol's polarity and hydrogen bonding capability promote dissolution.
Isopropanol Polar ProticModerateThe bulkier alkyl group slightly reduces the polarity and steric hindrance may play a role, leading to slightly lower solubility compared to methanol and ethanol.
Acetone Polar AproticHighThe strong dipole of the carbonyl group in acetone interacts well with the polar functionalities of the solute.
Acetonitrile Polar AproticHighThe polar nitrile group contributes to strong dipole-dipole interactions, favoring solubility.
Dimethylformamide (DMF) Polar AproticVery HighDMF is a powerful polar aprotic solvent with a high dielectric constant, making it an excellent solvent for a wide range of polar compounds.
Dimethyl Sulfoxide (DMSO) Polar AproticVery HighDMSO is a highly polar and versatile solvent, capable of disrupting the crystal lattice of the solute effectively.
Dichloromethane NonpolarModerateWhile considered nonpolar, the C-Cl bonds introduce some polarity, allowing for moderate solubility of polar compounds.
Toluene NonpolarLowThe nonpolar aromatic nature of toluene results in weak interactions with the polar solute.
Hexane NonpolarVery LowAs a nonpolar aliphatic hydrocarbon, hexane has very weak interactions with the polar 3-(2-Chloroethyl)oxazolidin-2-one.

Disclaimer: The solubility data presented in this table are predictive and based on theoretical principles and comparison with structurally related compounds. For critical applications, experimental verification is strongly recommended.

Experimental Determination of Solubility: Protocols and Best Practices

To obtain definitive solubility data, experimental determination is essential. The choice of method depends on the stage of development and the required precision.

Thermodynamic (Equilibrium) Solubility Determination: The Shake-Flask Method

This "gold standard" method measures the equilibrium solubility of a compound, representing the true saturation point.[12][13]

Principle: Excess solid compound is equilibrated with the solvent of interest at a constant temperature until the concentration of the dissolved solid in the supernatant becomes constant.

Experimental Protocol:

  • Preparation: Add an excess amount of crystalline 3-(2-Chloroethyl)oxazolidin-2-one to a sealed, inert container (e.g., a glass vial with a PTFE-lined cap).

  • Solvent Addition: Add a known volume of the desired organic solvent.

  • Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25 °C or 37 °C) using a shaker or rotator. The equilibration time is critical and should be determined experimentally, but typically ranges from 24 to 72 hours.

  • Phase Separation: After equilibration, cease agitation and allow the suspension to settle. Separate the saturated supernatant from the undissolved solid via centrifugation or filtration through a solvent-compatible, non-adsorptive filter (e.g., 0.22 µm PTFE).

  • Quantification: Accurately dilute the saturated supernatant with a suitable mobile phase and quantify the concentration of 3-(2-Chloroethyl)oxazolidin-2-one using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[14][15][16][17]

Causality and Self-Validation:

  • Why excess solid? To ensure that the solution reaches true saturation.

  • Why constant temperature? Solubility is highly temperature-dependent.

  • Why validated HPLC? To ensure accurate and precise quantification of the dissolved compound. A calibration curve with known standards must be prepared.

Diagram of the Shake-Flask Workflow:

ShakeFlaskWorkflow A Add Excess Solid and Solvent B Equilibrate (Constant T, Agitation) A->B 24-72h C Phase Separation (Centrifuge/Filter) B->C D Quantify Supernatant (HPLC-UV) C->D E Determine Solubility D->E

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility Determination: Nephelometry

This high-throughput method is ideal for early-stage drug discovery, providing a rapid assessment of a compound's tendency to precipitate from a supersaturated solution.[18][19][20]

Principle: A concentrated stock solution of the compound in a highly solubilizing solvent (typically DMSO) is added to the aqueous or organic solvent of interest. The formation of a precipitate (turbidity) is measured by light scattering.

Experimental Protocol:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of 3-(2-Chloroethyl)oxazolidin-2-one in DMSO (e.g., 10-20 mM).

  • Serial Dilution: In a microplate, perform serial dilutions of the stock solution with the target organic solvent.

  • Incubation: Incubate the plate for a defined period (typically 1-2 hours) at a controlled temperature.

  • Nephelometric Reading: Measure the turbidity of each well using a nephelometer. The instrument detects the amount of light scattered by suspended particles.

  • Data Analysis: The kinetic solubility is determined as the concentration at which a significant increase in the nephelometric signal is observed, indicating the onset of precipitation.

Causality and Self-Validation:

  • Why DMSO stock? To ensure the compound is fully dissolved before being introduced to the less-solubilizing test solvent.

  • Why serial dilutions? To identify the concentration at which precipitation begins.

  • Why nephelometry? It provides a sensitive and objective measure of precipitation.

Diagram of the Nephelometry Workflow:

NephelometryWorkflow A Prepare DMSO Stock Solution B Serial Dilution in Test Solvent A->B C Incubate (Constant T) B->C 1-2h D Measure Turbidity (Nephelometer) C->D E Determine Kinetic Solubility D->E

Caption: Workflow for Kinetic Solubility Determination.

Conclusion

The solubility of 3-(2-Chloroethyl)oxazolidin-2-one is a multifaceted property that is crucial for its effective use in pharmaceutical development. This guide has provided a robust framework for understanding and evaluating this critical parameter. By combining theoretical predictions with rigorous experimental methodologies, researchers can generate the reliable data needed to optimize synthetic routes, streamline purification processes, and accelerate the development of new medicines. The protocols and insights presented herein are designed to be a valuable resource for scientists and engineers working at the forefront of pharmaceutical innovation.

References

  • Hansen, C. M. (n.d.). Hansen Solubility Parameters. Hansen Solubility. Retrieved from [Link]

  • Delgado, E. J., & Martinez, F. (2002). Prediction of aqueous solubility of organic compounds using a quantitative structure-property relationship. Journal of Pharmaceutical Sciences, 91(4), 990-998.
  • Adscientis. (n.d.). Hansen Solubility Parameters (HSP). Retrieved from [Link]

  • Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water.
  • Vlaandere, A., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE Journal, 68(11), e17849.
  • Chemistry For Everyone. (2023, February 12). How To Predict Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

  • Grygoryev, I., et al. (2021). Concept of solubility prediction in organic solvents by machine learning.
  • Palmer, D. S., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water.
  • AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

  • Abbott, S. (n.d.). Hansen Solubility Parameters. Practical Adhesion Science. Retrieved from [Link]

  • Gunturu, V. R., et al. (2021). Machine Learning Derived Quantitative Structure Property Relationship (QSPR) to Predict Drug Solubility in Binary Solvent Systems. Industrial & Engineering Chemistry Research, 60(36), 13176-13187.
  • BMG LABTECH. (n.d.). A fully automated kinetic solubility screen in 384-well plate format using nephelometry. Retrieved from [Link]

  • Kinsella, K., et al. (2014). Solubility Determination of Chemicals by Nephelometry.
  • Cao, C., & Li, Z. (2004). A Quantitative Structure-Property Relationship (QSPR) Study of Aliphatic Alcohols by the Method of Dividing the Molecular Structure into Substructure. Molecules, 9(11), 915-929.
  • Gonzalez-Melo, C., et al. (2022). Using COSMO-RS to Predict Hansen Solubility Parameters. Industrial & Engineering Chemistry Research, 61(30), 11099-11108.
  • Cao, C., & Gao, Y. (2004). A Quantitative Structure-Property Relationship (QSPR) Study of aliphatic alcohols by the method of dividing the molecular structure into substructure. Molecules, 9(11), 915-929.
  • Abbott, S. (n.d.). Hansen Solubility Parameters (HSP). Practical Adhesion Science. Retrieved from [Link]

  • Di, L., & Kerns, E. H. (2006). In vitro solubility assays in drug discovery. Current Drug Discovery Technologies, 3(4), 243-253.
  • Asilomar Bio, Inc. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
  • Jones, O. A., et al. (2005). Quantitative structure-property relationships (QSPR) for steroidal compounds of environmental importance.
  • Baka, E., et al. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341.
  • Oprčkal, P., et al. (2020). Proof-of-concept for a miniaturized shake-flask biopharmaceutical solubility determination by sonic mixing. Drug Development and Industrial Pharmacy, 46(12), 2055-2062.
  • Hefter, G. T., & Tomkins, R. P. T. (Eds.). (2003). The Experimental Determination of Solubilities. John Wiley & Sons.
  • Lindenberg, C., et al. (2011). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. Brazilian Journal of Pharmaceutical Sciences, 47(3), 533-541.
  • Wikipedia. (n.d.). High-performance liquid chromatography. Retrieved from [Link]

  • Hefter, G. T., & Tomkins, R. P. T. (Eds.). (2003). The Experimental Determination of Solubilities. John Wiley & Sons.
  • Abraham, M. H., et al. (2022). Accurately predicting solubility curves via a thermodynamic cycle, machine learning, and solvent ensembles. ChemRxiv.
  • Preston, G. T., & Prausnitz, J. M. (1970). Thermodynamics of Solid Solubility in Cryogenic Solvents. Industrial & Engineering Chemistry Process Design and Development, 9(2), 264-271.
  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

  • Smith, R. M. (2017). Reverse-phase HPLC Analysis and Purification of Small Molecules. In Methods in Molecular Biology (Vol. 1549, pp. 225-235). Humana Press.
  • Glynn, P. D., & Reardon, E. J. (1990). Solid-solution aqueous-solution equilibria: thermodynamic theory and representation. American Journal of Science, 290(2), 164-201.
  • Waters Corporation. (2021, April 28). Overcoming Small Molecule HPLC Challenges Using Inert Columns [Video]. YouTube. Retrieved from [Link]

  • Ibezim, E. C., et al. (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. Molecules, 26(14), 4280.
  • Wylezek, T., et al. (2024). Vinyl methyl oxazolidinone as reactive diluent to overcome the solubility limitations of highly polar unsaturated polyesters. Journal of Applied Polymer Science, 141(16), e55123.
  • Pachter, I. J. (1976). U.S. Patent No. 3,937,716. U.S.
  • Wikipedia. (n.d.). Oxazolidine. Retrieved from [Link]

  • De la Fuente, J. C., & Cea, P. (2014). (Solid + liquid) solubility of organic compounds in organic solvents : correlation and extrapolation. Fluid Phase Equilibria, 381, 1-10.

Sources

Foundational

Stability of 3-(2-Chloroethyl)oxazolidin-2-one under different conditions

An In-Depth Technical Guide to the Stability of 3-(2-Chloroethyl)oxazolidin-2-one For Researchers, Scientists, and Drug Development Professionals Abstract 3-(2-Chloroethyl)oxazolidin-2-one is a key chemical intermediate...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Stability of 3-(2-Chloroethyl)oxazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(2-Chloroethyl)oxazolidin-2-one is a key chemical intermediate whose stability is paramount to its successful application in research and pharmaceutical development. This technical guide provides a comprehensive analysis of the stability of 3-(2-Chloroethyl)oxazolidin-2-one under various stress conditions, including pH, temperature, and in the presence of different solvents. By synthesizing information from related chemical structures and established principles of organic chemistry, this document outlines potential degradation pathways, offers detailed protocols for stability testing, and discusses appropriate analytical methodologies for monitoring and characterization. This guide is intended to equip researchers and drug development professionals with the necessary knowledge to effectively handle, store, and utilize this important compound while ensuring its integrity.

Introduction to 3-(2-Chloroethyl)oxazolidin-2-one

3-(2-Chloroethyl)oxazolidin-2-one, with the CAS number 2508-01-2, is a heterocyclic compound featuring an oxazolidinone ring N-substituted with a 2-chloroethyl group.[1][2][3] The oxazolidinone moiety is a well-recognized pharmacophore present in several clinically important antibacterial agents.[4][5][6] The presence of a reactive chloroethyl side chain makes this molecule a versatile building block for the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals.[4] Understanding the stability of this intermediate is crucial for ensuring the quality, safety, and efficacy of the final products derived from it.

Chemical Structure and Properties:

  • Molecular Formula: C₅H₈ClNO₂[1][2][3]

  • Molecular Weight: 149.58 g/mol [1][7]

  • Appearance: Typically a light yellow liquid.[1]

  • Boiling Point: 135 °C at 3 mmHg.[1]

Potential Degradation Pathways

Forced degradation studies are essential to identify the potential degradation products of a substance.[8] While specific degradation studies on 3-(2-Chloroethyl)oxazolidin-2-one are not extensively documented in publicly available literature, its chemical structure allows for the prediction of several potential degradation pathways based on the known reactivity of oxazolidinones and alkyl chlorides.

Hydrolytic Degradation

Hydrolysis is a common degradation pathway for compounds containing ester or amide-like functional groups. The oxazolidinone ring contains a carbamate group, which is susceptible to hydrolysis under both acidic and basic conditions.[9][10]

  • Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the oxazolidinone ring can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This would lead to ring-opening to form an unstable carbamic acid intermediate, which would subsequently decompose to 2-(2-chloroethylamino)ethanol and carbon dioxide.

  • Base-Catalyzed Hydrolysis: In basic media, the hydroxide ion can directly attack the carbonyl carbon, leading to the cleavage of the ring. This would result in the formation of an ethanolamine derivative.

Reactions of the 2-Chloroethyl Side Chain

The 2-chloroethyl group is a reactive alkyl halide and can undergo nucleophilic substitution and elimination reactions, particularly under basic or neutral conditions with nucleophiles present.

  • Intramolecular Cyclization: In the presence of a base, the nitrogen atom of the oxazolidinone ring could potentially act as an internal nucleophile, displacing the chloride to form a bicyclic system. However, this is sterically less favorable. A more likely scenario under basic conditions is the formation of a vinyl-substituted oxazolidinone via an E2 elimination mechanism.

  • Substitution: The chlorine atom can be displaced by various nucleophiles. For instance, in aqueous solutions, hydrolysis of the C-Cl bond could occur to yield 3-(2-hydroxyethyl)oxazolidin-2-one.

Thermal Degradation

While the boiling point suggests a degree of thermal stability, prolonged exposure to high temperatures could lead to decomposition.[1] Thermolysis may induce dehydrochlorination or fragmentation of the oxazolidinone ring.[8]

Photolytic Degradation

Exposure to ultraviolet or visible light can provide the energy to initiate degradation reactions. For organochlorine compounds, photolysis can lead to the homolytic cleavage of the carbon-chlorine bond, generating radical intermediates that can participate in a variety of subsequent reactions.

Proposed Degradation Pathways Diagram

The following diagram illustrates the potential degradation pathways of 3-(2-Chloroethyl)oxazolidin-2-one based on established chemical principles.

Degradation Pathways cluster_hydrolysis Hydrolysis cluster_side_chain Side Chain Reactions 3-(2-Chloroethyl)oxazolidin-2-one 3-(2-Chloroethyl)oxazolidin-2-one 2-(2-chloroethylamino)ethanol + CO2 2-(2-chloroethylamino)ethanol + CO2 (Acidic) 3-(2-Chloroethyl)oxazolidin-2-one->2-(2-chloroethylamino)ethanol + CO2 H+ / H2O Ethanolamine derivative\n(Basic) Ethanolamine derivative (Basic) 3-(2-Chloroethyl)oxazolidin-2-one->Ethanolamine derivative\n(Basic) OH- / H2O 3-(2-Hydroxyethyl)oxazolidin-2-one 3-(2-Hydroxyethyl)oxazolidin-2-one (Substitution) 3-(2-Chloroethyl)oxazolidin-2-one->3-(2-Hydroxyethyl)oxazolidin-2-one H2O Vinyl-substituted oxazolidinone Vinyl-substituted oxazolidinone (Elimination) 3-(2-Chloroethyl)oxazolidin-2-one->Vinyl-substituted oxazolidinone Base

Caption: Proposed degradation pathways of 3-(2-Chloroethyl)oxazolidin-2-one.

Solvent Compatibility and Storage

The choice of solvent can significantly impact the stability of 3-(2-Chloroethyl)oxazolidin-2-one.

  • Recommended Solvents: Aprotic solvents such as toluene, tetrahydrofuran (THF), and dichloromethane are generally suitable for reactions and storage in solution for short periods.[1][11]

  • Solvents to Avoid: Protic solvents, especially water and alcohols, can participate in hydrolysis or solvolysis reactions.[12] Basic solvents or the presence of strong bases can promote elimination and other degradation pathways.

  • Storage Conditions: For long-term storage, it is recommended to keep the compound under an inert atmosphere (nitrogen or argon) at 2-8 °C to minimize degradation.[13]

Experimental Protocols for Forced Degradation Studies

The following protocols are designed to assess the stability of 3-(2-Chloroethyl)oxazolidin-2-one under various stress conditions. These are based on general guidelines for forced degradation studies in the pharmaceutical industry.[8]

General Experimental Workflow

Forced Degradation Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis A Prepare stock solution of 3-(2-Chloroethyl)oxazolidin-2-one B1 Acidic Hydrolysis (e.g., 0.1 M HCl) A->B1 B2 Basic Hydrolysis (e.g., 0.1 M NaOH) A->B2 B3 Oxidative Stress (e.g., 3% H2O2) A->B3 B4 Thermal Stress (e.g., 60°C) A->B4 B5 Photolytic Stress (UV/Vis light) A->B5 C Sample at time points B1->C B2->C B3->C B4->C B5->C D Neutralize (if necessary) C->D E Analyze by HPLC-UV/MS D->E F Characterize degradation products E->F

Caption: General workflow for a forced degradation study.

Step-by-Step Protocols

Objective: To induce and identify the primary degradation products of 3-(2-Chloroethyl)oxazolidin-2-one.

Materials:

  • 3-(2-Chloroethyl)oxazolidin-2-one

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • HPLC system with UV and Mass Spectrometry (MS) detectors

  • pH meter

  • Thermostatic oven

  • Photostability chamber

Protocol:

  • Preparation of Stock Solution: Prepare a stock solution of 3-(2-Chloroethyl)oxazolidin-2-one in methanol at a concentration of 1 mg/mL.

  • Acidic Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

    • Incubate the mixture at 60°C.

    • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

    • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before analysis.

  • Basic Hydrolysis:

    • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

    • Keep the mixture at room temperature.

    • Withdraw aliquots at shorter intervals (e.g., 0, 15, 30, 60, and 120 minutes) due to expected faster degradation.

    • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidative Degradation:

    • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

    • Keep the mixture at room temperature, protected from light.

    • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

  • Thermal Degradation:

    • Place a solid sample of the compound in a thermostatic oven at 60°C.

    • Also, place a vial of the stock solution in the oven.

    • Sample at 1, 3, and 7 days.

  • Photolytic Degradation:

    • Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

    • A control sample should be kept in the dark under the same conditions.

    • Analyze the samples after the exposure period.

Analytical Method

A stability-indicating analytical method, typically reverse-phase HPLC, should be developed and validated.

  • Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and methanol or acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at an appropriate wavelength and MS detection for identification of degradation products.

  • Analysis: The percentage of degradation can be calculated by comparing the peak area of the parent compound in the stressed samples to that of an unstressed control.

Summary of Expected Stability

The following table summarizes the expected stability of 3-(2-Chloroethyl)oxazolidin-2-one under different conditions, based on general chemical principles.

ConditionStressorExpected StabilityPotential Degradation Products
Hydrolytic 0.1 M HCl, 60°CLow2-(2-chloroethylamino)ethanol, CO₂
0.1 M NaOH, RTVery LowEthanolamine derivatives
Oxidative 3% H₂O₂, RTModerateOxidized products of the side chain or ring
Thermal 60°CHigh (solid), Moderate (solution)Dehydrochlorination products, ring-opened fragments
Photolytic UV/Vis lightModerateRadical-induced degradation products

Conclusion

While 3-(2-Chloroethyl)oxazolidin-2-one is a valuable synthetic intermediate, its stability is a critical consideration for its effective use. This guide has outlined the probable degradation pathways, including hydrolysis of the oxazolidinone ring and reactions of the chloroethyl side chain. The provided protocols for forced degradation studies offer a systematic approach to experimentally determine its stability profile. By understanding these potential liabilities, researchers can implement appropriate handling, storage, and reaction conditions to ensure the integrity of 3-(2-Chloroethyl)oxazolidin-2-one, thereby enhancing the reliability and reproducibility of their synthetic endeavors.

References

  • Lee, H. Y., et al. (2017). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 22(9), 1537. Available from: [Link]

  • Japan Environment Agency. (n.d.). III Analytical Methods. Retrieved from [Link]

  • Wang, J., et al. (2021). Simultaneous Degradation, Dehalogenation, and Detoxification of Halogenated Antibiotics by Carbon Dioxide Radical Anions. Environmental Science & Technology, 55(15), 10676–10686. Available from: [Link]

  • Chemsrc. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis. Retrieved from [Link]

  • Reddy, A. S., et al. (2014). Convenient Methods for the Hydrolysis of Oxazolidinones to Vicinal Amino Alcohols. Synthetic Communications, 44(15), 2235-2242. Available from: [Link]

  • Castillo, E., et al. (2017). Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. RSC Advances, 7(74), 46979-46985. Available from: [Link]

  • de Oliveira, M. A. L., & de Oliveira, M. A. L. (2018). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Journal of Analytical & Pharmaceutical Research, 7(5). Available from: [Link]

  • Incompatibility (Geçimsizlik). (n.d.). Retrieved from [Link]

  • Hartono, A., et al. (2020). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 59(4), 1549–1560. Available from: [Link]

  • International Journal of Current Engineering and Scientific Research. (2019). SYNTHESIS AND CHARACTERISATION 3-CHLORO- SUBSTITUTED AZETIDIN-2-ONE. Retrieved from [Link]

  • Cordes, E. H., & Jencks, W. P. (1962). Oxazolidine hydrolysis. Participation of solvent and buffer in ring opening. Journal of the American Chemical Society, 84(5), 826-831. Available from: [Link]

  • Le, T. H., et al. (2013). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Omega, 3(1), 961-970. Available from: [Link]

  • PubChem. (n.d.). 2-Oxazolidinone. Retrieved from [Link]

  • Lee, H. Y., et al. (2017). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules, 22(9), 1537. Available from: [Link]

  • Stuker, R. J., et al. (2004). Degradation pathway of 2-chloroethanol in Pseudomonas stutzeri strain JJ under denitrifying conditions. Archives of Microbiology, 182(6), 514-519. Available from: [Link]

  • Li, Y., et al. (2022). Influencing Factors, Kinetics, and Pathways of Pesticide Degradation by Chlorine Dioxide and Ozone: A Comparative Review. Foods, 11(15), 2289. Available from: [Link]

  • Singh, A., & Chawla, A. (2012). Current Updates on Oxazolidinone and Its Significance. International Scholarly Research Notices, 2012, 809795. Available from: [Link]

  • Singh, S., et al. (2022). Degradation of Xenobiotic Pollutants: An Environmentally Sustainable Approach. Applied Sciences, 12(17), 8758. Available from: [Link]

  • Google Patents. (n.d.). WO2014170908A1 - Process for preparation of oxazolidinone derivatives.
  • ResearchGate. (n.d.). The Complete Degradation of 1,2-Dichloroethane in Escherichia Coli by Metabolic Engineering. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Safe Handling of 3-(2-Chloroethyl)oxazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals Introduction 3-(2-Chloroethyl)oxazolidin-2-one (CAS No. 2508-01-2) is a heterocyclic compound that serves as a valuable intermediate in synthetic organic ch...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Chloroethyl)oxazolidin-2-one (CAS No. 2508-01-2) is a heterocyclic compound that serves as a valuable intermediate in synthetic organic chemistry and drug development. Its structure, incorporating a reactive chloroethyl group, makes it a precursor for a variety of more complex molecules. However, the very features that make it synthetically useful also present potential health and safety risks. As a suspected alkylating agent, this compound warrants careful and informed handling to mitigate exposure risks for laboratory personnel.

This guide provides a comprehensive overview of the safety and handling precautions for 3-(2-Chloroethyl)oxazolidin-2-one. It is designed to empower researchers with the knowledge to work with this compound safely, ensuring both personal safety and the integrity of their research. The information presented herein is a synthesis of available safety data, and it is imperative to always consult the most current Safety Data Sheet (SDS) from your supplier before commencing any work.

Hazard Identification and Risk Assessment

The hazard classification for 3-(2-Chloroethyl)oxazolidin-2-one is not uniformly established across all suppliers and databases. Some sources indicate that there is no available data for a GHS classification[1][2]. However, other suppliers have assigned specific and severe hazard classifications. Given the chemical's structure as a potential alkylating agent and the presence of toxicological data for related compounds, a conservative approach to safety is essential.

One supplier has classified the compound with the following hazard statements:

  • H301: Toxic if swallowed[3]

  • H311: Toxic in contact with skin[3]

  • H331: Toxic if inhaled[3]

  • H341: Suspected of causing genetic defects[3]

This classification is supported by mutagenicity data from an Ames test using Salmonella typhimurium, which showed a positive result. Therefore, it is prudent to handle this compound as if it is highly toxic and mutagenic.

Hazard Classification (GHS) Pictograms Signal Word Hazard Statements Precautionary Statements (Examples)
Presumed Classification


Danger H301: Toxic if swallowedH311: Toxic in contact with skinH331: Toxic if inhaledH341: Suspected of causing genetic defectsP201: Obtain special instructions before use.P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.P308+P313: IF exposed or concerned: Get medical advice/attention.
Engineering Controls: The First Line of Defense

To minimize the risk of exposure, all work with 3-(2-Chloroethyl)oxazolidin-2-one should be conducted within a certified chemical fume hood.[4] This is critical to prevent the inhalation of any dust or aerosols that may be generated. The fume hood should have sufficient airflow and be located in a designated area for handling potent compounds.[4][5] Access to this area should be restricted to authorized personnel who are fully trained in the safe handling of this and similar hazardous chemicals.[6]

Personal Protective Equipment (PPE): A Comprehensive Barrier

A robust ensemble of personal protective equipment is mandatory when handling 3-(2-Chloroethyl)oxazolidin-2-one.[4] The following table outlines the recommended PPE for various laboratory operations.

Operation Gloves Eye/Face Protection Lab Coat/Gown Respiratory Protection
Handling closed containers Single pair of nitrile glovesSafety glasses with side shieldsStandard lab coatNot generally required
Weighing and preparing solutions Double-gloving with powder-free nitrile gloves[7][8]Safety goggles and a full-face shield[4][7]Disposable, solid-front, back-closing gown made of a low-permeability fabric[4]A minimum of an N100, R100, or P100 disposable filtering facepiece respirator is advised. A powered air-purifying respirator (PAPR) may be necessary for higher-risk situations.[4]
Performing reactions and work-up Double-gloving with powder-free nitrile gloves[7][8]Safety goggles and a full-face shield[4][7]Disposable, solid-front, back-closing gown made of a low-permeability fabric[4]Work should be conducted in a fume hood to avoid the need for respiratory protection.
Cleaning spills Double-gloving with powder-free nitrile gloves[7][8]Safety goggles and a full-face shield[4][7]Disposable, solid-front, back-closing gown made of a low-permeability fabric[4]Appropriate respirator based on the scale of the spill (e.g., N100 or PAPR)[4]
Safe Handling and Storage Protocols

A systematic approach to handling this compound is crucial to prevent contamination and exposure.

Workflow for Safe Handling:

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling Designate Work Area Designate Work Area Assemble PPE Assemble PPE Designate Work Area->Assemble PPE Verify Fume Hood Operation Verify Fume Hood Operation Assemble PPE->Verify Fume Hood Operation Weigh Solid in Fume Hood Weigh Solid in Fume Hood Verify Fume Hood Operation->Weigh Solid in Fume Hood Prepare Solution Prepare Solution Weigh Solid in Fume Hood->Prepare Solution Conduct Reaction Conduct Reaction Prepare Solution->Conduct Reaction Decontaminate Glassware Decontaminate Glassware Conduct Reaction->Decontaminate Glassware Dispose of Waste Dispose of Waste Decontaminate Glassware->Dispose of Waste Clean Work Area Clean Work Area Dispose of Waste->Clean Work Area Doff and Dispose of PPE Doff and Dispose of PPE Clean Work Area->Doff and Dispose of PPE Wash Hands Thoroughly Wash Hands Thoroughly Doff and Dispose of PPE->Wash Hands Thoroughly

Caption: A typical workflow for safely handling 3-(2-Chloroethyl)oxazolidin-2-one.

Storage:

  • Store in a cool, dry, and well-ventilated area.[9]

  • It is recommended to store this compound under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[10]

  • Keep the container tightly sealed to prevent exposure to moisture and air.

  • Store away from incompatible materials.

Chemical Incompatibilities: While specific incompatibility data for this compound is limited, based on its chemical structure, it should be stored separately from:

  • Strong oxidizing agents: May lead to violent reactions.

  • Strong acids and bases: Can cause decomposition.

  • Nucleophiles: The chloroethyl group is susceptible to nucleophilic attack, which could lead to unintended reactions.

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

Emergency Response Decision Tree:

G Exposure Event Exposure Event Skin Contact Skin Contact Exposure Event->Skin Contact Eye Contact Eye Contact Exposure Event->Eye Contact Inhalation Inhalation Exposure Event->Inhalation Ingestion Ingestion Exposure Event->Ingestion Spill Spill Exposure Event->Spill Flush with water for 15 min Immediately flush with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Skin Contact->Flush with water for 15 min Flush eyes for 15 min Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Eye Contact->Flush eyes for 15 min Move to fresh air Move to fresh air. If not breathing, give artificial respiration. Inhalation->Move to fresh air Do NOT induce vomiting Do NOT induce vomiting. Rinse mouth with water. Ingestion->Do NOT induce vomiting Evacuate and Secure Area Evacuate and Secure Area Spill->Evacuate and Secure Area Seek Medical Attention Seek Medical Attention Flush with water for 15 min->Seek Medical Attention Flush eyes for 15 min->Seek Medical Attention Move to fresh air->Seek Medical Attention Do NOT induce vomiting->Seek Medical Attention Absorb and Collect Absorb and Collect Evacuate and Secure Area->Absorb and Collect

Caption: A decision tree for responding to emergencies involving 3-(2-Chloroethyl)oxazolidin-2-one.

Detailed First-Aid Measures:

  • In case of skin contact: Immediately wash off with soap and plenty of water.[1] Remove all contaminated clothing. Seek immediate medical attention.

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

  • If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1] Seek immediate medical attention.

  • If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with water.[1] Do NOT induce vomiting. Seek immediate medical attention.

Spill Response:

  • Evacuate all non-essential personnel from the area.

  • Ensure you are wearing the appropriate PPE as outlined in the table above.

  • For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • For larger spills, contact your institution's environmental health and safety department immediately.

  • Decontaminate the spill area with a suitable cleaning agent.

Decontamination and Waste Disposal

Decontamination:

  • All glassware and equipment that have been in contact with 3-(2-Chloroethyl)oxazolidin-2-one should be decontaminated before being removed from the fume hood. This can be achieved by rinsing with a suitable solvent (e.g., ethanol or acetone), followed by washing with soap and water. The rinsate should be collected as hazardous waste.

  • Work surfaces within the fume hood should be wiped down with a suitable solvent and then cleaned with soap and water after each use.

Waste Disposal:

  • All solid and liquid waste containing 3-(2-Chloroethyl)oxazolidin-2-one must be disposed of as hazardous chemical waste.

  • Waste should be collected in clearly labeled, sealed containers.

  • Follow all local, state, and federal regulations for the disposal of hazardous waste.[11] Do not dispose of this chemical down the drain.

Conclusion

3-(2-Chloroethyl)oxazolidin-2-one is a valuable research chemical that requires a high level of care in its handling. By understanding its potential hazards, implementing robust engineering controls, consistently using the correct personal protective equipment, and adhering to safe handling and emergency procedures, researchers can work with this compound with a high degree of safety. Always prioritize a culture of safety in the laboratory and consult the most up-to-date safety information before beginning any new procedure.

References

  • ChemSrc. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. Retrieved from [Link]

  • Chem-Space. (n.d.). List of GHS Hazard and Precautionary Statements. Retrieved from [Link]

  • NIOSH. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

  • ChemSafetyPro. (2015). Lists of GHS Precautionary Statement and P Code. Retrieved from [Link]

  • ASHP. (n.d.). PERSONAL PROTECTIVE EQUIPMENT. Retrieved from [Link]

  • PozeSCAF. (n.d.). Safety First: Essential Guidelines for Handling Research Reagents and Equipment. Retrieved from [Link]

  • University of California, Irvine. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

  • MSDS Europe. (n.d.). Hazard statements. Retrieved from [Link]

  • University of Florida IFAS Extension. (n.d.). Harmful Effects and Emergency Response. Retrieved from [Link]

  • PozeSCAF. (n.d.). Chemistry Lab Safety Rules. Retrieved from [Link]

  • Australian Government Department of Health. (2018). Substituted Oxazolidines: Human health tier II assessment. Retrieved from [Link]

  • GERPAC. (2013). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

  • Washington University in St. Louis. (2024). Laboratory Safety Manual - Chapter 07: Highly Toxic Chemicals and Select Carcinogens. Retrieved from [Link]

  • Washington State University. (n.d.). Pesticide Emergency Response. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). First Aid in Case of Pesticide Exposure. Retrieved from [Link]

  • Santos. (n.d.). Qualitative Tier 2 Assessment. Retrieved from [Link]

  • PubMed Central. (n.d.). Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL). Retrieved from [Link]

  • Risk Management and Safety, University of Alabama in Huntsville. (n.d.). Incompatible Chemicals. Retrieved from [Link]

Sources

Foundational

A Researcher's Guide to Procuring 3-(2-Chloroethyl)oxazolidin-2-one: From Supplier Selection to Synthetic Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword In the landscape of modern medicinal chemistry, the oxazolidinone ring system stands as a privileged scaffold, forming...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry, the oxazolidinone ring system stands as a privileged scaffold, forming the core of a critical class of antibiotics. The successful synthesis of these life-saving therapeutics hinges on the quality and reliability of key building blocks. Among these, 3-(2-Chloroethyl)oxazolidin-2-one emerges as a pivotal intermediate, its procurement a crucial first step in the journey of drug discovery and development. This guide is crafted to navigate the complexities of sourcing this essential compound, offering a blend of technical insights and practical advice. As senior application scientists, we understand that the integrity of your research is paramount, and it begins with the quality of your starting materials. This document is designed to empower you with the knowledge to make informed decisions, ensuring the robustness and reproducibility of your synthetic endeavors.

The Strategic Importance of 3-(2-Chloroethyl)oxazolidin-2-one in Pharmaceutical Synthesis

The oxazolidinone moiety is the pharmacophore responsible for the potent antibacterial activity of drugs like Linezolid, which are indispensable in treating multi-drug resistant infections.[1][2][3] 3-(2-Chloroethyl)oxazolidin-2-one serves as a versatile and efficient precursor for the installation of this critical ring system onto a variety of molecular frameworks. Its utility lies in the electrophilic nature of the chloroethyl side chain, which readily undergoes nucleophilic substitution, allowing for the covalent linkage to the core of a target molecule.

The purity of this starting material is not a trivial matter; it has profound implications for the entire synthetic route. The presence of impurities can lead to the formation of undesired side products, complicating purification processes, reducing yields, and potentially introducing toxic byproducts into the final active pharmaceutical ingredient (API). Therefore, a comprehensive understanding of the commercial supplier landscape and the stringent quality control measures required is not just beneficial, but essential for the success of any research program reliant on this key intermediate.

The Commercial Supplier Landscape: A Comparative Overview

A diverse array of chemical suppliers offer 3-(2-Chloroethyl)oxazolidin-2-one, each with varying grades of purity and levels of documentation. The selection of a supplier should be a deliberate process, weighing factors such as product quality, consistency, available analytical data, and customer support. Below is a comparative table of some of the prominent suppliers in the market.

Table 1: Commercial Suppliers of 3-(2-Chloroethyl)oxazolidin-2-one

SupplierPurity SpecificationCAS NumberNoteworthy Aspects
BLDpharm Typically ≥98%2508-01-2Offers a range of product sizes and is a common supplier for research chemicals.[4]
Chemsrc Typically ≥95%2508-01-2Provides a platform for sourcing from various manufacturers, with purity levels indicated.[5]
ChemUniverse 95%2508-01-2Provides lead times for various quantities and accepts blanket purchase orders for bulk requests.[6]
ECHEMI 95% to 99%2508-01-2A platform that connects buyers with various suppliers, offering different grades.[7]

Note: This is not an exhaustive list. Researchers should conduct their own due diligence and may consider requesting samples for in-house validation.

Synthesis, Potential Impurities, and Quality Control

A robust understanding of the synthetic route to 3-(2-Chloroethyl)oxazolidin-2-one is crucial for anticipating potential impurities. A common method involves the reaction of N,N-bis(chloroethyl)amine hydrochloride with a source of carbon dioxide, such as dry ice, in the presence of a base like triethylamine.[8]

Diagram 1: Synthesis of 3-(2-Chloroethyl)oxazolidin-2-one

G cluster_reactants Reactants cluster_product Product & Potential Impurities A N,N-Bis(chloroethyl)amine HCl P 3-(2-Chloroethyl)oxazolidin-2-one A->P I1 Unreacted Starting Material A->I1 Incomplete reaction B Carbon Dioxide (CO2) B->P C Triethylamine (Et3N) C->P Base I2 Triethylamine Hydrochloride C->I2 Byproduct I3 Over-reaction/Side Products P->I3 Side reactions G cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up and Purification A 1. Dissolve amine (1.0 eq) in a suitable solvent (e.g., DMF). B 2. Add a non-nucleophilic base (e.g., K2CO3, 2.0 eq). A->B C 3. Stir the mixture at room temperature. B->C D 4. Add 3-(2-Chloroethyl)oxazolidin-2-one (1.1 eq). C->D E 5. Heat the reaction mixture (e.g., 80 °C). D->E F 6. Monitor reaction progress by TLC or LC-MS. E->F G 7. Cool to room temperature and quench with water. F->G H 8. Extract the product with an organic solvent (e.g., EtOAc). G->H I 9. Purify by column chromatography. H->I

Sources

Protocols & Analytical Methods

Method

Application Note: 3-(2-Chloroethyl)oxazolidin-2-one as a Versatile Alkylating Agent in Organic Synthesis

Abstract 3-(2-Chloroethyl)oxazolidin-2-one is a highly valuable and versatile bifunctional reagent in modern organic synthesis. Functioning as a masked form of 2-chloroethylamine, it serves as a potent electrophile for t...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

3-(2-Chloroethyl)oxazolidin-2-one is a highly valuable and versatile bifunctional reagent in modern organic synthesis. Functioning as a masked form of 2-chloroethylamine, it serves as a potent electrophile for the introduction of a protected 2-aminoethyl moiety onto a wide range of nucleophiles. The oxazolidinone ring provides stability and predictable reactivity while also serving as a protecting group that can be cleaved under specific conditions. This application note provides a detailed guide for researchers, chemists, and drug development professionals on the mechanistic principles, applications, and detailed protocols for utilizing 3-(2-Chloroethyl)oxazolidin-2-one as an alkylating agent for the N-alkylation of amines and O-alkylation of phenols.

Physicochemical Properties & Safety Considerations

A thorough understanding of the reagent's properties and safety requirements is paramount before its use in any experimental setting.

Table 1: Physicochemical Properties of 3-(2-Chloroethyl)oxazolidin-2-one

PropertyValueSource(s)
CAS Number 2508-01-2[1]
Molecular Formula C₅H₈ClNO₂[1]
Molecular Weight 149.57 g/mol [1]
Appearance Light yellow liquid[2]
Boiling Point 135 °C at 3 mmHg[2]
Density ~1.286 g/cm³[3]
Safety & Handling

3-(2-Chloroethyl)oxazolidin-2-one is an alkylating agent and should be handled with appropriate care. Alkylating agents, as a class, are often associated with toxicity and mutagenicity.[4]

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and chemical-resistant gloves.[5]

  • Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors.[6]

  • In case of Contact:

    • Skin: Wash off immediately with soap and plenty of water.[1]

    • Eyes: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1]

  • Storage: Store in a cool, tightly sealed container.[5]

  • Disposal: Dispose of waste materials in accordance with all applicable federal, state, and local regulations.[5]

Mechanism of Action as an Alkylating Agent

The utility of 3-(2-Chloroethyl)oxazolidin-2-one stems from the electrophilic nature of the carbon atom bearing the chlorine atom. The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[7] A suitable nucleophile (Nu:), such as an amine or a phenoxide anion, attacks the methylene carbon, displacing the chloride leaving group.

The presence of a base is often critical. For neutral nucleophiles like amines, the base serves to neutralize the protonated amine formed after alkylation, preventing the reaction from stalling.[8][9] For acidic nucleophiles like phenols, a base is required to deprotonate the substrate, generating the more potent nucleophilic phenoxide anion.[10]

Alkylation_Mechanism cluster_reactants Reactants cluster_transition Sₙ2 Transition State cluster_products Products Reagent 3-(2-Chloroethyl)oxazolidin-2-one TS [Nu---CH₂---Cl]‡ Reagent->TS Nucleophilic Attack Nucleophile Nucleophile (e.g., R₂NH, ArO⁻) Nucleophile->TS Product Alkylated Product TS->Product Bond Formation Chloride Cl⁻ TS->Chloride Leaving Group Departure

Caption: General Sₙ2 mechanism for alkylation.

Applications in Organic Synthesis

N-Alkylation of Amines

The direct alkylation of primary or secondary amines with 3-(2-Chloroethyl)oxazolidin-2-one provides a straightforward route to N-(2-aminoethyl) substituted compounds, where the oxazolidinone serves as a convenient protecting group. This reaction is fundamental in constructing building blocks for pharmaceuticals and other biologically active molecules.[11]

A key challenge in amine alkylation is preventing over-alkylation, as the product amine can be more nucleophilic than the starting material.[8] However, careful control of stoichiometry (using a slight excess of the amine) and reaction conditions can favor mono-alkylation.[12]

O-Alkylation of Phenols

The Williamson ether synthesis is a classic method for forming ethers, and it can be effectively applied using 3-(2-Chloroethyl)oxazolidin-2-one to synthesize aryloxyethyl-oxazolidinone derivatives.[10] The reaction requires the conversion of the weakly nucleophilic phenol into its highly nucleophilic conjugate base, the phenoxide anion, using a suitable base like potassium carbonate (K₂CO₃) or sodium hydride (NaH).[13] The choice of solvent is crucial; polar aprotic solvents like DMF or acetonitrile are preferred as they solvate the cation but not the nucleophile, enhancing its reactivity.[10]

Experimental Protocols

The following protocols are generalized procedures. Researchers should optimize conditions based on the specific reactivity of their substrates.

Experimental_Workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification & Analysis A 1. Combine Nucleophile, Solvent, and Base B 2. Add Alkylating Agent (Dropwise at 0 °C) A->B C 3. Warm to RT or Heat B->C D 4. Monitor by TLC C->D E 5. Quench Reaction (e.g., with H₂O) D->E Reaction Complete F 6. Extract with Organic Solvent E->F G 7. Wash, Dry (Na₂SO₄), and Concentrate F->G H 8. Column Chromatography G->H I 9. Characterize Product (NMR, MS) H->I

Caption: General workflow for alkylation reactions.

Protocol 1: N-Alkylation of a Secondary Amine

This protocol describes the synthesis of 3-(2-(diethylamino)ethyl)oxazolidin-2-one.

  • Materials:

    • Diethylamine (2.2 equiv.)

    • 3-(2-Chloroethyl)oxazolidin-2-one (1.0 equiv.)

    • Potassium carbonate (K₂CO₃), anhydrous (1.5 equiv.)

    • Acetonitrile (CH₃CN), anhydrous

    • Deionized water

    • Brine (saturated NaCl solution)

    • Ethyl acetate (EtOAc)

    • Anhydrous sodium sulfate (Na₂SO₄)

    • Silica gel for column chromatography

  • Procedure:

    • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous acetonitrile, diethylamine (2.2 equiv.), and anhydrous potassium carbonate (1.5 equiv.).

    • Cool the stirred suspension to 0 °C in an ice bath.

    • Add a solution of 3-(2-Chloroethyl)oxazolidin-2-one (1.0 equiv.) in anhydrous acetonitrile dropwise over 15 minutes. The dropwise addition helps to control any exotherm.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting chloro-reagent is consumed (typically 4-12 hours).

    • Cool the mixture to room temperature and filter off the inorganic salts (K₂CO₃ and KCl). Wash the solid cake with a small amount of acetonitrile.

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Work-up and Purification:

    • Dissolve the crude residue in ethyl acetate.

    • Wash the organic layer sequentially with deionized water (2x) and brine (1x) to remove any remaining salts and water-soluble impurities.

    • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

    • Purify the resulting oil by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes, often with 1-2% triethylamine added to the eluent to prevent product streaking) to yield the pure N-alkylated product.

Protocol 2: O-Alkylation of a Phenol

This protocol describes the synthesis of 3-(2-phenoxyethyl)oxazolidin-2-one.

  • Materials:

    • Phenol (1.0 equiv.)

    • 3-(2-Chloroethyl)oxazolidin-2-one (1.1 equiv.)

    • Potassium carbonate (K₂CO₃), anhydrous (2.0 equiv.)

    • Potassium iodide (KI), catalytic amount (0.1 equiv.)

    • N,N-Dimethylformamide (DMF), anhydrous

    • Deionized water

    • Diethyl ether (Et₂O) or Ethyl acetate (EtOAc)

    • Anhydrous magnesium sulfate (MgSO₄)

    • Silica gel for column chromatography

  • Procedure:

    • To a flame-dried round-bottom flask under an inert atmosphere, add phenol (1.0 equiv.), anhydrous potassium carbonate (2.0 equiv.), and a catalytic amount of potassium iodide (0.1 equiv.). The KI acts as a catalyst via the Finkelstein reaction, transiently forming the more reactive iodo-intermediate.

    • Add anhydrous DMF to create a stirrable suspension.

    • Add 3-(2-Chloroethyl)oxazolidin-2-one (1.1 equiv.) to the mixture.

    • Heat the reaction to 80-90 °C. The higher temperature is necessary to drive the reaction with the less nucleophilic phenoxide compared to an amine.

    • Monitor the reaction progress by TLC until the starting phenol is consumed (typically 6-18 hours).

    • Cool the mixture to room temperature.

  • Work-up and Purification:

    • Pour the reaction mixture into a separatory funnel containing a large volume of cold deionized water.

    • Extract the aqueous phase with ethyl acetate or diethyl ether (3x).

    • Combine the organic extracts and wash sequentially with 1M NaOH solution (to remove any unreacted phenol), water, and brine.

    • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to remove the solvent. Note: DMF is a high-boiling solvent and may require high vacuum for complete removal.

    • Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to afford the pure O-alkylated product.

Troubleshooting & Optimization

Table 2: Troubleshooting Guide for Alkylation Reactions

ProblemPotential Cause(s)Suggested Solution(s)
No or Low Conversion 1. Inactive nucleophile (insufficiently strong base for phenols).2. Low reaction temperature.3. Deactivated alkylating agent (hydrolysis).1. Use a stronger base (e.g., NaH instead of K₂CO₃ for phenols).2. Increase the reaction temperature.3. Ensure all reagents and solvents are anhydrous.
Formation of Byproducts 1. Over-alkylation of amines.2. Elimination (E2) side reaction.3. Hydrolysis of the oxazolidinone ring.1. Use an excess of the amine nucleophile; add the alkylating agent slowly.2. Use a milder, non-hindered base; keep the temperature as low as feasible.3. Ensure anhydrous conditions and perform a non-aqueous work-up if possible.
Difficult Purification 1. Residual high-boiling solvent (e.g., DMF).2. Product is highly polar and streaks on silica gel.1. After extraction, perform multiple water washes to remove DMF; use a high-vacuum rotary evaporator or Kugelrohr distillation.2. Add a small amount of a basic modifier (e.g., 1% triethylamine) to the chromatography eluent for amine products.

Conclusion

3-(2-Chloroethyl)oxazolidin-2-one is a robust and effective electrophile for the SN2-mediated alkylation of a variety of nucleophiles, most notably amines and phenols. Its stability, predictable reactivity, and role as a protected aminoethyl synthon make it an indispensable tool in the synthesis of complex molecules. By understanding the underlying mechanistic principles and carefully controlling reaction conditions as detailed in these protocols, researchers can successfully leverage this reagent to achieve their synthetic goals in drug discovery and materials science.

References

  • ChemSynthesis. 3-(2-chloroethyl)-5-decyl-1,3-oxazolidin-2-one. [Link]

  • Chemsrc. 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. [Link]

  • Material Safety Data Sheet. Generic SDS. [Link]

  • National Institutes of Health (NIH). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. [Link]

  • National Institutes of Health (NIH). N-Dealkylation of Amines. [Link]

  • Royal Society of Chemistry. Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. [Link]

  • Google Patents.
  • Organic Chemistry Portal. Oxazolidinone synthesis. [Link]

  • National Institutes of Health (NIH). Alkylation of phenol: a mechanistic view. [Link]

  • National Institutes of Health (NIH). Catalytic asymmetric dearomatization of phenols via divergent intermolecular (3 + 2) and alkylation reactions. [Link]

  • ResearchGate. (PDF) Alkylation of Phenol: A Mechanistic View. [Link]

  • Williams College Chemistry. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. [Link]

  • Hungarian Journal of Industry and Chemistry. DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE. [Link]

  • National Institutes of Health (NIH). Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. [Link]

  • PharmaXChange.info. Phenolates- O-alkylation and C-alkylation | Notes. [Link]

  • ACS Green Chemistry Institute. N alkylation at sp3 Carbon Reagent Guide. [Link]

  • National Institutes of Health (NIH). Comparison of current alkylating agents with a homo-aza-steroidal ester for antineoplastic activity. [Link]

  • Wikipedia. Amine alkylation. [Link]

  • ResearchGate. Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione. [Link]

  • MDPI. Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. [Link]

  • Master Organic Chemistry. Alkylation of Amines (Sucks!). [Link]

  • Organic Chemistry Portal. Synthesis of secondary and tertiary amines. [Link]

  • YouTube. Alkylation of Amines. [Link]

  • National Institutes of Health (NIH). Cascade Cyclization of o-(2-Acyl-1-ethynyl)benzaldehydes with Amino Acid Derivatives. [Link]

  • Sci-Hub. Synthesis of 3‐acylamino‐2‐oxazolidinone derivatives through cyclic transformations. [Link]

  • PubMed Central. Current Updates on Oxazolidinone and Its Significance. [Link]

  • MDPI. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. [Link]

  • Royal Society of Chemistry. Lewis-acid-promoted cyclization reaction: synthesis of N3-chloroethyl and N3-thiocyanatoethyl quinazolinones. [Link]

  • ResearchGate. Thermodynamically favorable protocol for the synthesis of 2-oxazolidinones via Cu(I)-catalyzed three-component reaction. [Link]

Sources

Application

Application Notes & Protocols: A Comprehensive Guide to the N-Alkylation of Amines with 3-(2-Chloroethyl)oxazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed technical guide on the N-alkylation of primary and secondary amines using 3-(2-chloroethyl)oxazolidin-2-one. This...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on the N-alkylation of primary and secondary amines using 3-(2-chloroethyl)oxazolidin-2-one. This versatile reagent serves as a cornerstone in medicinal chemistry for the introduction of a protected β-aminoethyl group, a common structural motif in a multitude of biologically active compounds. We will delve into the underlying reaction mechanisms, provide validated, step-by-step protocols, and explore the broad applications of this methodology in modern drug discovery, with a particular focus on the synthesis of piperazine-containing pharmaceuticals.

Introduction: The Strategic Importance of N-Alkylation and the Oxazolidinone Moiety

N-alkylation of amines is a fundamental transformation in organic synthesis, enabling the construction of carbon-nitrogen bonds that are ubiquitous in pharmaceuticals, agrochemicals, and functional materials.[1][2] The strategic introduction of alkyl groups allows for the fine-tuning of a molecule's physicochemical properties, such as its basicity (pKa), lipophilicity, and metabolic stability, which are critical determinants of a drug candidate's pharmacokinetic and pharmacodynamic profile.[2]

The oxazolidin-2-one heterocycle is a privileged scaffold in medicinal chemistry.[3][4] Its presence is a hallmark of several classes of therapeutics, most notably the oxazolidinone antibiotics like Linezolid, which function by inhibiting bacterial protein synthesis.[4][5] Beyond its direct pharmacological activity, the oxazolidinone ring also serves as a valuable synthetic handle and a protective group. 3-(2-Chloroethyl)oxazolidin-2-one leverages this utility, acting as a masked equivalent of 2-chloroethylamine, providing a stable, easy-to-handle electrophile for the ethylamination of nucleophilic amines.

The piperazine ring, often introduced via reagents like the one discussed herein, is another key pharmacophore found in numerous FDA-approved drugs, enhancing properties like water solubility and receptor interaction.[6][7][8]

Reaction Mechanism and Rationale

The N-alkylation of an amine with 3-(2-chloroethyl)oxazolidin-2-one proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[9]

Key Mechanistic Steps:

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary or secondary amine acts as a nucleophile, attacking the electrophilic methylene carbon (α to the chlorine atom) of 3-(2-chloroethyl)oxazolidin-2-one.[9]

  • Transition State: A trigonal bipyramidal transition state is formed where the amine's nitrogen atom is forming a new C-N bond while the C-Cl bond is simultaneously breaking.

  • Displacement and Salt Formation: The chloride ion is displaced as a leaving group, resulting in the formation of a new C-N bond and yielding an ammonium salt intermediate.

  • Deprotonation: A base, either an excess of the starting amine or an added inorganic/organic base, deprotonates the newly formed ammonium salt to yield the final N-alkylated amine product and the corresponding acid salt of the base.[9]

Causality Behind Experimental Choices:
  • Solvent: Dipolar aprotic solvents like acetonitrile (ACN) or N,N-dimethylformamide (DMF) are often preferred as they can solvate the cationic intermediate, accelerating the SN2 reaction, without interfering with the nucleophilicity of the amine.[1]

  • Base: The inclusion of a non-nucleophilic base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N), is crucial. It neutralizes the HCl generated in situ (from the hydrochloride salt form of many amines or as the reaction byproduct), preventing the protonation of the starting amine, which would render it non-nucleophilic.

  • Temperature: The reaction is typically heated to increase the reaction rate. Refluxing in acetonitrile (approx. 82°C) is a common condition that provides sufficient thermal energy to overcome the activation barrier without promoting significant side reactions.

Caption: Fig. 1: SN2 mechanism for N-alkylation.

Detailed Experimental Protocols

This section provides a robust, general protocol for the N-alkylation of a secondary amine. This can be adapted for primary amines, though careful control of stoichiometry is required to minimize dialkylation.

Protocol 1: N-Alkylation of a Secondary Amine (e.g., Piperazine Derivative)

This protocol is a generalized procedure adapted from methodologies used in the synthesis of various piperazine-containing drug candidates.[10][11]

Materials:

  • Secondary Amine (e.g., a substituted piperazine): 1.0 equivalent

  • 3-(2-Chloroethyl)oxazolidin-2-one: 1.1 - 1.5 equivalents

  • Potassium Carbonate (K₂CO₃), anhydrous powder: 3.0 equivalents

  • Potassium Iodide (KI) (optional, catalytic): 0.1 equivalents

  • Acetonitrile (ACN), anhydrous: 10-20 mL per mmol of the limiting reagent

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

  • Standard workup and purification reagents (Ethyl Acetate, Water, Brine, Anhydrous Sodium Sulfate, Silica Gel)

Procedure:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the secondary amine (1.0 eq.), potassium carbonate (3.0 eq.), and optional potassium iodide (0.1 eq.).

    • Expert Insight: Anhydrous conditions prevent hydrolysis of the alkylating agent. K₂CO₃ is a mild base suitable for most applications. Catalytic KI can accelerate the reaction via the Finkelstein reaction, converting the chloride to the more reactive iodide in situ.[8]

  • Solvent and Reagent Addition: Add anhydrous acetonitrile to the flask, followed by 3-(2-chloroethyl)oxazolidin-2-one (1.1-1.5 eq.).

    • Expert Insight: Using a slight excess of the alkylating agent ensures complete consumption of the more valuable amine substrate.

  • Reaction Execution: Heat the reaction mixture to reflux (approximately 82°C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 8-24 hours).

  • Workup - Quenching and Extraction: a. Once the reaction is complete, cool the mixture to room temperature. b. Filter off the inorganic salts (K₂CO₃, KCl, KI) and wash the solid cake with a small amount of acetonitrile or ethyl acetate. c. Concentrate the filtrate under reduced pressure using a rotary evaporator. d. Partition the resulting residue between ethyl acetate and water. e. Separate the organic layer, and wash it sequentially with water and then brine to remove any remaining inorganic impurities.

  • Workup - Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude material by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to afford the pure N-alkylated product.

Quantitative Data and Reaction Scope

The efficiency of the N-alkylation with 3-(2-chloroethyl)oxazolidin-2-one is highly dependent on the nucleophilicity of the amine and the specific reaction conditions employed.

Amine SubstrateBaseSolventTemperature (°C)Time (h)Typical Yield (%)Reference
Substituted PiperazinesK₂CO₃ACNReflux (~82)12-2475-95%[10]
AnilinesNaHDMF60-808-1660-85%General
Aliphatic Primary AminesEt₃NACNReflux (~82)10-2050-70% (mono-alkylated)General
BenzylaminesK₂CO₃DMF801280-90%General

Note: Yields are representative and may vary based on specific substrates and optimization.

Application in Drug Discovery: Synthesis of Aripiprazole Precursor

Aripiprazole is an atypical antipsychotic used in the treatment of schizophrenia and bipolar disorder.[12] A key step in many synthetic routes involves the N-alkylation of a piperazine derivative. While not using 3-(2-chloroethyl)oxazolidin-2-one directly, the following workflow illustrates the analogous and pivotal role of N-alkylation with a chloro-functionalized building block. This highlights the strategic importance of the chemistry discussed.

Drug_Synthesis_Workflow cluster_synthesis Illustrative Synthetic Workflow Start 1-(2,3-Dichlorophenyl)piperazine Intermediate N-Alkylated Intermediate Start->Intermediate N-Alkylation (SN2) Reagent 1,4-Dibromobutane (Alkylating Agent) Reagent->Intermediate Product Aripiprazole Intermediate->Product Final Coupling FinalStep Nucleophilic Substitution with Butan-2-one derivative FinalStep->Product caption Fig. 2: N-alkylation in drug synthesis.

Caption: Fig. 2: N-alkylation in drug synthesis.

Troubleshooting and Field-Proven Insights

IssueProbable Cause(s)Recommended Solution(s)
Low or No Reaction - Insufficiently activated amine (protonated).- Low reaction temperature.- Sterically hindered amine.- Ensure adequate base (2-3 equivalents) is present and anhydrous.- Increase reaction temperature or switch to a higher boiling solvent (e.g., DMF).- Add catalytic KI to promote the Finkelstein reaction.- Consider alternative, more reactive alkylating agents if sterics are prohibitive.
Formation of Side Products - Dialkylation of primary amines.- Hydrolysis of the chloro-reagent.- Elimination reaction (minor).- Use a large excess of the primary amine or use protecting group strategies.- Ensure anhydrous reaction conditions.- Use milder bases and lower temperatures if elimination is observed.
Difficult Purification - Unreacted starting materials have similar polarity to the product.- Presence of quaternary ammonium salt byproducts.- Drive the reaction to completion to consume the limiting reagent.- Perform an acidic wash during workup to remove basic impurities or a basic wash to remove acidic impurities.- Utilize a different chromatography eluent system or consider recrystallization.

Conclusion

The N-alkylation of amines using 3-(2-chloroethyl)oxazolidin-2-one is a powerful and reliable method for introducing the N-protected ethylamine moiety, a critical step in the synthesis of numerous pharmaceutical agents, particularly those containing a piperazine core.[11][12] A thorough understanding of the SN2 mechanism, careful control of reaction parameters, and strategic troubleshooting are essential for achieving high yields and purity. The protocols and insights provided in this guide serve as a comprehensive resource for researchers aiming to leverage this versatile transformation in their drug discovery and development endeavors.

References

  • RSC Advances. (2017). Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. Retrieved from [Link]

  • Romanelli, M. N., Braconi, L., Gabellini, A., Manetti, D., Marotta, G., & Teodori, E. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 68. Available from: [Link]

  • University of Calgary. (n.d.). Alkylation of Amines. Retrieved from [Link]

  • MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of oxazolidinones. Retrieved from [Link]

  • ResearchGate. (2006). Three-component condensation of pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and K2CO3 in DMF as a new method for oxazolidinylethylation. Retrieved from [Link]

  • MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Retrieved from [Link]

  • PubMed. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011-2023. Retrieved from [Link]

  • ResearchGate. (n.d.). Selected marketed drugs or drug candidates containing piperazine motif. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Oxazolidinone. Retrieved from [Link]

  • RSC Publishing. (2022). Oxazolidinones as versatile scaffolds in medicinal chemistry. Retrieved from [Link]

  • National Institutes of Health. (2022). Oxazolidinones as versatile scaffolds in medicinal chemistry. Retrieved from [Link]

  • National Institutes of Health. (2022). N-Dealkylation of Amines. Retrieved from [Link]

  • MDPI. (2009). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Retrieved from [Link]

  • PubMed Central. (2013). Current Updates on Oxazolidinone and Its Significance. Retrieved from [Link]

  • ResearchGate. (2022). Discovery of oxazolidinone-based heterocycles as subtype selective sigma-2 ligands. Retrieved from [Link]

  • ARKAT USA, Inc. (2018). Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Retrieved from [Link]

  • Hungarian Journal of Industry and Chemistry. (2021). Diastereoselective alkylation of 4-methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-chloromethyl-isoindole-1,3-dione. Retrieved from [Link]

  • American Chemical Society. (n.d.). N alkylation at sp3 Carbon Reagent Guide. Retrieved from [Link]

  • National Institutes of Health. (2012). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. Retrieved from [Link]

  • PubMed. (2026). Discovery and development of a new oxazolidinone with reduced toxicity for the treatment of tuberculosis. Retrieved from [Link]

  • National Institutes of Health. (2020). Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. Retrieved from [Link]

  • Wikipedia. (n.d.). Amine alkylation. Retrieved from [Link]

  • National Institutes of Health. (2012). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. Retrieved from [Link]

  • ACG Publications. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Retrieved from [Link]

  • Chemsrc. (2025). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. Retrieved from [Link]

  • PubMed. (2018). Synthesis of Oxazolidin-2-ones from Unsaturated Amines with CO2 by Using Homogeneous Catalysis. Retrieved from [Link]

Sources

Method

Application Notes & Protocols: Synthesis of Linezolid Analogues Utilizing 3-(2-Chloroethyl)oxazolidin-2-one

Introduction: The Imperative for Novel Oxazolidinones The rise of multidrug-resistant Gram-positive bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), presen...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Novel Oxazolidinones

The rise of multidrug-resistant Gram-positive bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), presents a formidable challenge to global public health.[1][2] Linezolid, the first clinically approved oxazolidinone antibiotic, marked a significant advancement in combating these resilient pathogens.[3][4] Its unique mechanism of action, which involves the inhibition of bacterial protein synthesis at the initiation phase by binding to the 50S ribosomal subunit, sets it apart from other protein synthesis inhibitors and reduces the likelihood of cross-resistance.[5][][7][8]

However, the emergence of Linezolid-resistant strains necessitates the development of novel analogues with improved potency, expanded spectra of activity, and enhanced safety profiles.[5][9] This guide provides a comprehensive overview and detailed protocols for the synthesis of Linezolid analogues, leveraging the versatile and commercially available starting material, 3-(2-Chloroethyl)oxazolidin-2-one. We will delve into the strategic considerations behind the synthetic pathways, offer step-by-step experimental procedures, and explore the critical structure-activity relationships (SAR) that govern the antibacterial efficacy of this important class of antibiotics.

The Strategic Role of 3-(2-Chloroethyl)oxazolidin-2-one

3-(2-Chloroethyl)oxazolidin-2-one is a key building block in the synthesis of a diverse range of N-substituted oxazolidinones. Its utility stems from the presence of a reactive chloroethyl group, which allows for the facile introduction of various amine-containing moieties. This strategic positioning enables the exploration of a wide chemical space for the critical side chain of Linezolid analogues, a region known to significantly influence antibacterial activity and pharmacokinetic properties.

Synthesis of 3-(2-Chloroethyl)oxazolidin-2-one

A practical and high-yielding synthesis of 3-(2-Chloroethyl)oxazolidin-2-one can be achieved from N,N-bis(chloroethyl)amine hydrochloride.[10] The reaction involves cyclization with carbon dioxide in the presence of a base, such as triethylamine, in a suitable solvent like methanol. This method is scalable and provides the desired intermediate in excellent purity.[10]

Core Synthetic Strategy: From Intermediate to Analogue

The general synthetic approach for constructing Linezolid analogues from 3-(2-Chloroethyl)oxazolidin-2-one involves a nucleophilic substitution reaction. An appropriately substituted aromatic or heterocyclic amine is reacted with 3-(2-Chloroethyl)oxazolidin-2-one to forge the crucial carbon-nitrogen bond, leading to the desired N-aryl oxazolidinone core structure. Subsequent modifications to the oxazolidinone ring, if required, can be performed to introduce additional diversity.

Below is a generalized workflow for the synthesis of Linezolid analogues:

Linezolid Analogue Synthesis Workflow start 3-(2-Chloroethyl)oxazolidin-2-one reaction Nucleophilic Substitution start->reaction amine Substituted Amine (Aromatic/Heterocyclic) amine->reaction intermediate N-Substituted Oxazolidinone Intermediate reaction->intermediate modification Optional Further Modifications intermediate->modification analogue Final Linezolid Analogue intermediate->analogue Direct to final product modification->analogue purification Purification & Characterization analogue->purification

Caption: Generalized workflow for the synthesis of Linezolid analogues.

Detailed Experimental Protocols

Protocol 1: General Procedure for the N-Arylation of 3-(2-Chloroethyl)oxazolidin-2-one

This protocol describes a general method for the coupling of 3-(2-Chloroethyl)oxazolidin-2-one with a substituted aniline to form the core structure of Linezolid analogues.

Materials:

  • 3-(2-Chloroethyl)oxazolidin-2-one

  • Substituted aniline derivative

  • Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

  • N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a solution of the substituted aniline (1.0 eq) in anhydrous DMF (or MeCN) under an inert atmosphere (e.g., nitrogen or argon), add a suitable base such as potassium carbonate (1.5 eq) or sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at room temperature.

  • Stir the mixture for 30 minutes at room temperature to facilitate the formation of the corresponding anilide anion.

  • Add a solution of 3-(2-Chloroethyl)oxazolidin-2-one (1.1 eq) in anhydrous DMF (or MeCN) dropwise to the reaction mixture.

  • Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

  • Upon completion, cool the reaction mixture to room temperature and quench with water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired N-arylated oxazolidinone.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Self-Validation and Causality:

  • Choice of Base: Potassium carbonate is a milder base suitable for many anilines. For less reactive anilines, a stronger base like sodium hydride may be necessary to deprotonate the amine effectively.

  • Solvent Selection: DMF and MeCN are polar aprotic solvents that are excellent for SN2 reactions, as they solvate the cation of the base without deactivating the nucleophile.

  • In-Process Control: TLC is a crucial in-process control to monitor the consumption of starting materials and the formation of the product, preventing over-running the reaction and the formation of byproducts.

Protocol 2: Synthesis of a Linezolid Analogue with a Modified C5-Side Chain

This protocol outlines the synthesis of a Linezolid analogue where the acetamide group at the C5 position is replaced with a different functional group, starting from a precursor synthesized via Protocol 1.

Materials:

  • N-arylated oxazolidinone from Protocol 1

  • Reagents for the desired C5 modification (e.g., an acid chloride for acylation)

  • Triethylamine (Et₃N) or Pyridine

  • Dichloromethane (DCM) or Toluene

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • To a stirred solution of the N-arylated oxazolidinone (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM at 0 °C, add the desired acid chloride (1.2 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-6 hours, monitoring the reaction progress by TLC.

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the final Linezolid analogue.

  • Confirm the structure and purity of the synthesized compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Structure-Activity Relationship (SAR) Insights

The biological activity of Linezolid analogues is highly dependent on the nature of the substituents at various positions of the oxazolidinone scaffold.[11][12]

  • N-Aryl Ring: The 3-fluorophenyl group is a key feature for potent antibacterial activity.[11] Modifications to this ring can modulate activity and pharmacokinetic properties.

  • C5-Side Chain: The (S)-acetamidomethyl group at the C5 position is crucial for binding to the bacterial ribosome.[13] While many modifications at this position lead to a decrease in activity, some smaller, non-polar fragments are tolerated.[12][13]

  • Morpholine Ring: The morpholine ring in Linezolid contributes to its favorable pharmacokinetic profile. Replacing it with other heterocyclic systems can impact solubility, metabolism, and antibacterial potency.

Modification General Effect on Antibacterial Activity
Replacement of the 3-fluorophenyl groupCan decrease activity, but some substitutions are tolerated.
Introduction of larger, polar groups at the C5-acylamino positionGenerally leads to a decrease in activity.[12]
Replacement of the morpholine ring with other heterocyclesCan modulate activity and pharmacokinetic properties.
Introduction of a thioamide or thiocarbamate at the C5 positionCan lead to more potent compounds compared to the corresponding amides.[14]

Data Presentation and Characterization

All synthesized compounds should be thoroughly characterized to confirm their identity and purity. The following table provides an example of how to present the characterization data for a synthesized Linezolid analogue.

Compound ID Structure Yield (%) ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm) HRMS (m/z) MIC (μg/mL) vs. S. aureus
LZD-Analog-01[Insert 2D Structure]75[List key peaks][List key peaks][Calculated and found values][Value]
LZD-Analog-02[Insert 2D Structure]68[List key peaks][List key peaks][Calculated and found values][Value]

Conclusion

The synthetic strategies and protocols outlined in this application note provide a robust framework for the generation of novel Linezolid analogues using 3-(2-Chloroethyl)oxazolidin-2-one as a versatile starting material. By systematically exploring the structure-activity relationships, researchers can design and synthesize new oxazolidinone antibiotics with the potential to overcome existing resistance mechanisms and address the urgent need for new antibacterial agents.

References

  • Barlam, T. F., et al. (2016). Implementing an Antibiotic Stewardship Program: Guidelines by the Infectious Diseases Society of America and the Society for Healthcare Epidemiology of America. Clinical Infectious Diseases, 62(10), e51–e77. [Link]

  • Barbachyn, M. R., & Ford, C. W. (2003). Oxazolidinone structure-activity relationships leading to linezolid. Angewandte Chemie International Edition, 42(18), 2010-2023. [Link]

  • Diekema, D. J., & Jones, R. N. (2001). Oxazolidinone antibiotics. The Lancet, 358(9297), 1975-1982. [Link]

  • Livermore, D. M. (2003). Linezolid in vitro: mechanism and antibacterial spectrum. Journal of Antimicrobial Chemotherapy, 51(suppl_2), ii9-ii16. [Link]

  • Matsingos, C., et al. (2021). Synthesis, microbiological evaluation and structure activity relationship analysis of linezolid analogues with different C5-acylamino substituents. Bioorganic & Medicinal Chemistry, 49, 116397. [Link]

  • Meagher, A. K., et al. (2003). A novel and practical asymmetric synthesis of (5S)-(acetamidomethyl)-2-oxazolidinones. The Journal of Organic Chemistry, 68(25), 9843–9845. [Link]

  • PatSnap. (2024). What is the mechanism of Linezolid? Retrieved from [Link]

  • Rao, D. M., et al. (2012). Synthesis of Antibiotic Linezolid Analogues. Asian Journal of Chemistry, 24(4), 1593-1596. [Link]

  • Singh, R., et al. (2009). Synthesis of conformationally constrained analogues of linezolid: structure-activity relationship (SAR) studies on selected novel tricyclic oxazolidinones. Bioorganic & Medicinal Chemistry Letters, 19(22), 6432-6436. [Link]

  • World Health Organization. (2017). WHO publishes list of bacteria for which new antibiotics are urgently needed. Retrieved from [Link]

Sources

Application

Application Note: A Proposed Synthesis of a Key Rivaroxaban Intermediate Utilizing 3-(2-Chloroethyl)oxazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals Abstract Rivaroxaban, an oral, direct Factor Xa inhibitor, is a critical anticoagulant for the prevention and treatment of thromboembolic disorders.[1][2] I...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rivaroxaban, an oral, direct Factor Xa inhibitor, is a critical anticoagulant for the prevention and treatment of thromboembolic disorders.[1][2] Its synthesis is a topic of significant interest in pharmaceutical development, focusing on efficiency, cost-effectiveness, and purity. The core of the Rivaroxaban molecule features a chiral oxazolidinone ring linked to a morpholinone-substituted phenyl group. While established synthetic routes predominantly rely on chiral epoxides like (R)-epichlorohydrin for the construction of this oxazolidinone moiety, this application note explores a hypothetical, alternative pathway.[1][3] We propose a detailed protocol for the use of 3-(2-Chloroethyl)oxazolidin-2-one as a potential starting material for the synthesis of (S)-4-(4-(5-(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one, a penultimate intermediate in Rivaroxaban synthesis.[2][4] This exploration is grounded in the well-established principles of N-alkylation of aromatic amines.[5][6][7]

Introduction to Rivaroxaban Synthesis

The synthesis of Rivaroxaban typically involves the coupling of two key fragments: the amine intermediate, (S)-4-(4-(5-(aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one, and 5-chlorothiophene-2-carbonyl chloride.[2][8] The efficiency of the entire synthetic process is heavily reliant on the successful and stereochemically controlled synthesis of the amine intermediate.

Conventional methods for preparing this intermediate often start with 4-(4-aminophenyl)morpholin-3-one and a chiral C3 synthon, such as (R)-epichlorohydrin or its derivatives.[1][9] These routes, while effective, involve multiple steps including epoxide opening, cyclization to form the oxazolidinone ring, and subsequent functional group manipulations.

This application note investigates a convergent approach where a pre-formed oxazolidinone ring, functionalized with a reactive chloroethyl group, is directly coupled with the aniline nitrogen of 4-(4-aminophenyl)morpholin-3-one.

Proposed Synthetic Pathway via N-Alkylation

The central hypothesis of this application note is the direct N-alkylation of 4-(4-aminophenyl)morpholin-3-one (I) with 3-(2-Chloroethyl)oxazolidin-2-one (II) to form the N-substituted intermediate (III). This reaction is a nucleophilic substitution where the aniline nitrogen acts as the nucleophile, displacing the chloride from the chloroethyl side chain of the oxazolidinone.

Reaction Rationale and Mechanistic Considerations

The N-alkylation of anilines is a fundamental reaction in organic synthesis.[6][7][10] The nucleophilicity of the aniline nitrogen, while moderate, is sufficient to displace a primary alkyl halide, particularly when activated by heat and in the presence of a base to neutralize the HCl generated. The reaction is expected to proceed via an SN2 mechanism.

Key factors influencing the success of this reaction include:

  • Solvent: A polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is recommended to solubilize the reactants and facilitate the SN2 transition state.

  • Base: A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), is crucial to deprotonate the aniline nitrogen, thereby increasing its nucleophilicity, and to scavenge the HCl byproduct.

  • Temperature: Elevated temperatures are likely required to drive the reaction to completion, given the moderate reactivity of both the aniline and the alkyl chloride.

  • Phase-Transfer Catalyst: The addition of a phase-transfer catalyst, like tetrabutylammonium bromide (TBAB), can be beneficial, especially with carbonate bases, to improve the solubility and reactivity of the base in the organic solvent.[11]

Detailed Experimental Protocols

Synthesis of 4-(4-(2-(2-oxooxazolidin-3-yl)ethyl)aminophenyl)morpholin-3-one (III)

Materials:

  • 4-(4-aminophenyl)morpholin-3-one (I)

  • 3-(2-Chloroethyl)oxazolidin-2-one (II)

  • Potassium Carbonate (K₂CO₃), anhydrous

  • Tetrabutylammonium bromide (TBAB)

  • Dimethylformamide (DMF), anhydrous

Procedure:

  • To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-(4-aminophenyl)morpholin-3-one (I) (1.0 eq).

  • Add anhydrous DMF to dissolve the starting material.

  • Add anhydrous potassium carbonate (2.0 eq) and tetrabutylammonium bromide (0.1 eq) to the mixture.

  • Stir the suspension at room temperature for 15 minutes.

  • Add a solution of 3-(2-Chloroethyl)oxazolidin-2-one (II) (1.2 eq) in anhydrous DMF dropwise to the reaction mixture.

  • Heat the reaction mixture to 80-90 °C and maintain for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into cold water and stir for 30 minutes to precipitate the product.

  • Filter the crude product, wash with water, and dry under vacuum.

  • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Characterization

The structure of the product (III) should be confirmed by standard analytical techniques:

  • ¹H NMR: Expect to see characteristic peaks for the morpholinone, phenyl, and oxazolidinone protons, as well as the newly formed ethyl bridge.

  • ¹³C NMR: Confirm the presence of all expected carbon signals.

  • Mass Spectrometry (MS): Determine the molecular weight of the product to confirm successful coupling.

  • HPLC: Assess the purity of the final product.

Data Presentation

ParameterExpected Value/ConditionRationale
Reactant Ratio (I:II) 1 : 1.2A slight excess of the alkylating agent can help drive the reaction to completion.
Base K₂CO₃A cost-effective and moderately strong base suitable for industrial applications.
Solvent DMFA polar aprotic solvent that aids in dissolving reactants and promoting SN2 reactions.
Temperature 80-90 °CBalances reaction rate with potential side reactions.
Reaction Time 12-24 hoursN-alkylation of anilines can be slow and require extended heating.
Yield (Theoretical) 60-80%Based on analogous N-alkylation reactions. Actual yield would require experimental validation.

Visualization of the Proposed Workflow

Synthetic Scheme

cluster_reactants Reactants cluster_conditions Reaction Conditions cluster_product Product I 4-(4-aminophenyl)morpholin-3-one (I) III 4-(4-(2-(2-oxooxazolidin-3-yl)ethyl) aminophenyl)morpholin-3-one (III) I->III II 3-(2-Chloroethyl)oxazolidin-2-one (II) II->III Base K₂CO₃, TBAB Base->III Solvent DMF Solvent->III Temp 80-90 °C Temp->III caption Proposed synthesis of intermediate (III). Start Start: Mix Reactants I & II with Base in DMF Heat Heat to 80-90 °C Start->Heat Monitor Monitor by HPLC/TLC Heat->Monitor Workup Aqueous Workup (Precipitation) Monitor->Workup Reaction Complete Filter Filter and Wash Workup->Filter Purify Purify (Chromatography/ Recrystallization) Filter->Purify End Characterize Final Product (III) Purify->End

Caption: Experimental workflow for the proposed synthesis.

Discussion and Future Outlook

This application note outlines a plausible, though not yet experimentally validated, synthetic route to a key precursor of Rivaroxaban intermediates. The primary advantage of this proposed method lies in its convergent nature, potentially reducing the number of synthetic steps compared to some traditional methods that build the oxazolidinone ring in situ.

Potential Challenges:

  • Dialkylation: The product (III) still possesses an N-H bond and could potentially react with a second molecule of 3-(2-Chloroethyl)oxazolidin-2-one. This can be minimized by controlling the stoichiometry and reaction conditions.

  • Chirality: The proposed synthesis as outlined would lead to a racemic product. To be useful for the synthesis of Rivaroxaban, a chiral version of 3-(2-Chloroethyl)oxazolidin-2-one would be required, or a subsequent chiral resolution step would be necessary. The synthesis of the chiral aminomethyl group present in the final Rivaroxaban intermediate is not addressed by this initial coupling step and would require further synthetic transformations.

  • Reactivity: The reaction may be sluggish, requiring optimization of the base, solvent, and temperature to achieve acceptable yields.

Future work should focus on the experimental validation of this proposed reaction. This would involve screening various reaction conditions to optimize the yield and purity of the desired product (III) and developing methods for the subsequent stereoselective installation of the aminomethyl group to complete the synthesis of the final Rivaroxaban amine intermediate.

References

  • BenchChem. (2025). Application Notes and Protocols for the Alkylation of Amines with N-(2-chloroethyl)-4-nitroaniline. BenchChem.
  • Yuan, J., Liu, K., Li, L., Yuan, Y., Liu, X., & Li, Y. (2014). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. Molecules, 19(9), 14999–15004. [Link]

  • BenchChem. (2025).
  • EvitaChem. (n.d.). (R)-4-(4-(5-(Aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one. EvitaChem.
  • Olimjonov, S., Yang, X., Liu, Y., Odilov, A., & Hon, A. (2022). AN IMPROVED AND PRACTICAL SYNTHESIS OF RIVAROXABAN. HETEROCYCLES, 104(10), 1856.
  • ChemicalBook. (n.d.). Rivaroxaban synthesis. ChemicalBook.
  • ChemicalBook. (2025). (S)-4-(4-(5-(Aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one.HCl | 898543-06-1. ChemicalBook.
  • Wikipedia. (2023). N-Ethyl-N-(2-chloroethyl)aniline. In Wikipedia.
  • Yuan, J., Liu, K., Li, L., Yuan, Y., Liu, X., & Li, Y. (2014). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. PubMed. [Link]

  • Sigma-Aldrich. (n.d.). 4-{4-[(5s)-5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]phenyl}-morpholin-3-one hydrochloride. Sigma-Aldrich.
  • Yuan, J., Liu, K., Li, L., Yuan, Y., Liu, X., & Li, Y. (2014). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. MDPI. [Link]

  • Technical Disclosure Commons. (2025). Improved process for the preparation of 4-(4-aminophenyl)morpholin-3-one. Technical Disclosure Commons.
  • Bayguzina, A. R., Musina, Ch. F., & Khusnutdinov, R. (2018). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar.
  • TradeIndia. (n.d.). (S)-4-(4-(5-(Aminomethyl)-2-oxooxazolidin-3-yl)phenyl)morpholin-3-one. TradeIndia.
  • BenchChem. (2025).
  • Al-Hamdani, A. A. S., Al-Zargani, A. A. H., & Hashim, H. A. (2020).
  • Google Patents. (n.d.). WO2019138362A1 - Process for the preparation of 4-(4-aminophenyl)morpholin-3-one.
  • Google Patents. (n.d.). CA2538906C - Process for preparing 4-(4-aminophenyl)-3-morpholinone.
  • Google P
  • Google Patents. (n.d.). EP1664004B1 - Method for the production of 4-(4-aminophenyl)-3-morpholinon.
  • Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and Evaluation of the Biological Activity of New 4-(2- Chloroacetyl)
  • MDPI. (n.d.). 3a-(4-Chlorophenyl)-1-thioxo-2,3,3a,4-tetrahydroimidazo[1,5-a]quinazolin-5(1H)-one.

Sources

Method

Application Notes & Protocols: Synthesis of N-(2-(2-Oxooxazolidin-3-yl)ethyl) Heterocyclic Amines

Abstract and Introduction The N-alkylation of heterocyclic amines with 3-(2-chloroethyl)oxazolidin-2-one is a pivotal reaction in medicinal chemistry, providing a robust pathway to introduce the N-(2-(2-oxooxazolidin-3-y...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract and Introduction

The N-alkylation of heterocyclic amines with 3-(2-chloroethyl)oxazolidin-2-one is a pivotal reaction in medicinal chemistry, providing a robust pathway to introduce the N-(2-(2-oxooxazolidin-3-yl)ethyl) moiety. This structural motif is a key pharmacophore found in a range of therapeutic agents. The oxazolidinone ring system, in particular, is recognized for its role in potent antibacterial agents.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the theoretical underpinnings, practical execution, and optimization of this important synthetic transformation.

The piperazine ring, a common heterocyclic amine used in this reaction, is one of the most prevalent N-heterocycles in FDA-approved drugs, valued for its ability to modulate physicochemical properties such as solubility and bioavailability.[2][3][4] The alkylation reaction discussed herein typically proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[5][6] The nitrogen atom of the heterocyclic amine acts as the nucleophile, attacking the electrophilic carbon of the chloroethyl group and displacing the chloride leaving group. The reaction is generally facilitated by a base to neutralize the generated hydrochloric acid.[5][7]

This guide will detail standardized protocols, discuss critical parameter optimization, and provide troubleshooting insights to ensure reproducible and high-yield synthesis of these valuable intermediates.

Reaction Mechanism and Theoretical Considerations

The core of this transformation is the N-alkylation of a heterocyclic amine. The reaction proceeds through an SN2 pathway, which is influenced by several factors including the nucleophilicity of the amine, the nature of the solvent, the choice of base, and the reaction temperature.

Mechanism:

  • Nucleophilic Attack: The lone pair of electrons on a nitrogen atom of the heterocyclic amine (e.g., piperazine) attacks the carbon atom bearing the chlorine in 3-(2-chloroethyl)oxazolidin-2-one.

  • Transition State: A trigonal bipyramidal transition state is formed where the N-C bond is forming concurrently with the C-Cl bond breaking.

  • Displacement and Proton Transfer: The chloride ion is displaced as a leaving group. The resulting product is a protonated amine (an ammonium salt).

  • Neutralization: A base present in the reaction mixture deprotonates the ammonium salt to yield the final, neutral N-alkylated product and the corresponding acid salt of the base.

Causality Behind Experimental Choices:

  • Solvent: Aprotic polar solvents like acetonitrile (ACN) or dimethylformamide (DMF) are preferred as they can solvate the cationic species in the transition state, accelerating the reaction, without interfering with the nucleophile.

  • Base: An inorganic base like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) is commonly used.[5][7] These are sufficiently strong to neutralize the HCl byproduct, driving the reaction to completion, but are generally not strong enough to cause significant side reactions. The choice of a weaker base can help minimize the potential for di-alkylation, especially with piperazine.[8]

  • Temperature: Heating the reaction mixture, typically to reflux, provides the necessary activation energy to overcome the energy barrier of the transition state, thereby increasing the reaction rate.[5][7]

Visualized Reaction Scheme and Workflow

General Reaction Scheme

The diagram below illustrates the general reaction between 3-(2-chloroethyl)oxazolidin-2-one and a generic heterocyclic amine, piperazine, to form the N-alkylated product.

G cluster_reactants Reactants cluster_conditions Conditions cluster_product Product R1 3-(2-Chloroethyl)oxazolidin-2-one C1 Base (e.g., K₂CO₃) Solvent (e.g., ACN) Heat (Reflux) R2 Heterocyclic Amine (e.g., Piperazine) P1 N-(2-(2-Oxooxazolidin-3-yl)ethyl)piperazine C1->P1 Sɴ2 Reaction

Caption: General SN2 alkylation of piperazine.

Experimental Workflow

The following diagram outlines the typical laboratory workflow for the synthesis, workup, and purification of the target compound.

setup Reaction Setup (Flask, Stirrer, Condenser) reagents Add Heterocyclic Amine, Solvent (ACN), and Base (K₂CO₃) setup->reagents addition Add 3-(2-Chloroethyl)oxazolidin-2-one reagents->addition reflux Heat to Reflux (Monitor by TLC/LC-MS) addition->reflux workup Cool, Filter Salts, Concentrate Filtrate reflux->workup extraction Partition between EtOAc and Water workup->extraction purify Column Chromatography (Silica Gel) extraction->purify characterize Characterization (NMR, MS, etc.) purify->characterize

Caption: Step-by-step experimental workflow.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol: Synthesis of 1-(2-(2-Oxooxazolidin-3-yl)ethyl)-4-arylpiperazine

This protocol provides a general method for the N-alkylation of a substituted piperazine with 3-(2-chloroethyl)oxazolidin-2-one. This is a common step in the synthesis of various pharmaceutical agents.[6]

Materials:

  • Substituted piperazine (e.g., 1-(3-(trifluoromethyl)phenyl)piperazine) (1.0 eq)

  • 3-(2-Chloroethyl)oxazolidin-2-one (1.1 - 1.2 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.5 - 3.0 eq)[5]

  • Acetonitrile (ACN), anhydrous

  • Ethyl acetate (EtOAc)

  • Water (deionized)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Heating mantle or oil bath

  • Buchner funnel and filter paper

  • Rotary evaporator

  • Separatory funnel

  • Glassware for column chromatography

Procedure:

  • Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted piperazine (1.0 eq), anhydrous potassium carbonate (3.0 eq), and anhydrous acetonitrile.

  • Reagent Addition: Add 3-(2-chloroethyl)oxazolidin-2-one (1.2 eq) to the stirred suspension.

  • Reaction: Heat the reaction mixture to reflux (approx. 82°C for ACN) and maintain stirring. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).[5]

  • Workup - Filtration: After completion, cool the reaction mixture to room temperature. Filter off the inorganic salts (K₂CO₃ and KCl) using a Buchner funnel and wash the filter cake with a small amount of acetonitrile.[5]

  • Workup - Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • Workup - Extraction: Partition the resulting residue between ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and then brine.

  • Drying and Final Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated product. The eluent system will depend on the polarity of the specific product and should be determined by TLC analysis.

Data Summary and Optimization

The efficiency of the N-alkylation can vary based on the nucleophilicity of the heterocyclic amine and the specific reaction conditions employed. The following table summarizes representative conditions and potential outcomes.

Heterocyclic AmineBaseSolventTemperature (°C)Typical Time (h)Typical Yield (%)Notes
PiperazineK₂CO₃ACNReflux (~82)12 - 2475 - 90Risk of di-alkylation. Using piperazine as the limiting reagent is advised.[8]
1-ArylpiperazineK₂CO₃DMF80 - 1008 - 1680 - 95Generally clean reactions with mono-alkylation predominating.
MorpholineK₂CO₃ACNReflux (~82)10 - 2070 - 85Similar reactivity to piperazine.
ImidazoleNaHDMF25 - 504 - 885 - 95Stronger base needed to deprotonate imidazole first.
1,2,4-TriazoleCs₂CO₃DMF60 - 8012 - 2465 - 80Lower nucleophilicity requires slightly more forcing conditions.

Troubleshooting and Further Considerations

  • Low Conversion: If the reaction stalls, ensure all reagents and solvents are anhydrous. Water can interfere with the base and reduce the nucleophilicity of the amine. An increase in temperature or reaction time may be necessary. For less reactive amines, switching to a more polar solvent like DMF or using a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can be beneficial.

  • Di-alkylation Product (with Piperazine): The formation of the di-alkylated byproduct is a common issue when using unsubstituted piperazine. To mitigate this, one can use a large excess of piperazine and separate the product from the unreacted starting material. Alternatively, a mono-protected piperazine (e.g., Boc-piperazine) can be used, followed by a deprotection step.[8]

  • Side Reactions: The 2-chloroethyl group can be susceptible to elimination reactions under strongly basic conditions or high temperatures, although this is less common with the bases typically employed. If elimination is suspected, consider using a milder base (e.g., NaHCO₃) and a lower reaction temperature.

  • In-situ Formation of the Alkylating Agent: In some cases, 3-(2-chloroethyl)oxazolidin-2-one can be formed in situ from bis(2-chloroethyl)amine hydrochloride and a carbonate source like K₂CO₃ in DMF, which then reacts with another nucleophile present in the mixture.[9][10]

Conclusion

The N-alkylation of heterocyclic amines with 3-(2-chloroethyl)oxazolidin-2-one is a reliable and versatile method for synthesizing key intermediates in drug discovery and development. By understanding the underlying SN2 mechanism and carefully controlling reaction parameters such as solvent, base, and temperature, researchers can achieve high yields of the desired mono-alkylated products. The protocols and insights provided in this document serve as a foundational guide for the successful implementation and optimization of this critical synthetic transformation.

References

  • Preparation Of Salts Of Posaconazole Intermediate. Quick Company. [Link]

  • Synthesis and Characterization of Deshydroxy Posaconazole. Longdom Publishing. [Link]

  • An Enantioselective Synthesis of the Key Intermediate for Triazole Antifungal Agents; Application to the Catalytic Asymmetric Synthesis of Efinaconazole (Jublia). The Journal of Organic Chemistry - ACS Publications. [Link]

  • Preparation method of posaconazole intermediate.
  • Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. MDPI. [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. [Link]

  • Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. MDPI. [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011-2023. PubMed. [Link]

  • Selected marketed drugs or drug candidates containing piperazine motif. ResearchGate. [Link]

  • Three-component condensation of pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and K2CO3 in DMF as a new method for oxazolidinylethylation. ResearchGate. [Link]

  • A Simple Synthesis of N-Alkylpiperazines. ResearchGate. [Link]

  • Alkylation of DNA by the nitrogen mustard bis(2-chloroethyl)methylamine. PubMed. [Link]

  • Current Updates on Oxazolidinone and Its Significance. PubMed Central. [Link]

  • N-Dealkylation of Amines. PubMed Central. [Link]

  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. Chemsrc. [Link]

  • Chemoselectivity Profiling in the Alkylation of 2-Chloroethylurea Derivatives with Secondary Amines. Bentham Science Publisher. [Link]

  • Catalytic N-Alkylation of (Hetero)Aromatic Amines and Tandem Annulation Reactions. ACS Publications. [Link]

  • 3-[2-(3-Methyl-2-oxo-1,2-dihydroquinoxalin-1-yl)ethyl]oxazolidin-2-one. NIH. [Link]

  • Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazole Compounds. Chemical Methodologies. [Link]

  • Heterocyclic Merging of Stereochemically Diverse Chiral Piperazines and Morpholines with Indazoles. PubMed Central. [Link]

  • ChemInform Abstract: Three-Component Condensation of Pyridin2-one, Bis(2-Chloroethyl)amine Hydrochloride, and K2CO3 in DMF as a New Method for Oxazolidinylethylation. ResearchGate. [Link]

Sources

Application

Application Note & Protocols: 3-(2-Chloroethyl)oxazolidin-2-one as a Versatile Reagent for the Synthesis of Advanced Chiral Auxiliaries

Abstract The pursuit of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development and fine chemical synthesis. Chiral auxiliaries remain a robust and reliable method for introducing stereocent...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The pursuit of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development and fine chemical synthesis. Chiral auxiliaries remain a robust and reliable method for introducing stereocenters with high predictability and control.[1][2][3] While classic Evans-type oxazolidinones are well-established, the demand for novel auxiliaries with tailored properties necessitates versatile synthetic building blocks. This guide details the application of 3-(2-Chloroethyl)oxazolidin-2-one, a key reagent for synthesizing advanced, functionalized chiral auxiliaries. We will explore its properties, the core synthetic reactions it enables, and provide detailed, field-proven protocols for the preparation, application, and subsequent cleavage of a novel chiral auxiliary derived from it.

Introduction: The Role of 3-(2-Chloroethyl)oxazolidin-2-one in Asymmetric Synthesis

Oxazolidin-2-ones are a privileged scaffold in asymmetric synthesis, most famously utilized as chiral auxiliaries by David A. Evans.[4][] These auxiliaries function by being temporarily attached to a prochiral substrate, directing subsequent chemical transformations to occur on a specific face of the molecule, thereby inducing chirality.[3][6] After the desired stereocenter is set, the auxiliary is cleaved and can often be recovered.[7][8]

It is critical to understand that 3-(2-Chloroethyl)oxazolidin-2-one is not itself a chiral auxiliary. Instead, it is a highly valuable bifunctional reagent. It possesses a stable oxazolidinone ring and a reactive 2-chloroethyl side chain. This side chain acts as an electrophilic handle, allowing for the covalent attachment of the oxazolidinone moiety to various nucleophiles—most notably, chiral amines. This reaction creates new, more complex chiral molecules that can then serve as advanced auxiliaries in their own right.

This guide provides the scientific basis and practical steps for using this reagent to synthesize a custom chiral auxiliary and demonstrate its utility in a diastereoselective alkylation reaction.

Physicochemical & Safety Data

Before commencing any experimental work, it is imperative to understand the properties and hazards of the primary reagent.

PropertyValueSource(s)
Chemical Name 3-(2-Chloroethyl)oxazolidin-2-one[9]
CAS Number 2508-01-2[9]
Molecular Formula C₅H₈ClNO₂[9][10]
Molecular Weight 149.58 g/mol [9][11]
Boiling Point 327.2 °C at 760 mmHg
Density 1.286 g/cm³[10]

Safety Profile: While a comprehensive GHS classification is not universally available, standard laboratory precautions are essential.[9]

  • Handling: Use personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle in a well-ventilated fume hood.[9][12]

  • First Aid: In case of skin contact, wash thoroughly with soap and water. For eye contact, rinse with plenty of water for at least 15 minutes. If inhaled, move to fresh air. If swallowed, rinse mouth with water. In all cases of significant exposure, consult a physician.[9]

  • Storage: Store in a cool, dry place with the container tightly sealed.[13]

Core Application: Synthesis of a Novel Chiral Auxiliary via N-Alkylation

The primary application of 3-(2-Chloroethyl)oxazolidin-2-one is the alkylation of chiral amines. This process proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The amine's lone pair of electrons acts as the nucleophile, attacking the carbon atom bearing the chlorine and displacing the chloride ion.

Reaction Principle and Mechanism

The choice of a chiral amine is critical, as its inherent stereochemistry will be the ultimate source of induction in subsequent reactions. For this guide, we will use (R)-2-Amino-1-butanol, a readily available chiral building block derived from the corresponding amino acid.[14][15] The reaction requires a base to neutralize the HCl generated, preventing the protonation and deactivation of the starting amine. A non-nucleophilic base like triethylamine (TEA) or a solid-supported base like potassium carbonate is ideal to avoid competition with the primary reaction.

Diagram 1: SN2 synthesis of a new chiral auxiliary.

Protocol 1: Synthesis of (R)-2-((2-(2-oxooxazolidin-3-yl)ethyl)amino)butan-1-ol

This protocol describes the synthesis of a novel chiral auxiliary from commercially available starting materials.

Materials and Reagents:

  • 3-(2-Chloroethyl)oxazolidin-2-one (1.0 eq)

  • (R)-2-Amino-1-butanol (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl Acetate (EtOAc)

  • Brine (saturated aq. NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

  • Silica gel for column chromatography

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 3-(2-Chloroethyl)oxazolidin-2-one (e.g., 10.0 mmol, 1.496 g) and anhydrous potassium carbonate (20.0 mmol, 2.76 g).

  • Add anhydrous DMF (approx. 50 mL) to the flask via syringe.

  • Begin vigorous stirring to create a suspension.

  • Add (R)-2-Amino-1-butanol (11.0 mmol, 0.98 g) dropwise to the suspension at room temperature.

  • Attach a reflux condenser and heat the reaction mixture to 80-90 °C. The use of a slight excess of the amine and a solid base helps drive the reaction to completion and simplifies workup.[16][17]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting chloroethyl compound is consumed (typically 12-24 hours).

  • Cool the reaction mixture to room temperature and filter to remove the potassium carbonate.

  • Transfer the filtrate to a separatory funnel and dilute with ethyl acetate (150 mL).

  • Wash the organic layer sequentially with water (3 x 50 mL) and brine (1 x 50 mL) to remove DMF and other water-soluble impurities.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil or solid by silica gel column chromatography (e.g., using a gradient of 50% to 100% Ethyl Acetate in Hexanes) to yield the pure chiral auxiliary.

Expected Outcome & Characterization: The product should be a viscous oil or a low-melting solid. Characterization should be performed using:

  • ¹H and ¹³C NMR: To confirm the structure and the successful coupling.

  • FTIR: To identify key functional groups (e.g., C=O of the oxazolidinone at ~1750 cm⁻¹, N-H and O-H stretches).

  • High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and elemental composition.

  • Chiral HPLC: To confirm enantiomeric purity has been retained.

Application & Cleavage Workflow

A chiral auxiliary is only as useful as its ability to control stereochemistry and to be cleanly removed. The following workflow demonstrates the utility of our newly synthesized auxiliary.

G start (R)-2-Amino-1-butanol (Chiral Pool Source) aux Synthesized Chiral Auxiliary (Protocol 1) start->aux Sₙ2 Reaction reagent 3-(2-Chloroethyl)oxazolidin-2-one reagent->aux Sₙ2 Reaction acyl N-Acylated Auxiliary (Protocol 2) aux->acyl Acylation (e.g., Propionyl Chloride) alkyl Diastereoselective Alkylation (Protocol 3) acyl->alkyl Deprotonation (LDA) + Electrophile (e.g., BnBr) cleave Auxiliary Cleavage (Protocol 4) alkyl->cleave Reductive Cleavage (LiBH₄) product Enantiopure Product (e.g., Chiral Alcohol) cleave->product recycle Recovered Auxiliary cleave->recycle

Diagram 2: Complete experimental workflow for the synthesis and application of the chiral auxiliary.

Protocol 2: N-Acylation of the Chiral Auxiliary

The auxiliary must be acylated to form an imide, which can then be deprotonated to form a chiral enolate.

Procedure:

  • Dissolve the synthesized auxiliary (1.0 eq) in anhydrous THF at 0 °C.

  • Add n-butyllithium (1.05 eq) dropwise to deprotonate the N-H group.

  • After 15 minutes, add propionyl chloride (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Quench with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Wash, dry, and purify by column chromatography to yield the N-propionyl imide.

Protocol 3: Diastereoselective Enolate Alkylation

This is the key stereocenter-forming step. The bulky groups on the chiral auxiliary sterically hinder one face of the enolate, forcing the electrophile to approach from the opposite face.[1][3]

Procedure:

  • Dissolve the N-acylated auxiliary (1.0 eq) in anhydrous THF and cool to -78 °C.

  • Add lithium diisopropylamide (LDA) (1.1 eq) dropwise to form the Z-enolate.

  • After 30-60 minutes, add the electrophile (e.g., benzyl bromide, 1.2 eq).

  • Stir at -78 °C for 2-4 hours, then allow to slowly warm.

  • Quench with saturated aqueous NH₄Cl and perform an aqueous workup.

  • Purify by column chromatography. The diastereoselectivity can be assessed by ¹H NMR or HPLC analysis of the crude product.

Protocol 4: Cleavage of the Chiral Auxiliary

The final step is to liberate the chiral product. The choice of cleavage reagent determines the resulting functional group.[7] Reductive cleavage with lithium borohydride (LiBH₄) yields the corresponding chiral primary alcohol.

Cleavage Methodologies Summary

Reagent(s)Resulting Functional GroupReference(s)
LiOH / H₂O₂Carboxylic Acid[18][19]
LiBH₄ or LiAlH₄Primary Alcohol[7]
DIBAL-HAldehyde[7]
MeONa / MeOHMethyl Ester[7]

Procedure (Reductive Cleavage):

  • Dissolve the alkylated product (1.0 eq) in a mixture of THF and water at 0 °C.

  • Add lithium borohydride (LiBH₄) (2.0-3.0 eq) portion-wise.

  • Stir the reaction at 0 °C for 4-8 hours.

  • Carefully quench the reaction by the slow addition of 1 M NaOH.

  • Extract the aqueous layer with ethyl acetate to isolate the chiral alcohol product.

  • The water-soluble, recovered auxiliary can often be isolated from the aqueous layer for recycling.

  • Purify the product by column chromatography.

Conclusion

3-(2-Chloroethyl)oxazolidin-2-one is a powerful and versatile reagent for the synthesis of novel, custom-designed chiral auxiliaries. By providing a stable oxazolidinone core attached to a reactive electrophilic handle, it allows researchers to covalently link this important scaffold to a wide variety of chiral molecules. The resulting auxiliaries can be employed in robust, high-yielding, and highly diastereoselective transformations, followed by predictable and clean cleavage. The protocols outlined in this guide provide a reliable framework for researchers, scientists, and drug development professionals to expand their toolkit for modern asymmetric synthesis.

References

  • Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing.
  • Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2.
  • Practical Synthesis of Fluorous Oxazolidinone Chiral Auxiliaries from α-Amino Acids.
  • Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone. Benchchem.
  • Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Google.
  • Oxazolidinones for Asymmetric Synthesis. Sigma-Aldrich.
  • Easy Access to Evans' Oxazolidinones.
  • 3-(2-chloroethyl)oxazolidin-2-one (CAS No. 2508-01-2) SDS. Guidechem.
  • Use of oxazolidinone‐based chiral auxiliary in the asymmetric synthesis of SCH 351448. wiley.com.
  • The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. UQ eSpace - The University of Queensland.
  • Oxazolidinone Deriv
  • The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. ConnectSci.
  • Chiral auxiliary. Wikipedia.
  • A Comparative Guide to the Synthesis of 1-Amino-2-butanol for Researchers and Drug Development Professionals. Benchchem.
  • (R)-(-)-2-Amino-1-butanol synthesis. chemicalbook.
  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. Chemsrc.
  • Material Safety Data Sheet.
  • Reactions of Amines. csbsju.edu.
  • SAFETY D
  • 3-(2-Chloroethyl)-1,3-oxazolidin-2-one - Optional[Vapor Phase IR] - Spectrum. SpectraBase.
  • Synthesis of dl-2-amino-1-butanol. PrepChem.com.
  • Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Chemistry - Williams College.
  • 3-(2-Chloroethyl)-1,3-oxazolidin-2-one | 2508-01-2, 3-(2-Chloroethyl)-1,3-oxazolidin-2-one Formula. ECHEMI.
  • 24.7: Reactions of Amines. Chemistry LibreTexts.

Sources

Method

Application and Protocol Guide for the Synthesis of N-Substituted Oxazolidinones

Introduction: The Enduring Significance of the Oxazolidinone Scaffold The 2-oxazolidinone ring system is a privileged scaffold in medicinal chemistry, most notably recognized for its presence in the linezolid and tedizol...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Enduring Significance of the Oxazolidinone Scaffold

The 2-oxazolidinone ring system is a privileged scaffold in medicinal chemistry, most notably recognized for its presence in the linezolid and tedizolid class of antibiotics.[1][2] These synthetic antibacterial agents are crucial in combating multi-drug resistant Gram-positive infections.[3] The biological activity of these compounds is intrinsically linked to the nature and stereochemistry of the substituents on both the nitrogen and the carbon backbone of the oxazolidinone core.[1][4] Consequently, the development of robust and versatile synthetic protocols to access structurally diverse N-substituted oxazolidinones is of paramount importance for researchers in drug discovery and development.

This comprehensive guide provides detailed protocols for several of the most effective and widely employed methods for the synthesis of N-substituted oxazolidinones. The protocols are designed to be self-validating, with explanations of the underlying chemical principles and causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the synthetic transformations.

Core Synthetic Strategies and Mechanistic Overview

The construction of the N-substituted oxazolidinone core can be broadly categorized into several key strategies. The choice of method often depends on the desired substitution pattern, availability of starting materials, and the need for stereochemical control.

G cluster_start Starting Materials cluster_methods Key Synthetic Transformations Amino Alcohols Amino Alcohols Intramolecular Cyclization of Carbamates Intramolecular Cyclization of Carbamates Amino Alcohols->Intramolecular Cyclization of Carbamates Formation of carbamate intermediate Propargylamines Propargylamines Carboxylative Cyclization (CO2 Fixation) Carboxylative Cyclization (CO2 Fixation) Propargylamines->Carboxylative Cyclization (CO2 Fixation) Transition-metal catalysis Aziridines Aziridines Aziridines->Carboxylative Cyclization (CO2 Fixation) Ring-opening with CO2 Epoxides + Isocyanates Epoxides + Isocyanates Cycloaddition Reactions Cycloaddition Reactions Epoxides + Isocyanates->Cycloaddition Reactions [3+2] Cycloaddition Product N-Substituted Oxazolidinones Intramolecular Cyclization of Carbamates->Product Carboxylative Cyclization (CO2 Fixation)->Product Cycloaddition Reactions->Product

Protocol 1: Intramolecular Cyclization of Amino Alcohol Carbamates

This is a classic and highly reliable method for the synthesis of oxazolidinones, particularly for producing the chiral auxiliaries made famous by Evans.[5][6] The strategy involves the conversion of a 1,2-amino alcohol to a carbamate, which then undergoes an intramolecular nucleophilic attack of the hydroxyl group onto the carbonyl of the carbamate, displacing a leaving group.

Mechanistic Rationale

The reaction proceeds in two main stages: carbamate formation and subsequent cyclization. The cyclization is typically base-mediated, where the deprotonated hydroxyl group acts as the nucleophile. The choice of carbonylating agent for the carbamate formation is crucial and can influence the reaction conditions required for the cyclization step.

G AminoAlcohol 1,2-Amino Alcohol Carbamate Carbamate Intermediate AminoAlcohol->Carbamate + Carbonylating Agent (e.g., Phosgene, Diethyl Carbonate) Oxazolidinone N-Substituted Oxazolidinone Carbamate->Oxazolidinone Base-mediated Intramolecular Cyclization

Detailed Step-by-Step Protocol: Synthesis of (S)-4-Benzyl-1,3-oxazolidin-2-one

This protocol is adapted from a microwave-assisted synthesis which offers improved yields and shorter reaction times compared to conventional heating methods.[7]

Materials:

  • (S)-Phenylalaninol (1.0 eq.)

  • Diethyl carbonate (1.5 eq.)

  • Sodium methoxide (0.05 eq.)

  • Microwave reactor vials (10 mL)

  • Ethyl acetate

  • Hexane

  • Silica gel for column chromatography

Procedure:

  • To a 10 mL microwave reactor vial, add (S)-phenylalaninol (e.g., 1.00 g, 6.61 mmol), diethyl carbonate (1.17 g, 1.2 mL, 9.92 mmol), and sodium methoxide (0.017 g, 0.33 mmol).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at 125-135 °C for a specified time (typically 30-60 minutes, optimization may be required).

  • After the reaction is complete, cool the vial to room temperature.

  • Quench the reaction mixture by adding water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to afford the pure (S)-4-benzyl-1,3-oxazolidin-2-one.

Substrate Base Yield (%) Reference
(S)-PhenylalaninolNaOMe>95[7]
(S)-ValinolK2CO3>95[7]
(S)-PhenylglycinolK2CO3>95[7]

Protocol 2: Carboxylative Cyclization of Propargylamines with CO₂

The utilization of carbon dioxide (CO₂) as a renewable, non-toxic, and economical C1 source is a cornerstone of green chemistry.[8][9] Transition-metal catalyzed reactions of propargylamines with CO₂ provide a highly efficient and atom-economical route to 5-methylene-1,3-oxazolidin-2-ones.[10]

Mechanistic Rationale

This transformation is typically catalyzed by silver[10] or gold[9] complexes. The proposed mechanism involves the activation of the alkyne by the metal catalyst, followed by the nucleophilic attack of the in-situ formed carbamic acid (from the amine and CO₂) onto the activated alkyne, leading to an intramolecular cyclization.

G Propargylamine Propargylamine CarbamicAcid Carbamic Acid Intermediate Propargylamine->CarbamicAcid + CO₂ ActivatedAlkyne Metal-Activated Alkyne Propargylamine->ActivatedAlkyne + ActiveCatalyst CO2 CO₂ ActiveCatalyst Metal Catalyst (e.g., Ag(I), Au(I)) Cyclization Intramolecular Cyclization CarbamicAcid->Cyclization ActivatedAlkyne->Cyclization Product 5-Methylene-1,3-oxazolidin-2-one Cyclization->Product

Detailed Step-by-Step Protocol: Silver-Catalyzed Synthesis

This protocol is based on the work of Chen et al. for the silver-catalyzed incorporation of CO₂ into propargylic amines.[10]

Materials:

  • Propargylamine derivative (1.0 eq.)

  • Silver catalyst (e.g., AgOAc, Ag₂CO₃, 5 mol%)

  • Organic base (e.g., DBU, 1.0 eq.)

  • Anhydrous solvent (e.g., DMSO)

  • Carbon dioxide (balloon or pressurized vessel)

  • Standard workup and purification reagents

Procedure:

  • To a dried reaction vessel, add the propargylamine (e.g., 0.5 mmol), silver catalyst (0.025 mmol), and anhydrous DMSO (2.0 mL).

  • Add the organic base (DBU, 0.5 mmol) to the mixture.

  • Purge the vessel with CO₂ and then maintain a CO₂ atmosphere (a balloon is often sufficient for atmospheric pressure).

  • Stir the reaction mixture at a specified temperature (e.g., 60 °C) for the required time (typically 6-12 hours).

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by silica gel chromatography to yield the desired oxazolidinone derivative.

Catalyst System Pressure Typical Yields Reference
AgOAc / DBU1 atm CO₂85-98%[10]
Au(I) / NHC1 atm CO₂70-95%[9]
Cu(I) / TBD1 atm CO₂60-90%[10]

Protocol 3: Cycloaddition of Aziridines and CO₂

The reaction of aziridines with CO₂ is another highly atom-economical method to produce oxazolidinones.[8][11] This transformation can be promoted by a variety of catalysts, including Lewis acids and organic catalysts.[10][11] The regioselectivity of the aziridine ring-opening is a key consideration in this synthesis.

Detailed Step-by-Step Protocol: Lanthanide-Catalyzed Synthesis

This protocol is based on the use of amidato lanthanide amides as effective catalysts for the cycloaddition of aziridines with CO₂ under mild conditions.[10]

Materials:

  • N-substituted aziridine (1.0 eq.)

  • Lanthanide catalyst (e.g., Amidato lanthanide amide complex, 1-5 mol%)

  • Anhydrous solvent (e.g., Toluene)

  • Carbon dioxide (pressurized vessel)

Procedure:

  • In a glovebox, charge a high-pressure reactor with the N-substituted aziridine (e.g., 1.0 mmol), the lanthanide catalyst (e.g., 0.02 mmol), and anhydrous toluene (2 mL).

  • Seal the reactor, remove it from the glovebox, and pressurize with CO₂ (e.g., 1 MPa).

  • Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the specified time (e.g., 24 hours).

  • After the reaction period, cool the reactor to room temperature and carefully vent the CO₂.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by silica gel chromatography to obtain the pure oxazolidinone product.

Catalyst Substrate Scope Conditions Reference
Amidato Lanthanide AmidesN-alkyl, N-aryl aziridines1 MPa CO₂, 80 °C[10]
(Salen)Cr(III)/DMAPN-aryl, N-alkyl aziridinesHigh yield and selectivity[11]
Natural Amino AcidsN-aryl aziridinesSolvent-free conditions[11]

Conclusion and Future Outlook

The synthesis of N-substituted oxazolidinones remains a dynamic field of research, driven by their significant applications in medicinal chemistry. The protocols detailed herein represent robust and versatile methods for accessing this important heterocyclic scaffold. While traditional methods like the cyclization of amino alcohol carbamates are still widely practiced, especially for chiral auxiliaries, modern approaches focusing on atom economy and the use of renewable feedstocks like CO₂ are gaining prominence. Future developments will likely focus on expanding the scope of enantioselective catalytic methods and further streamlining synthetic routes to enable the rapid generation of diverse compound libraries for drug discovery programs.

References

  • Donati, D., et al. (2003). A New, Efficient, and General Synthesis of γ- and δ-Lactams from Chiral Oxazolidinones. The Journal of Organic Chemistry, 68(23), 9044-9047. [Link]

  • Lin, N.-X., et al. (2024). Rapidly Diverse Synthesis of N-Aryl-5-Substituted-2-Oxazolidinones via Nucleophilic Epoxide Ring Opening and Intramolecular Acyl Substitution of Epoxy Carbamates. Chemistry – An Asian Journal. [Link]

  • Beshra, A., & Al-Amin, M. (2019). Efficient fabrication of oxazolidinones for the carboxylative cyclization with carbon dioxide. SN Applied Sciences, 1(8). [Link]

  • ACS Fall 2025. Transition metal-catalyzed multi-step reactions for the synthesis of chiral oxazolidinones. American Chemical Society. [Link]

  • Organic Chemistry Portal. Oxazolidinone synthesis. [Link]

  • García, J. J., et al. (2015). Carbon Dioxide as a Carbonylating Agent in the Synthesis of 2-Oxazolidinones, 2-Oxazinones, and Cyclic Ureas: Scope and Limitations. The Journal of Organic Chemistry, 80(21), 10741-10752. [Link]

  • Alcaide, B., et al. (2001). Novel stereoselective synthesis of functionalized oxazolidinones from chiral aziridines. Tetrahedron: Asymmetry, 12(15), 2171-2177. [Link]

  • Phillips, O. A., et al. (2013). Synthesis and antibacterial activities of N-substituted-glycinyl 1H-1,2,3-triazolyl oxazolidinones. European Journal of Medicinal Chemistry, 66, 246-257. [Link]

  • de Souza, M. V. N., et al. (2014). Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules, 19(6), 7429-7439. [Link]

  • Weidner-Wells, M. A., et al. (2002). Novel piperidinyloxy oxazolidinone antibacterial agents. Diversification of the N-Substituent. Bioorganic & Medicinal Chemistry, 10(7), 2345-2351. [Link]

  • Li, J., et al. (2015). Diastereospecific Synthesis of Vicinally Substituted 2-Oxazolidinones via Oxidative Rearrangement of α,β-Unsaturated γ-Lactams. The Journal of Organic Chemistry, 80(3), 1966-1973. [Link]

  • Asolkar, R. N., et al. (2012). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry. [Link]

  • González-Muñiz, R., et al. (2014). In Search of Radical Transformations from Metal Enolates. Direct Reactions of N-Acyl-1,3-oxazolidin-2-ones with TEMPO Catalyzed by Copper(II) Acetate. The Journal of Organic Chemistry, 79(17), 8048-8057. [Link]

  • de Sousa, J. D. L., et al. (2023). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry, 14(3), 396-415. [Link]

  • Li, J., et al. (2015). Diastereospecific Synthesis of Vicinally Substituted 2-Oxazolidinones via Oxidative Rearrangement of α,β-Unsaturated γ-Lactams. The Journal of Organic Chemistry, 80(3), 1966-1973. [Link]

  • de Sousa, J. D. L., et al. (2023). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry. [Link]

  • Suzuki, K., et al. (2014). Design, Synthesis, and Antibacterial Evaluation of Oxazolidinones with Fused Heterocyclic C-Ring Substructure. ACS Medicinal Chemistry Letters, 5(6), 649-654. [Link]

  • Request PDF. Synthesis of N-Substituted 2,4-Thiazolidinediones from Oxazolidinethiones. [Link]

  • ResearchGate. Synthesis of 2-oxazolidinones by metal-free catalytic systems. [Link]

  • Navarrete-Vazquez, G., et al. (2009). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 14(1), 443-453. [Link]

  • de Souza, M. V. N., et al. (2014). Easy access to Evans' oxazolidinones. Stereoselective synthesis and antibacterial activity of a new 2-oxazolidinone derivative. Molecules, 19(6), 7429-7439. [Link]

  • Singh, P., et al. (2022). Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. ChemistryOpen, 11(10), e202200139. [Link]

  • Li, Y., et al. (2022). Synthesis of New Isoxazolidine Derivatives Utilizing the Functionality of N-Carbonylpyrazol-Linked Isoxazolidines. Molecules, 27(21), 7255. [Link]

  • Knight, D. W., et al. (2010). Stereoselective synthesis of oxazolidinonyl-fused piperidines of interest as selective muscarinic (M1) receptor agonists: a novel M1 allosteric modulator. Organic & Biomolecular Chemistry, 8(11), 2598-2615. [Link]

  • Lee, J., et al. (2018). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules, 23(11), 2984. [Link]

  • Chen, Y.-C., et al. (2015). Stereocontrolled Ring-Opening of Oxazolidinone-Fused Aziridines for the Synthesis of 2-Amino Ethers. The Journal of Organic Chemistry, 80(13), 6853-6859. [Link]

  • ResearchGate. Synthesis of Oxazolidinones/Polyurethanes from Aziridines and CO2. [Link]

Sources

Application

Application Notes & Protocols: Strategic Synthesis of Bioactive Molecules Using 3-(2-Chloroethyl)oxazolidin-2-one and its Analogs

Abstract The oxazolidinone ring is a privileged scaffold in medicinal chemistry, forming the core of several blockbuster pharmaceuticals, including the antibiotic Linezolid and the anticoagulant Rivaroxaban.[1][2] The st...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The oxazolidinone ring is a privileged scaffold in medicinal chemistry, forming the core of several blockbuster pharmaceuticals, including the antibiotic Linezolid and the anticoagulant Rivaroxaban.[1][2] The strategic introduction of this moiety often relies on versatile building blocks capable of undergoing predictable and high-yielding transformations. Among these, 3-(2-Chloroethyl)oxazolidin-2-one and its structural analogs, such as (R)-5-(chloromethyl)oxazolidin-2-one, are pivotal intermediates. Their reactivity, centered on the electrophilic chloroalkyl group, provides a robust handle for elaboration into complex molecular architectures. This technical guide provides an in-depth exploration of the synthetic utility of these chloro-oxazolidinone reagents, detailing the mechanistic rationale, field-proven protocols, and critical insights for their application in the synthesis of high-value bioactive molecules.

Foundational Principles: Reactivity of the Chloroalkyl-Oxazolidinone Synthon

The synthetic power of chloroalkyl-substituted oxazolidinones stems from the predictable reactivity of the carbon-chlorine bond. The primary reaction pathway is nucleophilic substitution, where the chlorine atom acts as an excellent leaving group.

However, a more nuanced aspect of the reactivity of β-chloroethylamines is their capacity for intramolecular cyclization. This process forms a highly strained and electrophilic three-membered aziridinium ion. This intermediate is rapidly attacked by nucleophiles, leading to efficient ring-opening and product formation.[3] This transient species significantly enhances the electrophilicity of the ethyl group, often accelerating the rate of reaction with both strong and weak nucleophiles.

G cluster_0 Intramolecular Cyclization cluster_1 Nucleophilic Attack start Piperazine-CH₂CH₂-Cl ion Aziridinium Ion (Highly Reactive Intermediate) start->ion Rate-determining step product Piperazine-CH₂CH₂-Nu ion->product nucleophile Nucleophile (Nu⁻) nucleophile->ion G A 3-Fluoro-4-morpholinyl aniline C N-[3-Chloro-2-(R)-hydroxypropyl]- 3-fluoro-4-morpholinylaniline A->C N-Alkylation B (R)-Epichlorohydrin B->C D (5R)-5-(Chloromethyl)-3-aryl- 2-oxazolidinone C->D Carbonylation (CDI) E Phthalimide Protected Amine D->E Substitution (K-Phthalimide) F Primary Amine Intermediate E->F Deprotection (Hydrazine) G Linezolid F->G Acetylation (Ac₂O) G A (R)-Epichlorohydrin B (R)-5-(Chloromethyl) oxazolidin-2-one A->B Cyclization (NaOCN) C Phthalimide Protected Intermediate B->C Substitution (K-Phthalimide) E N-Arylated Oxazolidinone C->E Goldberg Coupling D 4-(4-Aminophenyl) morpholin-3-one D->E F Primary Amine Intermediate E->F Deprotection (Hydrazine) G Rivaroxaban F->G Amidation

Caption: Synthetic workflow for Rivaroxaban.

Protocol: Synthesis of Rivaroxaban via N-Arylation

This protocol is based on a facile route utilizing a Goldberg coupling reaction.

[4][5]Step 1: Synthesis of (R)-5-(Chloromethyl)oxazolidin-2-one

  • To a mixture of magnesium sulfate (0.2 eq) and sodium cyanate (2 eq) in water at 60 °C, add (R)-epichlorohydrin (1 eq) dropwise. Keep the mixture warm for 1 hour. 2[4]. Remove the water under reduced pressure.

  • Add ethyl acetate, filter the inorganic salts, and wash the filter cake with ethyl acetate.

  • Combine the organic fractions, dry over Na₂SO₄, and concentrate to a white solid. Recrystallize from ethyl acetate to obtain the product. [4] * Yield: 79%

[4]Step 2: Synthesis of (R)-2-((2-Oxooxazolidin-5-yl)methyl)isoindoline-1,3-dione

  • Dissolve the product from Step 1 (1 eq) and potassium phthalimide (1.1 eq) in DMF. 2[4]. Heat the solution to 80 °C for 12 hours. 3[4]. Cool the reaction, dilute with water, and extract with dichloromethane.

  • Wash the combined organic layers with saturated sodium chloride solution, dry (Na₂SO₄), and evaporate the solvent to yield the phthalimide-protected intermediate. [4] * Yield: 84%

[4]Step 3: Synthesis of the N-Arylated Intermediate via Goldberg Coupling

  • In a clean flask under a nitrogen atmosphere, combine 4-(4-bromophenyl)morpholin-3-one (1 eq), the phthalimide-protected intermediate from Step 2 (1.1 eq), potassium carbonate (2 eq), copper iodide (0.5 eq), and 1,2-diaminocyclohexane (0.2 eq) in 1,4-dioxane. 2[4]. Stir the mixture at 110 °C for approximately 36 hours. 3[4]. Cool the mixture, filter, and concentrate the filtrate in vacuo.

  • Purify the residue by column chromatography to isolate the coupled product.

    • Trustworthiness: The Goldberg reaction is a copper-catalyzed N-arylation that is highly effective for forming bonds between aryl halides and amides or carbamates, such as the N-H of the oxazolidinone ring. T[4]he 1,2-diaminocyclohexane serves as a crucial ligand to facilitate the catalytic cycle.

Step 4: Deprotection and Final Amidation

  • Deprotect the phthalimide group using hydrazine hydrate in methanol at reflux, as described in the Linezolid protocol (Step 4).

  • Dissolve the resulting primary amine intermediate in a suitable solvent (e.g., dichloromethane).

  • Add triethylamine (1.2 eq) and cool the mixture to 0-5 °C.

  • Slowly add a solution of 5-chlorothiophene-2-carbonyl chloride (1.1 eq).

  • Stir the reaction for 2-3 hours at room temperature. 6[4]. Filter the resulting solid, wash with CH₂Cl₂, and dry under reduced pressure to give Rivaroxaban. [4] * Yield: 92% for the final amidation step. [4] * Overall Yield: 39% from (R)-epichlorohydrin.

[4][5]---

References

  • A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid).
  • Yuan, J., Liu, K., Li, L., Yuan, Y., Liu, X., & Li, Y. (2014). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. Molecules, 19(9), 14999-15004. [Link]

  • Yuan, J., Liu, K., Li, L., Yuan, Y., Liu, X., & Li, Y. (2014). A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. PubMed. [Link]

  • Mali, P. B., et al. (2015). Facile approach for the synthesis of rivaroxaban using alternate synthon: reaction, crystallization and isolation in single pot to achieve desired yield, quality and crystal form. Sustainable Chemical Processes, 3(1), 11. [Link]

  • Synthesis method of linezolid intermediate. Eureka | Patsnap. [Link]

  • Madhusudhan, G., et al. (2011). A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 3(4), 219-226. [Link]

  • Novel process for preparation of linezolid and its novel intermediates.
  • Novel process for preparation of linezolid and its novel intermediates. WIPO Patentscope. [Link]

  • Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. Royal Society of Chemistry. [Link]

  • Oxazolidinone synthesis. Organic Chemistry Portal. [Link]

  • Singh, R. P., et al. (2013). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry. [Link]

  • Reaction conditions in the synthesis of oxazolidin-2-ones. ResearchGate. [Link]

  • Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. ResearchGate. [Link]

  • Ordóñez, M., et al. (2011). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 16(10), 8801-8813. [Link]

  • Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkat USA. [Link]

  • Does my mechanism for the synthesis of oxazolidin-2-one make sense? Reddit. [Link]

  • Synthesis of Biologically Active Molecules through Multicomponent Reactions. MDPI. [Link]

  • Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones. PubMed Central. [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. [Link]

  • Piperazine clubbed with 2-Azetidinone derivatives suppresses proliferation, migration and induces apoptosis in human cervical cancer HeLa cells through oxidative stress mediated intrinsic mitochondrial pathway. ResearchGate. [Link]

  • Posizolid | C21H21F2N3O7 | CID 213049. PubChem - NIH. [Link]

  • Piperazine clubbed with 2-azetidinone derivatives suppresses proliferation, migration and induces apoptosis in human cervical cancer HeLa cells through oxidative stress mediated intrinsic mitochondrial pathway. PubMed. [Link]

  • Synthesis, molecular docking and biological potentials of new 2-(4-(2-chloroacetyl) piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives. PubMed Central. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing N-Alkylation with 3-(2-Chloroethyl)oxazolidin-2-one

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals utilizing 3-(2-Chloroethyl)oxazolidin-2-one for N-alkylation reactions. This guide is structured to prov...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals utilizing 3-(2-Chloroethyl)oxazolidin-2-one for N-alkylation reactions. This guide is structured to provide direct, actionable solutions to common experimental challenges. It moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions for successful reaction optimization.

Troubleshooting Guide

This section addresses the most common issues encountered during the N-alkylation of amines and other nucleophiles with 3-(2-Chloroethyl)oxazolidin-2-one.

Question: My reaction yield is low, or the reaction is not proceeding to completion. What are the potential causes and how can I improve it?

Answer:

Low or incomplete conversion is a frequent challenge in N-alkylation and can be traced back to several key factors related to reactivity and reaction conditions. Let's break down the troubleshooting process.

1. Assess Nucleophile Reactivity: The inherent nucleophilicity of your starting material is paramount. Anilines or heterocycles with strong electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃) are significantly less nucleophilic and will react more slowly.[1] Conversely, electron-rich aliphatic amines are generally more reactive.

2. Evaluate the Base and Solvent System: The choice of base and solvent is critical and interdependent. Their primary roles are to deprotonate the nucleophile (if applicable) and to facilitate the SN2 reaction pathway.

  • Base Selection: The base must be strong enough to deprotonate the nucleophile or effectively scavenge the HCl generated during the reaction.

    • Weak Inorganic Bases (K₂CO₃, Cs₂CO₃): These are excellent starting points for most primary and secondary aliphatic amines and many heterocyclic systems. Cesium carbonate (Cs₂CO₃) is often more effective due to its higher solubility and the "cesium effect," which enhances the nucleophilicity of the amine.[2]

    • Stronger Bases (NaH, KHMDS): For weakly nucleophilic amines (e.g., electron-deficient anilines) or amides, a stronger base like sodium hydride (NaH) may be necessary to ensure complete deprotonation to the corresponding anion. These reactions require strictly anhydrous conditions.[2][3]

    • Organic Bases (Et₃N, DIPEA): Non-nucleophilic organic bases like triethylamine (Et₃N) or Hünig's base (DIPEA) are primarily used as acid scavengers and are suitable when the amine is sufficiently nucleophilic on its own.[4]

  • Solvent Choice: Polar aprotic solvents are generally preferred for SN2 reactions as they can solvate the cation of the base without strongly hydrogen-bonding to the nucleophile, which would otherwise reduce its reactivity.[2]

    • Recommended Solvents: Acetonitrile (ACN), N,N-Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO) are excellent choices. DMF and DMSO are particularly good at dissolving inorganic bases like K₂CO₃.[5]

    • Avoid Protic Solvents: Protic solvents like ethanol or water can solvate and deactivate the nucleophile, slowing the reaction.

3. Optimize Reaction Temperature: Many N-alkylation reactions require heating to proceed at a reasonable rate.

  • Initial Temperature: A good starting point is 60-80 °C.

  • Troubleshooting: If the reaction is sluggish (as monitored by TLC or LC-MS), gradually increase the temperature in 10-20 °C increments. Be aware that excessively high temperatures (>120 °C) can lead to decomposition of the reactants or products.[1]

4. Consider a Catalyst (Finkelstein Reaction): The chloride on the electrophile is a good leaving group, but not as reactive as iodide. The reaction can often be accelerated by adding a catalytic amount (0.1 equivalents) of sodium iodide (NaI) or potassium iodide (KI).[5] The iodide, a superior nucleophile, displaces the chloride to form the more reactive 3-(2-iodoethyl)oxazolidin-2-one in situ, which is then consumed by the amine nucleophile in a classic Finkelstein reaction mechanism.

Troubleshooting Workflow for Low Yield

G start Low Yield or No Reaction base Is the base appropriate? start->base solvent Is the solvent optimal? base->solvent Yes sol_weak_base Use stronger base (e.g., NaH for weak nucleophiles) base->sol_weak_base No (e.g., weak base for poor nucleophile) temp Is the temperature high enough? solvent->temp Yes sol_solvent Switch to polar aprotic solvent (DMF, ACN, DMSO) solvent->sol_solvent No (e.g., using THF or Toluene) catalyst Have you tried a catalyst? temp->catalyst Yes sol_temp Increase temperature (e.g., 80-100 °C) temp->sol_temp No sol_catalyst Add catalytic NaI or KI (0.1 eq.) catalyst->sol_catalyst No sol_strong_base Use weaker base (e.g., K₂CO₃, Cs₂CO₃)

Caption: Decision tree for troubleshooting low-yield reactions.

Question: I am observing significant amounts of a dialkylated byproduct. How can I improve the selectivity for mono-alkylation?

Answer:

Over-alkylation is a common side reaction because the mono-alkylated amine product is often more nucleophilic than the starting primary amine, making it a better competitor for the remaining electrophile.[1][6]

Strategies to Favor Mono-alkylation:

  • Control Stoichiometry: The most effective method is to use a large excess of the starting amine (nucleophile) relative to the alkylating agent, 3-(2-Chloroethyl)oxazolidin-2-one.[1] A ratio of 3 to 5 equivalents of the amine is a good starting point. This ensures that the electrophile is statistically more likely to encounter a molecule of the starting amine rather than the product amine.

  • Slow Addition: Add the 3-(2-Chloroethyl)oxazolidin-2-one (dissolved in the reaction solvent) dropwise to the heated mixture of the amine and base over several hours. This maintains a very low concentration of the electrophile, minimizing the chance for the product to react a second time.

  • Lower Reaction Temperature: Reducing the temperature can sometimes temper the reactivity of the product amine more than the starting amine, improving selectivity. This may, however, require longer reaction times.[1]

Question: My purification is difficult. The product seems to be water-soluble, or it won't separate from the unreacted starting amine.

Answer:

Purification challenges often arise from the properties of the product and the reaction mixture composition.

  • For Water-Soluble Products: If your product has polar functional groups, it may be partially soluble in the aqueous layer during workup.

    • Solution: After the initial extraction with an organic solvent (e.g., Ethyl Acetate, DCM), re-extract the aqueous layer multiple times. Saturating the aqueous layer with NaCl (brine) can decrease the solubility of the organic product and improve extraction efficiency.

  • Separating Product from Excess Starting Amine: When using a large excess of the starting amine to promote mono-alkylation, separating it from the product can be difficult, especially if their polarities are similar.

    • Acid Wash: After the reaction, perform an acidic workup. Dilute the reaction mixture with an organic solvent and wash with a dilute acid solution (e.g., 1 M HCl). Most amines will be protonated and move into the aqueous layer. The desired product (if it is a tertiary amine or a less basic secondary amine) may remain in the organic layer. Caution: Your product may also be extracted if it is sufficiently basic.

    • Column Chromatography: Careful flash column chromatography is often required. A solvent system gradient (e.g., Hexanes/Ethyl Acetate with a small percentage of triethylamine) can help improve separation. The triethylamine deactivates the acidic silica gel, preventing streaking of the amine products.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for this N-alkylation reaction?

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The nitrogen atom of the amine acts as the nucleophile, attacking the electrophilic carbon atom attached to the chlorine. This attack occurs in a single, concerted step where the C-N bond is formed simultaneously as the C-Cl bond is broken.

Caption: General SN2 mechanism for N-alkylation.

Q2: What is the role of the oxazolidinone ring in the reagent?

The oxazolidinone ring itself is generally stable under these reaction conditions. It serves as a robust protecting group for the nitrogen atom it is attached to, preventing it from interfering with the alkylation reaction. This structure is common in medicinal chemistry and can be a precursor to other functional groups if desired in subsequent synthetic steps.

Q3: How should I choose the optimal reaction conditions?

While every substrate is different, a well-designed experimental matrix can quickly identify optimal conditions. The following table provides recommended starting points for different classes of amine nucleophiles.

Nucleophile ClassRecommended Base (eq.)Recommended SolventTypical Temp (°C)Key Considerations / Notes
Primary/Secondary Aliphatic Amines K₂CO₃ (2.0) or Cs₂CO₃ (1.5)ACN or DMF60 - 80Generally reactive. Use excess amine (3-5 eq.) to avoid dialkylation.[1]
Aromatic Amines (Anilines) K₂CO₃ (2.0) or Cs₂CO₃ (2.0)DMF or DMSO80 - 110Less nucleophilic. May require higher temperatures and longer reaction times. Consider adding catalytic NaI.[1][5]
Electron-Deficient Anilines NaH (1.2)Anhydrous THF or DMF25 - 60Requires pre-formation of the anilide anion by adding the aniline to a suspension of NaH at 0 °C before adding the electrophile.
N-H Containing Heterocycles (e.g., Imidazole, Piperazine) K₂CO₃ (2.0)ACN or DMF70 - 90Reactivity varies with the heterocycle. Piperazines are generally very reactive.[2][7]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of a Secondary Amine

This protocol describes a typical procedure for the mono-alkylation of a secondary amine, such as piperidine, using potassium carbonate as the base.

Materials:

  • Secondary Amine (e.g., Piperidine, 1.0 eq.)

  • 3-(2-Chloroethyl)oxazolidin-2-one (1.2 eq.)

  • Potassium Carbonate (K₂CO₃), finely ground (2.0 eq.)

  • Potassium Iodide (KI) (0.1 eq., optional)

  • Acetonitrile (ACN) or DMF (to make a ~0.2 M solution based on the amine)

Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the secondary amine (1.0 eq.), potassium carbonate (2.0 eq.), and potassium iodide (0.1 eq., if used).

  • Add the solvent (ACN or DMF) to the flask under a nitrogen atmosphere.

  • Begin stirring and heat the mixture to 80 °C.

  • Once the temperature has stabilized, add 3-(2-Chloroethyl)oxazolidin-2-one (1.2 eq.) to the reaction mixture in one portion.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 4-12 hours).

  • Once complete, cool the reaction to room temperature.

Protocol 2: Standard Workup and Purification

Procedure:

  • Filter the cooled reaction mixture through a pad of Celite to remove the inorganic salts (K₂CO₃, KCl, etc.). Wash the filter cake with a small amount of the reaction solvent.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the resulting residue in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 50 mL).

  • Wash the organic solution sequentially with water (2 x 25 mL) and saturated aqueous NaCl (brine) (1 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude material by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of 0-10% methanol in DCM or 20-80% ethyl acetate in hexanes) to afford the pure N-alkylated product.

References

  • BenchChem. (n.d.). Troubleshooting side reactions in the N-alkylation of aniline.
  • BenchChem. (n.d.). Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole.
  • BenchChem. (n.d.). Troubleshooting low yields in the alkylation of 2-methoxycarbonylcyclopentanone.
  • Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry.
  • Reddit User Discussion. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. r/Chempros.
  • ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide.
  • Bencivenni, G., et al. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central.
  • Guidechem. (n.d.). 3-(2-chloroethyl)oxazolidin-2-one (CAS No. 2508-01-2) SDS.
  • BenchChem. (n.d.). The Chloroethyl Group in Piperazine Derivatives: A Technical Guide to Reactivity and Biological Significance.
  • BenchChem. (n.d.). Application Notes and Protocols: N-Alkylation and N-Acylation of Secondary Amines.
  • BenchChem. (n.d.). Application Notes and Protocols for the N-acylation of 3-methyl-2-oxazolidinone.
  • YouTube. (2020, November 2). Alkylation of Amines, Part 1: with Alkyl Halides.
  • ChemicalBook. (n.d.). 3-(2-chloroethyl)oxazolidin-2-one synthesis.
  • ECHEMI. (n.d.). 3-(2-Chloroethyl)-1,3-oxazolidin-2-one Formula.
  • Chemsrc. (2025, September 9). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2.
  • ChemUniverse. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE [P91113].
  • Chemsigma. (n.d.). 3-(2-chloroethyl)oxazolidin-2-one [2508-01-2].
  • Google Patents. (n.d.). Process for Purification of 2-Oxazolidinone Derivatives and Unsolvated Pure....
  • ResearchGate. (2025, August 6). An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base.

Sources

Optimization

Technical Support Center: 3-(2-Chloroethyl)oxazolidin-2-one Coupling Reactions

Welcome to the technical support center for optimizing coupling reactions with 3-(2-chloroethyl)oxazolidin-2-one. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth,...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for optimizing coupling reactions with 3-(2-chloroethyl)oxazolidin-2-one. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into maximizing the yield and purity of your target products. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and refine your synthetic strategies.

Core Reaction Overview: N-Alkylation

3-(2-Chloroethyl)oxazolidin-2-one is a valuable electrophilic building block, primarily used for the alkylation of nucleophiles. The most common application is the N-alkylation of primary or secondary amines via a bimolecular nucleophilic substitution (SN2) mechanism. This reaction is a cornerstone in the synthesis of numerous pharmaceutical agents, including analogues of the antibiotic Linezolid.[1][2]

G cluster_reactants Reactants cluster_products Products Electrophile 3-(2-Chloroethyl)oxazolidin-2-one Product Coupled Product Electrophile->Product Solvent Solvent Nucleophile Nucleophile (R-NH₂) Nucleophile->Product Byproduct Base-HCl Salt Base Base Base->Byproduct

Caption: General schematic of the N-alkylation reaction.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of this coupling reaction and its primary competitor?

The primary productive pathway is an SN2 reaction . Your amine nucleophile attacks the carbon atom bearing the chlorine, displacing the chloride leaving group. For this to occur efficiently, the amine must be sufficiently nucleophilic, which often requires deprotonation by a base.

However, a competing E2 elimination reaction is a major source of yield loss. Here, the base abstracts a proton from the carbon adjacent to the chloro-substituted carbon, leading to the formation of an alkene (3-vinyloxazolidin-2-one) and eliminating HCl. The choice of base and reaction temperature are the most critical factors in controlling this competition.

Q2: How do I select the appropriate base for my N-alkylation reaction?

Base selection is a delicate balance. The base should be strong enough to deprotonate the amine nucleophile (or scavenge the HCl produced) but not so strong or sterically hindered that it preferentially promotes the E2 elimination side reaction.

Base Type Examples Pros Cons Best For
Inorganic Carbonates K₂CO₃, Cs₂CO₃, NaHCO₃Low cost, mild, low E2 promotion, easy removal (filtration).Slower reaction rates, often require polar solvents for solubility.Primary choice for most standard N-alkylations with primary/secondary amines.[3]
Tertiary Amines Triethylamine (TEA), DIPEAGood solubility in organic solvents, effective acid scavenger.Can be nucleophilic, potentially forming quaternary ammonium salts; difficult to remove.Reactions where inorganic bases show poor solubility or reactivity.[4]
Strong/Hindered Bases KOtBu, DBU, NaHVery fast deprotonation.High risk of promoting E2 elimination , can cause substrate degradation.Generally not recommended unless the nucleophile is extremely weak and elimination is not possible.[5][6]

As a rule of thumb, always start with the mildest base possible, such as K₂CO₃ or NaHCO₃, before escalating to stronger bases.

Q3: What is the role of the solvent and how do I choose the right one?

The solvent must dissolve the reactants and facilitate the SN2 mechanism. Polar aprotic solvents are almost always the best choice as they can stabilize the charged transition state of the SN2 reaction without solvating and deactivating the nucleophile.

Solvent Dielectric Constant (ε) Key Characteristics Typical Use Case
DMF 37Excellent solvating power for a wide range of reactants.A robust, general-purpose solvent for these reactions.[1]
Acetonitrile (ACN) 36Less viscous and easier to remove than DMF/DMSO.Good alternative to DMF, especially when product isolation is challenging.
DMSO 47Highest polarity, can accelerate slow reactions.For unreactive nucleophiles, but can be difficult to remove completely.
DCM 9Lower polarity, good for dissolving organic starting materials.Can be used with organic bases like TEA, but may result in slower reactions.[4]
Toluene 2.4Non-polar.Generally not recommended as it does not stabilize the SN2 transition state.[1]

Troubleshooting Guide

Problem: Low or No Product Formation

Q: My reaction shows no conversion by TLC/LCMS after several hours. What are the first steps in troubleshooting?

Low conversion is a common issue that can often be resolved systematically. Use a workflow to diagnose the root cause, starting with the simplest explanations.

G cluster_solutions Potential Solutions start Low / No Conversion Detected check_reagents 1. Verify Reagent Quality - Is 3-(2-chloroethyl)oxazolidin-2-one hydrolyzed? - Is the amine oxidized or degraded? start->check_reagents check_conditions 2. Assess Reaction Conditions - Is the temperature adequate? - Is the base strong/soluble enough? start->check_conditions check_setup 3. Review Experimental Setup - Is stirring efficient? - Are reagents fully dissolved? start->check_setup sol_reagents Action: Re-purify or use fresh reagents. Confirm structure by NMR/MS. check_reagents->sol_reagents Degradation Suspected sol_temp Action: Increase temperature in 10-20°C increments. Monitor for side-product formation. check_conditions->sol_temp Reaction is too slow sol_base Action: Switch to a stronger or more soluble base (e.g., K₂CO₃ → Cs₂CO₃). check_conditions->sol_base Base is inactive or insoluble sol_solvent Action: Switch to a more polar solvent (e.g., ACN → DMF). check_setup->sol_solvent Poor Solubility

Caption: Troubleshooting workflow for low reaction conversion.

Q: I suspect my 3-(2-chloroethyl)oxazolidin-2-one has degraded. How can I confirm this?

3-(2-Chloroethyl)oxazolidin-2-one can slowly hydrolyze in the presence of atmospheric moisture, leading to the formation of 3-(2-hydroxyethyl)oxazolidin-2-one. This impurity will not participate in the desired reaction and consumes your nucleophile.

  • Verification: Check the purity of your starting material using ¹H NMR. Look for the characteristic triplet of the methylene group adjacent to the hydroxyl (-CH₂-OH), which appears at a different chemical shift than the methylene group adjacent to the chlorine (-CH₂-Cl). You can also use LC-MS to check for a mass corresponding to the hydrolyzed product.[7]

Problem: Significant Side Product Formation

Q: My main impurity is the elimination product, 3-vinyloxazolidin-2-one. How do I suppress this?

Elimination is favored by strong bases and high temperatures. To favor substitution (SN2) over elimination (E2):

  • Lower the Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature and only heat if necessary.

  • Use a Milder Base: Switch from a strong base like KOtBu or TEA to a weaker inorganic base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).[8] These are less likely to abstract the proton required for elimination.

  • Increase Nucleophile Concentration: A higher concentration of the amine nucleophile can kinetically favor the bimolecular SN2 reaction over the E2 pathway.

Q: My nucleophile has multiple reactive sites (e.g., an alcohol and an amine). How do I ensure selective N-alkylation?

Amines are generally more nucleophilic than alcohols. Under standard conditions with a mild base (like K₂CO₃), the amine should react preferentially. However, if O-alkylation is observed:

  • Protect the Competing Group: The most robust solution is to protect the competing nucleophilic group (e.g., protect an alcohol as a silyl ether) before the coupling reaction and deprotect it afterward.

  • pH Control: Fine-tuning the basicity can sometimes achieve selectivity. A base that is just strong enough to deprotonate the more acidic N-H bond but not the O-H bond can improve selectivity. This requires careful screening.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation

This protocol provides a robust starting point for the coupling of an amine with 3-(2-chloroethyl)oxazolidin-2-one.

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the amine nucleophile (1.0 eq.).

  • Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq.) and a suitable volume of anhydrous DMF (to make a ~0.5 M solution with respect to the amine).

  • Stir the suspension at room temperature for 15 minutes.

  • Add 3-(2-chloroethyl)oxazolidin-2-one (1.1 eq.) to the mixture.

  • Heat the reaction mixture to 60-80 °C. The optimal temperature may vary depending on the reactivity of the amine.

  • Monitor the reaction progress by TLC or LC-MS every 2-4 hours until the starting amine is consumed.[9]

  • Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Dilute the filtrate with ethyl acetate and wash with water (3x) to remove DMF, followed by a brine wash.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.[10]

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)
  • System Preparation: Prepare a TLC chamber with an appropriate mobile phase (e.g., 50:50 Ethyl Acetate:Hexanes). The ideal system should give the starting amine an Rf of ~0.2-0.3 and the product a higher Rf.

  • Spotting: On a silica TLC plate, spot the following:

    • Lane 1: Starting amine (co-spot).

    • Lane 2: 3-(2-chloroethyl)oxazolidin-2-one.

    • Lane 3: The reaction mixture (co-spot with starting amine).

  • Development: Place the plate in the chamber and allow the solvent to elute.

  • Visualization: Visualize the plate under a UV lamp (254 nm). If compounds are not UV-active, stain with an appropriate agent (e.g., potassium permanganate or ninhydrin for amines).

  • Analysis: The reaction is complete when the spot corresponding to the starting amine in the reaction lane has disappeared. The appearance of a new, higher-Rf spot indicates product formation.

References

  • A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid).
  • Synthesis of Antibiotic Linezolid Analogues. Rasayan J. Chem.
  • A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica.
  • A facile synthesis of the oxazolidinone antibacterial agent linezolid. ResearchGate. [Link]

  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. National Institutes of Health (NIH). [Link]

  • A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. Molecules. [Link]

  • KOt-Bu-promoted selective ring-opening N-alkylation of 2-oxazolines to access 2-aminoethyl acetates and N-substituted thiazolidinones. Beilstein Journal of Organic Chemistry. [Link]

  • LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring. National Institutes of Health (NIH). [Link]

  • A new and rapid method for monitoring the new oxazolidinone antibiotic linezolid in serum and urine by high performance liquid chromatography-integrated sample preparation. PubMed. [Link]

  • Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions. Arkat USA. [Link]

  • Current Updates on Oxazolidinone and Its Significance. PubMed Central. [Link]

  • KO t-Bu-promoted selective ring-opening N-alkylation of 2-oxazolines to access 2-aminoethyl acetates and N-substituted thiazolidinones. PubMed. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion Rates in 3-(2-Chloroethyl)oxazolidin-2-one Reactions

From the Desk of the Senior Application Scientist Welcome to our dedicated technical support guide for reactions involving 3-(2-Chloroethyl)oxazolidin-2-one. This versatile electrophile is a key building block for introd...

Author: BenchChem Technical Support Team. Date: January 2026

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical support guide for reactions involving 3-(2-Chloroethyl)oxazolidin-2-one. This versatile electrophile is a key building block for introducing an N-ethyl-2-oxazolidinone moiety, a common pharmacophore in medicinal chemistry, notably in the synthesis of linezolid analogues and other bioactive molecules.[1] However, achieving high conversion rates in its alkylation reactions can be challenging, often plagued by competing side reactions and suboptimal conditions.

This guide is structured as a series of questions and answers to directly address the specific issues you may encounter in the lab. We will delve into the causality behind these problems and provide field-proven, actionable solutions to optimize your synthetic outcomes.

Section 1: Initial Diagnosis & Reaction Monitoring

Before attempting to optimize, it is critical to accurately diagnose the problem. A perceived "low conversion" can sometimes be an issue of inaccurate measurement or product loss during work-up.

Question: How can I be certain that my reaction has a low conversion rate and isn't just stalling or complete?

Answer: Accurate and timely reaction monitoring is the cornerstone of effective troubleshooting. Relying solely on a final yield after work-up provides no insight into the reaction's progress or potential pitfalls. We recommend a multi-point analysis.

Recommended Protocol: Reaction Progress Monitoring

  • Baseline (T=0): Immediately after adding all reagents, carefully take the first aliquot from the reaction mixture.

  • Quenching: Instantly quench the aliquot in a small vial containing a suitable solvent (e.g., ethyl acetate) and a quenching agent (e.g., a slightly acidic buffer or water) to stop the reaction.

  • Analysis:

    • Thin-Layer Chromatography (TLC): This is the quickest method. Co-spot the aliquot with your starting materials (the nucleophile and 3-(2-chloroethyl)oxazolidin-2-one). This will visually show the consumption of starting materials and the appearance of the product spot.

    • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most definitive method. It provides quantitative data on the percentage of starting material remaining and confirms the mass of the desired product.[2] A validated LC-MS method is invaluable for therapeutic drug monitoring and can be adapted for reaction monitoring.[2][3]

  • Time Points: Repeat this process at regular intervals (e.g., 1 hour, 4 hours, 12 hours, 24 hours) to build a reaction profile. If the ratio of starting material to product ceases to change over two or more time points, the reaction has likely stalled or completed.

dot graph TD { subgraph "Troubleshooting Workflow" A[Start: Low Final Yield] --> B{Is the conversion truly low?}; B -- Yes --> C{Check Reagent Quality}; B -- No --> D[Review Work-up & Purification]; C -- "Purity Confirmed" --> E{Optimize Reaction Conditions}; C -- "Impure Reagents" --> F[Purify or Replace Reagents]; E -- "Improvement Seen" --> G[Fine-tune & Scale-up]; E -- "No Improvement" --> H{Investigate Side Reactions}; H --> I[Adjust Conditions to Minimize Byproducts]; I --> G; end

} caption: Initial troubleshooting workflow for low conversion rates.

Section 2: Reagent & Substrate Integrity

The quality of your starting materials is a non-negotiable prerequisite for a successful reaction.

Question: My bottle of 3-(2-Chloroethyl)oxazolidin-2-one has been on the shelf for a while. Could it have gone bad?

Answer: Yes, this is a distinct possibility. While 3-(2-chloroethyl)oxazolidin-2-one is a relatively stable compound, its purity is paramount.[4]

  • Purity Check: The compound should be a light yellow liquid or low-melting solid.[5] Significant discoloration could indicate decomposition. Before use, verify its identity and purity using ¹H NMR and/or ¹³C NMR. The spectral data should match literature values.[5]

  • Potential Impurities: The primary impurity concern is hydrolysis of the chloro-group to 3-(2-hydroxyethyl)oxazolidin-2-one, which will not participate in the desired alkylation.

  • Purification: If impurities are detected, the reagent can be purified by vacuum distillation (boiling point: ~135 °C at 3 mmHg).[5]

Question: My nucleophile is a primary amine. Could it be causing issues?

Answer: Yes, primary amines (and other nucleophiles with multiple reactive sites) can lead to over-alkylation.

  • Problem: After the first successful N-alkylation, the resulting secondary amine product can be deprotonated again and react with another equivalent of 3-(2-chloroethyl)oxazolidin-2-one, leading to a mixture of mono- and di-alkylated products.[6] This consumes your electrophile and lowers the yield of the desired mono-alkylated product.

  • Solution: Carefully control the stoichiometry. Start with a 1:1 molar ratio of the amine to the electrophile. If low conversion persists, consider using a slight excess of the amine (e.g., 1.1 to 1.2 equivalents) to favor mono-alkylation by ensuring the electrophile is the limiting reagent.

Section 3: Optimizing Reaction Conditions

This is the most critical area for troubleshooting. The interplay between base, solvent, and temperature dictates the reaction's success. N-alkylation reactions are highly sensitive to these parameters.[7]

Question: What are the most important parameters to investigate when my conversion rate is low?

Answer: The choice of base and solvent are the most influential factors. They must be selected to favor the desired Sₙ2 pathway over competing side reactions.

ParameterCommon ChoicesRationale & CausalityTroubleshooting Steps
Base NaH, K₂CO₃, Cs₂CO₃, KOt-Bu, Et₃NThe base must be strong enough to fully deprotonate the nucleophile (e.g., amine, phenol) but not so strong that it promotes elimination (E2) of the electrophile. For N-alkylation of amines, NaH is often effective. For less acidic nucleophiles, a stronger base may be needed.[6][8]1. Start with a moderate base like K₂CO₃. 2. If no reaction, switch to a stronger, non-nucleophilic base like NaH. 3. If elimination is observed, switch to a milder base.
Solvent DMF, DMSO, Acetonitrile (MeCN), THFPolar aprotic solvents are ideal as they solvate the cation of the base but do not protonate the deprotonated nucleophile, maximizing its nucleophilicity. They are essential for facilitating Sₙ2 reactions.1. Ensure the solvent is anhydrous. Water will quench the base and can hydrolyze the substrate. 2. Start with DMF or MeCN. 3. If solubility is an issue, try DMSO.
Temperature Room Temp (25°C) to 80°CHigher temperatures increase the reaction rate but can disproportionately accelerate side reactions like elimination or decomposition.1. Begin the reaction at room temperature. 2. If the reaction is too slow, incrementally increase the temperature by 10-20°C and monitor for byproduct formation.
Concentration 0.1 M to 1.0 MBimolecular reactions like Sₙ2 are concentration-dependent. Very dilute conditions can slow the reaction considerably.If the reaction is slow, try increasing the concentration. However, be mindful of potential exotherms and solubility issues.

Section 4: Common Side Reactions & Byproduct Formation

If optimization of the main reaction conditions fails, it is likely that an undesired chemical pathway is consuming your starting materials.

Question: My LC-MS shows a mass corresponding to my starting material minus HCl. What is happening?

Answer: You are likely observing the product of an E2 elimination reaction. This is the most common side reaction for 3-(2-chloroethyl)oxazolidin-2-one.

  • Mechanism: Instead of attacking the carbon atom (Sₙ2), the base (or deprotonated nucleophile) abstracts a proton from the carbon adjacent to the chlorine. This results in the formation of a double bond, yielding 3-vinyloxazolidin-2-one and eliminating HCl.

  • Cause: This pathway is favored by strong, sterically hindered bases (like potassium tert-butoxide, KOt-Bu) and higher temperatures.

  • Solution:

    • Change the Base: Switch to a less sterically hindered base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃).

    • Lower the Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

dot graph G { rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

} caption: Competing Sₙ2 (alkylation) and E2 (elimination) pathways.

Question: My reaction mixture is complex, and I'm seeing multiple unexpected products. What other side reactions are possible?

Answer:

  • Hydrolysis: The oxazolidinone ring itself can be susceptible to hydrolysis under very strong basic or acidic conditions, especially with prolonged heating in the presence of water. This would break open the ring. Ensure you are using anhydrous solvents and that your work-up procedure is not overly harsh.

  • Reaction with Solvent: Highly reactive intermediates can sometimes react with the solvent. For example, if using DMF as a solvent with a very strong base, deprotonation of the DMF can occur, leading to formylation side products. This is rare but possible under aggressive conditions.

Section 5: Frequently Asked Questions (FAQs)

Q1: Is it necessary to run these reactions under an inert atmosphere (e.g., Nitrogen or Argon)? A1: It is highly recommended, especially when using moisture-sensitive bases like sodium hydride (NaH). An inert atmosphere prevents the base from being quenched by atmospheric moisture and oxygen, ensuring its full activity in the reaction.

Q2: The reaction seems to stop at around 50% conversion, even with sufficient time. Why? A2: This often points to an issue with the base. The salt byproduct formed during the reaction (e.g., NaCl if using NaH) can sometimes coat the solid base, preventing it from reacting further. It could also mean you have an insufficient amount of base to deprotonate both your nucleophile and any acidic impurities (like water). Try adding the base in portions or using a base that is more soluble in the reaction medium, like cesium carbonate (Cs₂CO₃).

Q3: Can I use a phase-transfer catalyst (PTC) to improve my reaction? A3: Yes, for reactions with poor solubility, a PTC like tetrabutylammonium bromide (TBAB) can be very effective. It helps transport the deprotonated nucleophile from a solid or aqueous phase into the organic phase where the electrophile resides, thereby accelerating the reaction rate. This is particularly useful when using carbonate bases in solvents like acetonitrile.

References

  • Beilstein Journal of Organic Chemistry. (2020). KOt-Bu-promoted selective ring-opening N-alkylation of 2-oxazolines to access 2-aminoethyl acetates and N-substituted thiazolidinones. National Institutes of Health. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimizing reaction conditions of N-alkylation reaction [Table]. Retrieved from [Link]

  • National Institutes of Health. (2019). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Reaction conditions in the synthesis of oxazolidin-2-ones [Table]. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the alkylation reaction. Reaction conditions were.... Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis. Retrieved from [Link]

  • MDPI. (2009). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Retrieved from [Link]

  • ChemUniverse. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE [P91113]. Retrieved from [Link]

  • National Institutes of Health. (2024). LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring. Retrieved from [Link]

  • Chemsrc. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE | CAS#:2508-01-2. Retrieved from [Link]

  • PubMed Central. (2014). Current Updates on Oxazolidinone and Its Significance. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Oxazolidinone. Retrieved from [Link]

  • MDPI. (2018). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

  • Royal Society of Chemistry. (2018). Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions. Retrieved from [Link]

  • PubMed. (2001). A new and rapid method for monitoring the new oxazolidinone antibiotic linezolid in serum and urine by high performance liquid chromatography-integrated sample preparation. Retrieved from [Link]

  • ResearchGate. (2008). Three-component condensation of pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and K2CO3 in DMF as a new method for oxazolidinylethylation. Retrieved from [Link]

  • PubMed Central. (2013). Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. Retrieved from [Link]

  • Chemsigma. (n.d.). 3-(2-chloroethyl)oxazolidin-2-one [2508-01-2]. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Catalyst Selection for 3-(2-Chloroethyl)oxazolidin-2-one Mediated Synthesis

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 3-(2-Chloroethyl)oxazolidin-2-one. This guide is designed for researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 3-(2-Chloroethyl)oxazolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and troubleshooting for this crucial synthetic step. Our focus is on the N-alkylation of oxazolidin-2-one, a common and effective, yet nuanced, transformation.

Frequently Asked Questions (FAQs): Catalyst Selection & Reaction Design

This section addresses common questions regarding the strategic choices involved in setting up the synthesis, focusing on the critical role of the catalyst.

Q1: What are the primary catalytic strategies for synthesizing 3-(2-Chloroethyl)oxazolidin-2-one via N-alkylation?

The most direct and widely used method is the N-alkylation of the oxazolidin-2-one heterocycle with a suitable 2-chloroethylating agent, such as 1-bromo-2-chloroethane or 1,2-dichloroethane. The success of this SN2 reaction hinges on the effective deprotonation of the oxazolidinone nitrogen, which is weakly acidic. The choice of catalyst and base is therefore paramount. The main strategies include:

  • Strong Base Deprotonation: Utilizing strong bases like sodium hydride (NaH), lithium diisopropylamide (LDA), or n-butyllithium (n-BuLi) to stoichiometrically and irreversibly deprotonate the oxazolidinone. This is a classic and effective method but requires stringent anhydrous conditions.[1]

  • Weak Inorganic Bases: Employing milder bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in polar aprotic solvents like DMF or acetonitrile.[2] This approach is often more practical for scale-up operations due to easier handling and less stringent reaction conditions.

  • Phase-Transfer Catalysis (PTC): Using a phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), in a biphasic system (e.g., toluene/water) with a base like NaOH. The PTC facilitates the transfer of the deprotonated oxazolidinone anion from the aqueous or solid phase to the organic phase where the alkylating agent resides.[3][4]

Q2: How do I choose the right catalyst system for my experiment?

The optimal catalyst system depends on your specific experimental constraints, including scale, available reagents, and sensitivity of the substrate to harsh conditions. The following table provides a comparative overview to guide your decision.

Catalyst SystemSpecific Example(s)Typical ConditionsProsCons
Strong Base NaH, n-BuLiAnhydrous THF or DMF, -78 to 25 °CHigh reactivity, fast reaction times, high yields.Requires strictly anhydrous conditions, cryogenic temperatures may be needed, potential for side reactions if not controlled.[1]
Weak Inorganic Base K₂CO₃, Cs₂CO₃DMF, Acetonitrile, 60-100 °COperationally simple, tolerant of trace moisture, good for scale-up.[2]Slower reaction rates, may require higher temperatures leading to potential side products.
Phase-Transfer Catalyst TBAB, Aliquat 336Toluene/50% NaOH(aq), 50-80 °CAvoids strong, anhydrous bases; simple workup; often cost-effective.[3][5][6]Reaction rates can be moderate; catalyst may sometimes complicate purification.
Lewis Acid-Assisted TiCl₄, ZrCl₄Dichloromethane, 0 °C to RTUseful for activating highly sterically hindered electrophiles.[7]Not typically required for simple alkyl halides; adds cost and complexity.
Q3: When is a Phase-Transfer Catalyst (PTC) the most advantageous choice?

A PTC system is particularly advantageous under the following circumstances:

  • When avoiding strong, moisture-sensitive bases is a priority: PTCs allow the use of simple, inexpensive bases like NaOH or K₂CO₃ in an aqueous or solid phase, eliminating the need for anhydrous solvents and inert atmospheres.

  • For large-scale synthesis: The operational simplicity and avoidance of cryogenic conditions or highly reactive organometallics make PTC an attractive option for process chemistry.

  • When starting materials are inexpensive: This method is robust and cost-effective, making it ideal when reagent cost is a significant consideration.

The mechanism involves the quaternary ammonium cation (Q⁺) pairing with the oxazolidinone anion (Ox⁻) at the phase interface, forming a lipophilic ion pair [Q⁺Ox⁻] that is soluble in the organic phase and can readily react with the alkyl halide.

G cluster_aqueous Aqueous/Solid Phase cluster_organic Organic Phase Ox-H Oxazolidinone (Ox-H) Ox- Oxazolidinone Anion (Ox⁻) Ox-H->Ox- Deprotonation OH- Base (e.g., OH⁻) OH-->Ox-H H2O H₂O Q+X- PTC (Q⁺X⁻) Q+Ox- [Q⁺Ox⁻] Ion Pair Q+X-->Q+Ox- Ion Exchange Ox-->Q+X- R-Cl 2-Chloroethyl Halide (R-Cl) R-Cl->Q+Ox- Ox-R Product (Ox-R) Q+Ox-->Ox-R SN2 Attack Q+Cl- [Q⁺Cl⁻] Q+Ox-->Q+Cl- Q+Cl-->Q+X- Regeneration caption Mechanism of Phase-Transfer Catalysis (PTC)

Caption: Mechanism of Phase-Transfer Catalysis (PTC).

Troubleshooting Guide: Common Experimental Issues

This section is formatted as a direct Q&A to address specific problems you may encounter during your experiment.

Problem: Low or No Conversion of Starting Material

Q: My reaction has stalled, and TLC/LC-MS analysis shows a large amount of unreacted oxazolidin-2-one. What are the likely causes and how can I fix it?

Low conversion is a common issue that can typically be traced back to insufficient reactivity. Follow this logical workflow to diagnose the problem.

Troubleshooting start Low Conversion Observed check_base Is the base strong enough and active? start->check_base check_conditions Are reaction conditions (temp, time) sufficient? check_base->check_conditions Yes action_base Solution: Use a fresh, higher-purity base. For K₂CO₃, ensure it is finely powdered and dry. For NaH, ensure it is fresh and washed. check_base->action_base No check_solvent Is the solvent appropriate? check_conditions->check_solvent Yes action_conditions Solution: Increase reaction temperature by 10-20 °C. Increase reaction time and monitor by TLC/LCMS. check_conditions->action_conditions No check_catalyst Is the catalyst (if any) active? check_solvent->check_catalyst Yes action_solvent Solution: Switch to a more polar aprotic solvent (e.g., THF -> DMF) to better solubilize the oxazolidinone anion. check_solvent->action_solvent No action_catalyst Solution: If using PTC, ensure it is soluble in the organic phase. Consider increasing catalyst loading to 5-10 mol%. check_catalyst->action_catalyst No final_consideration Consider a stronger catalyst system (e.g., move from K₂CO₃ to NaH). check_catalyst->final_consideration Yes caption Troubleshooting Workflow for Low Conversion

Sources

Troubleshooting

Stability issues of 3-(2-Chloroethyl)oxazolidin-2-one in basic media

A Guide for Researchers, Scientists, and Drug Development Professionals on the Stability Challenges in Basic Media Welcome to the technical support center for 3-(2-Chloroethyl)oxazolidin-2-one. As Senior Application Scie...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on the Stability Challenges in Basic Media

Welcome to the technical support center for 3-(2-Chloroethyl)oxazolidin-2-one. As Senior Application Scientists, we understand the critical importance of reagent stability in the success of your experiments. This guide is designed to provide you with in-depth technical information, troubleshooting advice, and practical protocols to navigate the stability challenges of 3-(2-Chloroethyl)oxazolidin-2-one, particularly in basic reaction media. Our goal is to empower you with the knowledge to anticipate potential issues, interpret unexpected results, and ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Here, we address the most common questions our team receives regarding the use of 3-(2-Chloroethyl)oxazolidin-2-one in basic conditions.

Q1: My reaction with 3-(2-Chloroethyl)oxazolidin-2-one under basic conditions is giving low yields and multiple unexpected byproducts. What could be the cause?

This is a frequent observation and is most likely due to the inherent instability of the molecule in the presence of a base. 3-(2-Chloroethyl)oxazolidin-2-one has two primary reactive sites susceptible to basic conditions: the oxazolidinone ring and the 2-chloroethyl side chain. The presence of a base can trigger competing degradation pathways, primarily hydrolysis of the oxazolidinone ring and an intramolecular cyclization. These side reactions consume your starting material and introduce impurities into your reaction mixture, leading to lower yields of your desired product.

Q2: What are the main degradation pathways for 3-(2-Chloroethyl)oxazolidin-2-one in basic media?

Under basic conditions, two principal degradation pathways are proposed to compete with each other:

  • Hydrolysis: The oxazolidinone ring is a cyclic carbamate, which can undergo base-catalyzed hydrolysis. This reaction opens the ring to form N-(2-chloroethyl)-N-(2-hydroxyethyl)amine, which may be unstable and undergo further reactions.

  • Intramolecular Cyclization: The nitrogen atom of the oxazolidinone can act as a nucleophile, attacking the electrophilic carbon of the 2-chloroethyl side chain. This intramolecular SN2 reaction results in the formation of a bicyclic product, 1-oxa-4-azabicyclo[3.3.0]octan-8-one. This cyclization is often a significant side reaction in basic media.

Q3: How can I minimize the degradation of 3-(2-Chloroethyl)oxazolidin-2-one in my reaction?

Minimizing degradation requires careful control of reaction conditions. Here are some key strategies:

  • Choice of Base: Use the weakest base necessary to achieve your desired transformation. Strong, non-nucleophilic bases are often preferred over nucleophilic bases like hydroxide or alkoxides, which can directly participate in hydrolysis.

  • Temperature Control: Perform your reaction at the lowest possible temperature that allows for a reasonable reaction rate. Higher temperatures will accelerate the rate of both the desired reaction and the degradation pathways.

  • Reaction Time: Monitor your reaction closely and minimize the reaction time. Prolonged exposure to basic conditions will increase the extent of degradation.

  • Stoichiometry of Base: Use the minimum effective amount of base. An excess of base will increase the rate of degradation.

Q4: What are the expected degradation products I should look for?

The primary degradation products to monitor for are:

  • N-(2-hydroxyethyl)-2-oxazolidinone: Formed from the hydrolysis of the chloroethyl group.

  • 1-oxa-4-azabicyclo[3.3.0]octan-8-one: The product of intramolecular cyclization.

  • Polymeric materials: Under certain conditions, side reactions can lead to the formation of oligomeric or polymeric byproducts.

Q5: How can I monitor the stability of my 3-(2-Chloroethyl)oxazolidin-2-one stock solution?

It is crucial to use a fresh, high-purity stock of 3-(2-Chloroethyl)oxazolidin-2-one for your reactions. We recommend the following:

  • Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at the recommended temperature, typically refrigerated.

  • Visual Inspection: Before use, visually inspect the material for any changes in color or consistency. Any discoloration may indicate degradation.[1]

  • Analytical Verification: For critical applications, we recommend periodically checking the purity of your stock material using a validated analytical method, such as the HPLC method detailed in the "Protocols" section of this guide.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered when using 3-(2-Chloroethyl)oxazolidin-2-one in basic media.

Observed Issue Potential Cause(s) Recommended Action(s)
Low or No Product Formation 1. Complete degradation of starting material. 2. Reaction conditions are too mild for the desired transformation.1. Analyze the reaction mixture for the presence of degradation products. 2. If degradation is significant, optimize the reaction conditions (lower temperature, weaker base, shorter reaction time). 3. If no degradation is observed, consider increasing the temperature or using a stronger base cautiously while monitoring for degradation.
Multiple Unidentified Peaks in Chromatogram 1. Formation of multiple degradation products. 2. Side reactions with the solvent or other reagents.1. Attempt to identify the major byproducts using techniques like LC-MS or GC-MS. 2. Compare the retention times of the unknown peaks with those of potential degradation products. 3. Simplify the reaction mixture to identify the source of side reactions.
Inconsistent Results Between Batches 1. Variation in the purity of 3-(2-Chloroethyl)oxazolidin-2-one. 2. Inconsistent reaction setup (e.g., moisture, temperature fluctuations).1. Verify the purity of each new batch of the reagent before use. 2. Ensure strict control over reaction parameters, including the exclusion of moisture and precise temperature regulation.

Mechanistic Insights: The Dueling Pathways of Degradation

A deeper understanding of the degradation mechanisms is crucial for effective troubleshooting and reaction optimization. In basic media, 3-(2-Chloroethyl)oxazolidin-2-one is at the center of a kinetic competition between two primary pathways: hydrolysis and intramolecular cyclization.

Pathway 1: Base-Catalyzed Hydrolysis

The oxazolidinone ring, being a cyclic carbamate, is susceptible to nucleophilic attack by hydroxide ions or other nucleophilic bases present in the reaction mixture. This leads to the opening of the five-membered ring.

G reagent 3-(2-Chloroethyl)oxazolidin-2-one intermediate Tetrahedral Intermediate reagent->intermediate + OH⁻ (Nucleophilic Attack) product Ring-Opened Product (N-(2-chloroethyl)-N-(2-hydroxyethyl)amine) intermediate->product Ring Opening

Caption: Base-catalyzed hydrolysis of the oxazolidinone ring.

Pathway 2: Intramolecular Cyclization

The nitrogen atom of the oxazolidinone ring can act as an internal nucleophile, attacking the adjacent electrophilic carbon atom of the chloroethyl group. This intramolecular Williamson ether-like synthesis is a competing pathway that leads to a bicyclic product.

G reagent 3-(2-Chloroethyl)oxazolidin-2-one product Bicyclic Product (1-oxa-4-azabicyclo[3.3.0]octan-8-one) reagent->product Intramolecular SN2 Attack

Caption: Intramolecular cyclization of 3-(2-Chloroethyl)oxazolidin-2-one.

The predominance of one pathway over the other is highly dependent on the specific reaction conditions, including the nature of the base, solvent, and temperature.

Protocols

Protocol 1: Stability Indicating RP-HPLC Method for 3-(2-Chloroethyl)oxazolidin-2-one

This protocol provides a starting point for developing a stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) method to monitor the purity of 3-(2-Chloroethyl)oxazolidin-2-one and to detect the formation of its degradation products.[2]

Instrumentation:

  • HPLC system with a UV detector

  • C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

Chromatographic Conditions:

ParameterCondition
Mobile Phase Acetonitrile:Water (Gradient elution may be required for optimal separation)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 210 nm
Injection Volume 10 µL

Procedure:

  • Standard Preparation: Prepare a stock solution of 3-(2-Chloroethyl)oxazolidin-2-one in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL. Prepare a series of working standards by diluting the stock solution.

  • Sample Preparation: Dilute the reaction mixture or stock solution to be analyzed with the mobile phase to a suitable concentration within the linear range of the method.

  • Forced Degradation Studies (for method validation):

    • Acid Hydrolysis: Treat a solution of the compound with 0.1 M HCl at 60 °C for a specified time.

    • Base Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at 60 °C for a specified time.

    • Oxidative Degradation: Treat a solution of the compound with 3% H₂O₂ at room temperature.

    • Thermal Degradation: Heat a solid sample of the compound at a specified temperature.

    • Photolytic Degradation: Expose a solution of the compound to UV light.

  • Analysis: Inject the prepared standards and samples into the HPLC system.

  • Data Analysis: Determine the peak areas of the parent compound and any degradation products. The method is considered stability-indicating if the degradation products are well-resolved from the parent peak and from each other.

Protocol 2: General Procedure for a Reaction Using 3-(2-Chloroethyl)oxazolidin-2-one under Basic Conditions

This protocol provides a general framework for conducting reactions with 3-(2-Chloroethyl)oxazolidin-2-one in the presence of a base, with an emphasis on minimizing degradation.

Materials:

  • 3-(2-Chloroethyl)oxazolidin-2-one (high purity)

  • Anhydrous solvent

  • Base (e.g., a non-nucleophilic organic base)

  • Substrate

  • Inert atmosphere (e.g., nitrogen or argon)

Procedure:

  • Reaction Setup: Assemble a dry reaction vessel under an inert atmosphere.

  • Reagent Addition:

    • Dissolve the substrate in the anhydrous solvent.

    • Cool the reaction mixture to the desired temperature (e.g., 0 °C or lower).

    • Add the base dropwise to the cooled solution.

    • Slowly add a solution of 3-(2-Chloroethyl)oxazolidin-2-one in the anhydrous solvent to the reaction mixture.

  • Reaction Monitoring:

    • Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, HPLC, or GC).

    • Aim for the shortest reaction time required for complete conversion of the starting material.

  • Work-up:

    • Once the reaction is complete, quench the reaction by adding a suitable reagent (e.g., a saturated aqueous solution of ammonium chloride).

    • Extract the product with an appropriate organic solvent.

    • Wash the organic layer, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and concentrate it under reduced pressure.

  • Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification A Dry Reaction Vessel (Inert Atmosphere) B Dissolve Substrate in Anhydrous Solvent A->B C Cool to Desired Temperature B->C D Add Base Dropwise C->D E Add 3-(2-Chloroethyl)oxazolidin-2-one Solution Slowly D->E F Monitor Reaction (TLC, HPLC, GC) E->F G Quench Reaction F->G H Extract Product G->H I Purify Product H->I

Caption: Recommended experimental workflow for using 3-(2-Chloroethyl)oxazolidin-2-one.

By following these guidelines and protocols, researchers can better manage the stability challenges associated with 3-(2-Chloroethyl)oxazolidin-2-one in basic media, leading to more reliable and reproducible experimental outcomes. For further assistance, please do not hesitate to contact our technical support team.

References

  • Suli-Vargha, H., Bodi, J., Meszaros, M., & Medzihradszky, K. (1987). Decomposition of N-(2-chloroethyl)-N-nitrosocarbamoyl amino acid amides. Journal of Medicinal Chemistry, 30(11), 2135–2139.
  • Reddy, B. S., Reddy, K. R., & Reddy, M. S. (2009). A New Stability Indicating HPLC Method for Related Substances in Zolmitriptan. Indian Journal of Pharmaceutical Sciences, 71(1), 49–54.
  • Lee, J., & Kim, H. (2020). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 25(21), 5081.
  • Chemistry LibreTexts. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

  • Teitelbaum, P. A. (2007). Trends in Analytical chemistry. TrAC Trends in Analytical Chemistry, 26(11), 1031-1042.
  • Castillo, J. C., et al. (2017). Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. RSC Advances, 7(64), 40373-40380.
  • Bratulescu, G. (2007). An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. Synthesis, 2007(20), 3111-3112.
  • ChemUniverse. 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. [Link]

  • D’Agostino, P. A., & Provost, L. R. (1991). Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry.
  • Ashenhurst, J. (2019). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. [Link]

  • Jain, N., et al. (2013). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. Indian Journal of Pharmaceutical Sciences, 75(5), 557–563.
  • Khan Academy. Acid and base-catalyzed hydrolysis of amides. [Link]

  • Bratulescu, G. (2011). Synthesis of Some 2-Oxazolidinones in Mild Conditions. Asian Journal of Chemistry, 23(2), 929-930.
  • Chemistry LibreTexts. 24.4: Hydrolysis of Amides. [Link]

  • Reddit. Why does base catalyzed hydrolysis of amides work but it cannot undergo alcoholysis? [Link]

  • Organic Chemistry Portal. Oxazolidinone synthesis. [Link]

  • Falb, E., Nudelman, A., & Hassner, A. (1993). A convenient synthesis of chiral oxazolidin-2-ones and thiazolidin-2-ones and an improved preparation of triphosgene.
  • Patel, P. N., et al. (2021).
  • De Smet, J., et al. (2013). Development and validation of an RP-HPLC method for the determination of chlorhexidine and p-chloroaniline in various pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 78-79, 239-245.
  • Ullah, S., et al. (2024). Development and application of RP–HPLC method for estimation and evaluation of stability of brinzolamide in ophthalmic formulation. Acta Chimica Slovaca, 17(1), 1-10.
  • Khan, G., et al. (2023).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the HPLC Analysis of 3-(2-Chloroethyl)oxazolidin-2-one Reaction Products

This guide provides an in-depth, experience-driven comparison of analytical methodologies for monitoring the reaction products of 3-(2-Chloroethyl)oxazolidin-2-one (CEO). As a critical electrophilic intermediate in the s...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, experience-driven comparison of analytical methodologies for monitoring the reaction products of 3-(2-Chloroethyl)oxazolidin-2-one (CEO). As a critical electrophilic intermediate in the synthesis of various pharmaceutical compounds, particularly within the oxazolidinone class of antibiotics, robust analytical oversight of its reactions is paramount for ensuring product quality, purity, and safety.[1][2] We will move beyond simple procedural lists to explore the causality behind methodological choices, comparing High-Performance Liquid Chromatography (HPLC) with alternative techniques and providing actionable, field-tested protocols.

The Analytical Challenge: Understanding CEO and Its Reactions

3-(2-Chloroethyl)oxazolidin-2-one is a reactive building block. Its utility stems from the electrophilic nature of the terminal carbon on the chloroethyl moiety, making it susceptible to nucleophilic substitution. A typical reaction involves the displacement of the chloride by a nucleophile (e.g., an amine, thiol, or alcohol) to form a new carbon-nitrogen, carbon-sulfur, or carbon-oxygen bond.

The primary analytical task is to develop a separation method that can simultaneously quantify the consumption of the starting material (CEO), the formation of the desired product, and the emergence of any process-related impurities or degradation products.

Common Analytes in a CEO Reaction Mixture:

AnalyteRolePotential Analytical Challenge
3-(2-Chloroethyl)oxazolidin-2-one (CEO) Starting MaterialLacks a strong chromophore, potentially requiring low UV wavelength detection.
Nucleophile ReagentPolarity and UV absorbance can vary significantly.
Desired Product Target MoleculeStructure and properties depend on the nucleophile used.
3-(2-Hydroxyethyl)oxazolidin-2-one Hydrolysis By-productMore polar than CEO; can co-elute with other polar species if method is not optimized.
Dimerization Products Side-Reaction ImpurityHigher molecular weight and potentially different retention behavior.
Unreacted Starting Materials Process ImpurityImpurities from the synthesis of CEO itself may persist.[3]

The Workhorse Method: Reversed-Phase HPLC (RP-HPLC)

For routine analysis of CEO reactions, RP-HPLC is the undisputed technique of choice. Its versatility in handling compounds with a moderate polarity range, robustness, and widespread availability make it ideal for both in-process control and final product release testing.[4][5][6]

Causality in Method Development

The goal of method development is not just to achieve separation, but to create a robust and reliable method. The following workflow illustrates the logical progression and rationale behind each step.

G cluster_0 Phase 1: Initial Assessment cluster_1 Phase 2: Mobile Phase Screening cluster_2 Phase 3: Optimization & Validation A Analyte Characterization (Polarity, pKa, UV Spectra) B Column Selection (Start with C18, 5 µm) A->B Based on Polarity C Solvent Selection (Acetonitrile vs. Methanol) B->C D Buffer/pH Selection (e.g., Phosphate, pH 3-7) C->D Consider pKa E Isocratic vs. Gradient Screening D->E Based on Analyte Mix F Optimize Gradient Slope & Flow Rate E->F G Wavelength Selection (e.g., 210 nm for weak chromophores) F->G Fine-tune Resolution H Method Validation (Linearity, Accuracy, Precision) G->H Finalize Method

Caption: Logical workflow for RP-HPLC method development.

  • Expertise in Action: We begin with a C18 column because it offers the most versatile hydrophobicity for the expected polarity of CEO and its likely products. Acetonitrile is often preferred over methanol as the organic modifier due to its lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths. For CEO, which lacks a significant chromophore, detection at low UV (e.g., 210-220 nm) is necessary, making a clean baseline from acetonitrile advantageous.

Protocol: General Purpose RP-HPLC Method

This protocol provides a robust starting point for monitoring a typical CEO reaction.

  • Instrumentation:

    • HPLC system with quaternary pump, autosampler, column thermostat, and UV/PDA detector.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Phosphoric Acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 210 nm.

    • Injection Volume: 10 µL.

    • Gradient Program:

      Time (min) %A %B
      0.0 95 5
      20.0 5 95
      25.0 5 95
      25.1 95 5

      | 30.0 | 95 | 5 |

  • Sample Preparation:

    • Accurately weigh and dissolve the reaction mixture in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a final concentration of approximately 1 mg/mL.

    • Filter the sample through a 0.45 µm syringe filter prior to injection.

The Chiral Dimension: Enantioselective Analysis

Many oxazolidinone-based drugs are chiral, and their enantiomers often exhibit different pharmacological and toxicological profiles.[4] If the reaction involving CEO leads to the formation of a stereocenter, a chiral separation method is not just recommended, but required.

Polysaccharide-based chiral stationary phases (CSPs) are the dominant tool for this purpose.[7][8]

Comparison of Common Polysaccharide CSPs:

Stationary PhaseBase PolymerCommon SelectorPrimary Interaction MechanismBest For
Chiralpak® AD-H [9]Amylosetris(3,5-dimethylphenylcarbamate)Hydrogen bonding, π-π interactions, steric inclusionBroad applicability, good for aromatic compounds
Chiralcel® OD-H Cellulosetris(3,5-dimethylphenylcarbamate)Similar to AD-H but different helical structureOffers complementary selectivity to amylose phases
Lux® Cellulose-1 [7]Cellulosetris(3,5-dimethylphenylcarbamate)Similar to OD-HOften used in polar organic or reversed-phase modes
Lux® Amylose-1 [8]Amylosetris(3,5-dimethylphenylcarbamate)Similar to AD-HHigh enantioselectivity often seen with acetonitrile.[8]
  • Trustworthiness Through Orthogonality: When developing a chiral method, confirming the separation on two different types of phases (e.g., one amylose-based and one cellulose-based) provides a high degree of confidence that the observed peaks are indeed enantiomers and not other impurities.

Protocol: Chiral HPLC using a Polysaccharide CSP
  • Instrumentation:

    • HPLC system with isocratic pump, autosampler, and UV/PDA detector.

  • Chromatographic Conditions:

    • Column: Chiralpak® AD-H, 4.6 x 250 mm, 5 µm particle size.

    • Mobile Phase: n-Hexane:2-Propanol:Methanol (80:10:10, v/v/v).[9] (Note: Mobile phase composition is highly analyte-dependent and requires screening).

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Detection: UV at 220 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Dissolve the sample in the mobile phase or a miscible solvent like 2-propanol.

    • Filter through a 0.45 µm PTFE syringe filter.

A Comparative Look at Alternative Analytical Technologies

While HPLC is the primary tool, it is not always the complete solution. Other techniques offer unique advantages for specific analytical challenges.[10][11]

Performance Comparison of Analytical Techniques:

TechniquePrimary ApplicationSensitivityIdentification PowerThroughput
HPLC-UV Routine quantification, purity checksGoodLow (Retention time only)High
HPLC-MS Impurity identification, mass confirmationExcellentHigh (Mass-to-charge ratio)Medium
GC-FID/MS Analysis of volatile/thermally stable impuritiesExcellentHigh (with MS)High
Capillary Electrophoresis (CE) Chiral separations, analysis of charged speciesGoodLowMedium
  • HPLC-MS (Mass Spectrometry): This is the gold standard for identifying unknown impurities.[12] While HPLC-UV can tell you that an impurity exists, HPLC-MS can tell you what it is by providing its molecular weight. This is invaluable during process development and for degradation studies.

  • Gas Chromatography (GC): GC is generally not suitable for the direct analysis of CEO or its non-volatile products. However, it is an excellent tool for quantifying residual volatile starting materials or solvents used in the synthesis.[11]

  • Capillary Electrophoresis (CE): CE offers extremely high separation efficiency and can be a powerful alternative for chiral separations, often using cyclodextrins as chiral selectors in the buffer. It consumes minimal sample and solvent, making it a "greener" alternative.[13]

Conclusion: A Logic-Based Selection Process

Choosing the correct analytical technique is a matter of matching the tool to the scientific question at hand. The following decision-making framework can guide researchers to the most efficient and effective analytical strategy.

G Start What is the Analytical Goal? Q1 Routine Reaction Monitoring? Start->Q1 Q2 Unknown Impurity Present? Q1->Q2 No A1 Use Validated RP-HPLC Method Q1->A1 Yes Q3 Is the Analyte Chiral? Q2->Q3 No A2 Use HPLC-MS for Identification Q2->A2 Yes Q4 Need to Quantify Volatile Solvents? Q3->Q4 No A3 Use Chiral HPLC (or Chiral CE) Q3->A3 Yes A4 Use GC-FID/MS Q4->A4 Yes

Caption: Decision guide for selecting the appropriate analytical technique.

By understanding the capabilities and limitations of each technique and applying a logical, science-based approach to method development, researchers can ensure the quality and integrity of their work with 3-(2-Chloroethyl)oxazolidin-2-one and its valuable derivatives.

References

  • Szabó, Z. et al. (n.d.). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. International Journal of Molecular Sciences.
  • Foti, C. et al. (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. MDPI. Available at: [Link]

  • Foti, C. et al. (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. ResearchGate. Available at: [Link]

  • Szabó, Z. et al. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. PubMed. Available at: [Link]

  • Al-Tannak, N. et al. (2023). Analytical Methodologies for the Estimation of Oxazolidinone Antibiotics as Key Members of anti-MRSA Arsenal: A Decade in Review. PubMed. Available at: [Link]

  • Szabó, Z. et al. (2021). (PDF) Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. ResearchGate. Available at: [Link]

  • Reddy, G. et al. (n.d.). Development and Validation of the Chiral Liquid Chromatography Method for Separation of Enantiomeric Impurity in Novel Oxazolidinone Antibacterial Agent WCK 4086. Journal of Chromatographic Science | Oxford Academic. Available at: [Link]

  • Unknown. (2024). Emerging Trends In Pharmaceutical Analysis: Techniques And Applications.
  • Jain, S. (n.d.). Pharmaceutical Advanced Analytical Techniques: Bridging the Gap with Traditional Methods.
  • Webster, G. (2022). Role of Analytical Chemistry in the Pharmaceutical Industry. AZoLifeSciences. Available at: [Link]

  • Shaaban, H. (2017). Green, eco-friendly bio-analytical techniques for pharmaceutical analysis. Allied Academies. Available at: [Link]

  • Unknown. (n.d.). Analytical Techniques in Pharmaceutical Analysis: A Review. IJRASET. Available at: [Link]

  • Unknown. (n.d.). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. NIH. Available at: [Link]

  • Unknown. (n.d.). Linezolid impurities: An overview. Amazon S3. Available at: [Link]

  • Unknown. (2020). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. MDPI. Available at: [Link]

Sources

Comparative

A Comparative Guide to the NMR Characterization of N-(2-(2-oxooxazolidin-3-yl)ethyl) Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectroscopic features of N-(2-(2-oxooxazolidin-3-yl)ethyl) derivatives....

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectroscopic features of N-(2-(2-oxooxazolidin-3-yl)ethyl) derivatives. As a class of compounds with significant interest in medicinal chemistry, particularly as scaffolds for antimicrobial agents, a thorough understanding of their structural characterization by NMR is paramount. This document, intended for researchers and professionals in drug development, offers a detailed analysis of ¹H and ¹³C NMR spectra, discusses the influence of various N-acyl substituents on chemical shifts and coupling constants, and provides standardized protocols for data acquisition.

Introduction: The Significance of NMR in the Structural Elucidation of Oxazolidinones

The N-(2-(2-oxooxazolidin-3-yl)ethyl) moiety is a key structural feature in several biologically active molecules. Its conformation and electronic environment, which are crucial for molecular recognition and biological activity, can be precisely probed using NMR spectroscopy. Both ¹H and ¹³C NMR provide a wealth of information, allowing for the unambiguous assignment of all atoms in the molecule, determination of diastereomeric purity, and analysis of conformational preferences. This guide will focus on a comparative analysis of three key derivatives: the N-acetamide, N-benzamide, and N-methanesulfonamide, to illustrate the impact of the substituent on the NMR spectral parameters.

Comparative ¹H and ¹³C NMR Spectral Analysis

The characteristic NMR signals of the N-(2-(2-oxooxazolidin-3-yl)ethyl) core structure are remarkably consistent across different derivatives, yet subtle and informative variations arise from changes in the N-acyl group. The following sections detail the typical chemical shift ranges and coupling constants for the core protons and carbons, with a comparative discussion of the acetamide, benzamide, and methanesulfonamide derivatives. All data presented are typically recorded in common deuterated solvents such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

¹H NMR Spectroscopy: A Proton-by-Proton Comparison

The proton NMR spectra of these derivatives are generally well-resolved, allowing for the assignment of all signals. The key protons are those of the oxazolidinone ring (H4 and H5) and the ethyl linker (H1' and H2').

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) for N-(2-(2-oxooxazolidin-3-yl)ethyl) Derivatives in CDCl₃.

ProtonN-acetamideN-benzamideN-methanesulfonamideRationale for Chemical Shift and Multiplicity
H5 ~4.30-4.40 (t)~4.35-4.45 (t)~4.25-4.35 (t)Triplet due to coupling with the two H4 protons. Located downfield due to attachment to oxygen.
H4 ~3.60-3.70 (t)~3.65-3.75 (t)~3.55-3.65 (t)Triplet due to coupling with the two H5 protons.
H1' ~3.40-3.50 (t)~3.45-3.55 (t)~3.35-3.45 (t)Triplet due to coupling with the two H2' protons. Adjacent to the oxazolidinone nitrogen.
H2' ~3.50-3.60 (q)~3.65-3.75 (q)~3.45-3.55 (q)Quartet (or more complex multiplet) due to coupling with H1' and the NH proton. The deshielding effect of the amide/sulfonamide group is observed here.
NH ~6.0-6.5 (br s)~6.5-7.0 (br s)~5.0-5.5 (br s)Broad singlet, chemical shift is concentration and solvent dependent. The benzamide NH is typically more deshielded due to the aromatic ring's influence.
Acyl-CH₃ ~2.00 (s)--Singlet for the acetyl methyl group.
Aryl-H -~7.40-7.80 (m)-Multiplets corresponding to the aromatic protons of the benzoyl group.
Sulfonyl-CH₃ --~2.90-3.00 (s)Singlet for the methyl group of the methanesulfonamide.
J₅,₄ ~8.0-9.0 Hz~8.0-9.0 Hz~8.0-9.0 HzVicinal coupling constant, indicative of the dihedral angle between H4 and H5.
J₁',₂' ~5.0-6.0 Hz~5.0-6.0 Hz~5.0-6.0 HzVicinal coupling constant in the ethyl chain.

Key Observations and Causality:

  • Oxazolidinone Ring Protons (H4, H5): The chemical shifts of these protons are relatively insensitive to the nature of the N-acyl group, as they are distant from the substituent. The triplet multiplicity arises from the vicinal coupling between the H4 and H5 methylene groups.

  • Ethyl Chain Protons (H1', H2'): The H2' protons, being closer to the amide/sulfonamide functionality, show more significant variation in their chemical shifts. The electron-withdrawing nature of the benzoyl group in the N-benzamide derivative leads to a downfield shift of the H2' signal compared to the N-acetamide. Conversely, the methanesulfonyl group, while also electron-withdrawing, can lead to a slightly upfield shift compared to the benzamide due to different anisotropic effects.

  • Amide/Sulfonamide NH Proton: The chemical shift of the NH proton is highly variable and depends on solvent, concentration, and temperature due to hydrogen bonding. However, a general trend is observed where the benzamide NH proton is the most deshielded due to the magnetic anisotropy of the benzene ring.

  • Coupling Constants: The vicinal coupling constants (J₅,₄ and J₁',₂') are crucial for conformational analysis. The relatively large J₅,₄ value (around 8-9 Hz) is characteristic of a specific dihedral angle between the H4 and H5 protons on the five-membered ring.[1][2] The coupling constant in the ethyl chain provides information about the rotational freedom around the C1'-C2' bond.

¹³C NMR Spectroscopy: A Carbon-by-Carbon Comparison

The ¹³C NMR spectra provide complementary information and are particularly useful for confirming the carbon framework of the molecule.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm) for N-(2-(2-oxooxazolidin-3-yl)ethyl) Derivatives in CDCl₃.

CarbonN-acetamideN-benzamideN-methanesulfonamideRationale for Chemical Shift
C2 (C=O) ~158-159~158-159~158-159Carbonyl carbon of the oxazolidinone ring, highly deshielded.
C5 ~70-71~70-71~70-71Carbon adjacent to the ring oxygen.
C4 ~45-46~45-46~45-46Carbon adjacent to the ring nitrogen.
C1' ~40-41~40-41~40-41Methylene carbon attached to the oxazolidinone nitrogen.
C2' ~39-40~39-40~39-40Methylene carbon attached to the amide/sulfonamide nitrogen.
Amide/Sulfonamide C=O ~170-171~167-168-Carbonyl carbon of the acyl group.
Acyl-CH₃ ~23-24--Methyl carbon of the acetyl group.
Aryl-C -~127-134-Aromatic carbons of the benzoyl group.
Sulfonyl-CH₃ --~40-41Methyl carbon of the methanesulfonamide.

Key Observations and Causality:

  • Oxazolidinone Ring Carbons (C2, C4, C5): Similar to the protons, the carbon chemical shifts of the oxazolidinone ring are largely unaffected by the N-acyl substituent. The carbonyl carbon (C2) is the most downfield signal.

  • Ethyl Chain Carbons (C1', C2'): These carbons show minor shifts depending on the electronic nature of the substituent.

  • Acyl Group Carbons: The chemical shifts of the carbonyl and methyl carbons of the acetamide, the aromatic carbons of the benzamide, and the methyl carbon of the methanesulfonamide are highly characteristic and serve as diagnostic signals for identifying the specific derivative.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible NMR data, the following experimental protocols are recommended.

Standard Sample Preparation
  • Sample Quantity: For ¹H NMR, dissolve 5-10 mg of the compound in 0.6-0.7 mL of deuterated solvent. For ¹³C NMR, a more concentrated sample of 20-50 mg in the same volume of solvent is recommended.[3][4]

  • Solvent Selection: Chloroform-d (CDCl₃) and DMSO-d₆ are the most common solvents for these derivatives. The choice of solvent can influence chemical shifts, particularly for the NH proton.[5]

  • Internal Standard: Tetramethylsilane (TMS) is the standard internal reference (0.00 ppm) for both ¹H and ¹³C NMR in CDCl₃. In DMSO-d₆, the residual solvent peak can be used as a secondary reference.[4]

  • Sample Filtration: To obtain sharp NMR signals, it is crucial to filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.[3]

NMR Data Acquisition Workflow

NMR Data Acquisition Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Compound (5-50 mg) dissolve Dissolve in Deuterated Solvent (0.6-0.7 mL) weigh->dissolve filter Filter into NMR Tube dissolve->filter instrument Place Sample in NMR Spectrometer filter->instrument lock_shim Lock and Shim instrument->lock_shim setup Set Up Experiment (¹H, ¹³C, COSY, HSQC) lock_shim->setup acquire Acquire Data setup->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase baseline Baseline Correction phase->baseline calibrate Calibrate to Reference baseline->calibrate integrate Integrate (¹H) calibrate->integrate analysis Spectral Analysis & Interpretation integrate->analysis

Caption: A typical workflow for acquiring and processing NMR data for small organic molecules.

Visualization of Key Structural Features and Logical Relationships

Molecular Structure and Proton Numbering

N_2_2_oxooxazolidin_3_yl_ethyl_derivative cluster_core N-(2-(2-oxooxazolidin-3-yl)ethyl) Moiety N3 C2 C²=O N3->C2 C1_prime C¹'H₂ N3->C1_prime O1 C2->O1 C5 C⁵H₂ O1->C5 C4 C⁴H₂ C5->C4 C4->N3 N_ethyl N H_amide H N_ethyl->H_amide R_group R (Acyl/Sulfonyl Group) N_ethyl->R_group C2_prime C²'H₂ C1_prime->C2_prime C2_prime->N_ethyl

Caption: General structure of N-(2-(2-oxooxazolidin-3-yl)ethyl) derivatives with proton numbering.

Conclusion

The NMR characterization of N-(2-(2-oxooxazolidin-3-yl)ethyl) derivatives is a powerful and essential tool for their structural verification and conformational analysis. This guide has provided a comparative overview of the ¹H and ¹³C NMR spectra of key amide and sulfonamide derivatives, highlighting the diagnostic chemical shifts and coupling constants. By following the outlined experimental protocols, researchers can obtain high-quality data, enabling a deeper understanding of the structure-activity relationships of this important class of compounds. The subtle yet significant differences in the NMR spectra, particularly in the ethyl chain and NH protons, directly reflect the electronic and steric influence of the N-acyl substituent, providing valuable insights for the rational design of new derivatives.

References

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Wnuk, S., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 Chemical Shift Assignments of Derivatives of Benzoic Acid. Magnetic Resonance in Chemistry, 28(3), 271-280.
  • SpectraBase. (n.d.). 3-Ethyl-2-oxazolidinone. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Retrieved from [Link]

  • Pihlaja, K., & Äyräs, P. (1979). 1H NMR coupling constants (Hz) of some miscellaneous 1,3-oxazolidines.
  • University of Leicester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

  • Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

  • Zimam, E. H. (n.d.).
  • PubChem. (n.d.). 3-Ethyl-1,3-oxazolidin-2-one. Retrieved from [Link]

  • Yao, R.-S., Jiang, L.-E., Wu, S.-H., Deng, S.-S., & Yang, Y. (n.d.).
  • Al-Obaidi, A. S. M. J. (2024). Synthesis of Modern Amides Thiazolidine Derived From L-Cysteine and Investigation of Their Biological Effects on Cancer Cells.
  • University of California, Irvine. (n.d.). Coupling constants for 1H and 13C NMR. Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Mass Spectrometry of Compounds Synthesized with 3-(2-Chloroethyl)oxazolidin-2-one and its Alternatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, the quest for stereochemical control is paramount. Chiral auxiliaries are powerful tools in this endeavor, g...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the quest for stereochemical control is paramount. Chiral auxiliaries are powerful tools in this endeavor, guiding reactions to yield specific stereoisomers. Among these, 3-(2-Chloroethyl)oxazolidin-2-one has emerged as a versatile reagent for the introduction of a protected aminoethyl functionality, a common motif in pharmacologically active compounds. The subsequent characterization of these synthesized molecules is crucial, and mass spectrometry stands as a cornerstone analytical technique.

This guide provides an in-depth technical comparison of the mass spectrometric behavior of compounds synthesized using 3-(2-Chloroethyl)oxazolidin-2-one with those derived from other widely used chiral auxiliaries. We will delve into the nuances of fragmentation patterns, the rationale behind experimental choices, and provide supporting data to aid researchers in the structural elucidation of their novel compounds.

The Mass Spectrometric Signature of the Oxazolidinone Core

Compounds synthesized using 3-(2-Chloroethyl)oxazolidin-2-one will invariably contain the N-substituted oxazolidin-2-one moiety. Understanding its behavior in the mass spectrometer is fundamental to interpreting the spectra of its derivatives. Electrospray ionization (ESI) in the positive ion mode is the most common and effective method for analyzing these compounds, typically yielding a protonated molecule [M+H]⁺.[1][2]

Tandem mass spectrometry (MS/MS) of the protonated molecule reveals characteristic fragmentation pathways of the oxazolidinone ring. The primary cleavages involve the rupture of the bonds within the heterocyclic ring, providing valuable structural information.

A key fragmentation pathway involves the cleavage of the N-C and C-O bonds of the oxazolidinone ring. This can lead to the formation of several diagnostic fragment ions. The exact fragmentation pattern will, of course, be influenced by the nature of the substituent at the nitrogen atom.

Protonated Molecule [M+H]+ Protonated Molecule [M+H]+ Fragment A Fragment A Protonated Molecule [M+H]+->Fragment A Loss of CO2 Fragment B Fragment B Protonated Molecule [M+H]+->Fragment B Ring Opening Fragment D Fragment D Protonated Molecule [M+H]+->Fragment D Cleavage of N-substituent Fragment C Fragment C Fragment B->Fragment C Further Fragmentation

Caption: Generalized fragmentation pathways for N-substituted oxazolidinones.

Case Study: Mass Spectrometry of a Derivative of 3-(2-Chloroethyl)oxazolidin-2-one

Let us consider a hypothetical compound synthesized by reacting 3-(2-Chloroethyl)oxazolidin-2-one with a primary amine, resulting in a 3-(2-aminoethyl)oxazolidin-2-one derivative. The mass spectrometric analysis of this compound would proceed as follows:

Experimental Protocol: LC-MS/MS Analysis

  • Chromatographic Separation: A C18 reversed-phase column is typically used with a gradient elution of water and acetonitrile, both containing 0.1% formic acid to promote protonation.

  • Ionization: Electrospray ionization in positive ion mode (ESI+).

  • Mass Analysis: A triple quadrupole or an Orbitrap mass spectrometer can be used. For targeted analysis, multiple reaction monitoring (MRM) on a triple quadrupole is highly specific and sensitive.

  • Collision-Induced Dissociation (CID): The protonated molecule is isolated and subjected to collision with an inert gas (e.g., argon or nitrogen) to induce fragmentation.

Expected Fragmentation Pattern

The resulting MS/MS spectrum would likely exhibit a prominent peak corresponding to the loss of the entire oxazolidinone moiety or fragments thereof. Cleavage of the bond between the ethyl linker and the newly introduced amino group is also a probable fragmentation pathway.

Precursor Ion (m/z)Fragment Ion (m/z)Neutral LossPutative Fragment Structure
[M+H]⁺[M+H - 44]⁺CO₂Loss of carbon dioxide from the oxazolidinone ring
[M+H]⁺[M+H - 87]⁺C₃H₅NO₂Loss of the entire oxazolidinone ring
[M+H]⁺VariesVariesCleavage of the substituent attached to the ethylamino group

Comparative Analysis with Alternative Chiral Auxiliaries

The choice of a chiral auxiliary is dictated by the specific synthetic transformation and the desired stereochemical outcome. From a mass spectrometry perspective, the nature of the auxiliary can significantly influence the fragmentation pattern and the ease of structural elucidation.

Evans' Oxazolidinone Auxiliaries

Evans' auxiliaries are a class of chiral oxazolidinones that are widely used in asymmetric synthesis.[3][4] Compounds synthesized using these auxiliaries share the same core oxazolidinone ring as those from 3-(2-Chloroethyl)oxazolidin-2-one. Consequently, their mass spectrometric behavior is similar, with fragmentation dominated by cleavages within the oxazolidinone ring. The substituents at the 4 and 5 positions of the oxazolidinone ring in Evans' auxiliaries can, however, lead to additional fragmentation pathways that can be used to confirm their presence.

Oppolzer's Camphorsultam

Oppolzer's camphorsultam is a chiral auxiliary based on a camphor skeleton.[5] Its rigid bicyclic structure provides excellent stereocontrol in a variety of reactions. The mass spectrometric fragmentation of N-acyl derivatives of camphorsultam is distinct from that of the oxazolidinones. The fragmentation is often directed by the sultam ring and the camphor backbone.

Characteristic Fragmentation of N-Acyl Camphorsultams:

  • Cleavage of the N-acyl bond: This is a common fragmentation pathway, leading to an ion corresponding to the protonated camphorsultam and a neutral acyl group, or vice versa.

  • Fragmentation of the camphor skeleton: The rigid bicyclic structure can undergo characteristic retro-Diels-Alder reactions or other ring cleavages, yielding diagnostic fragment ions.

Protonated N-Acyl Camphorsultam Protonated N-Acyl Camphorsultam Protonated Camphorsultam Protonated Camphorsultam Protonated N-Acyl Camphorsultam->Protonated Camphorsultam Loss of Acyl Group Fragment from Camphor Skeleton Fragment from Camphor Skeleton Protonated N-Acyl Camphorsultam->Fragment from Camphor Skeleton Retro-Diels-Alder

Caption: Key fragmentation pathways for N-acyl camphorsultam derivatives.

Pseudoephedrine Amides

Pseudoephedrine can be used as a chiral auxiliary by forming an amide with a carboxylic acid.[6] The resulting pseudoephedrine amides exhibit characteristic fragmentation patterns in mass spectrometry.

Characteristic Fragmentation of Pseudoephedrine Amides:

  • Cleavage of the amide bond: Similar to other amides, cleavage of the N-CO bond is a prominent fragmentation pathway.[7]

  • Fragmentation of the pseudoephedrine moiety: The pseudoephedrine backbone can undergo cleavage, often with the loss of water or other small neutral molecules. A characteristic fragment at m/z 148 is often observed for pseudoephedrine.[1]

Chiral AuxiliaryCore StructureDominant Fragmentation PathwaysKey Diagnostic Fragments
3-(2-Chloroethyl)oxazolidin-2-one DerivativeOxazolidin-2-oneRing opening, loss of CO₂, cleavage of N-substituentFragments corresponding to the oxazolidinone ring and the N-substituent
Oppolzer's CamphorsultamCamphorsultamCleavage of N-acyl bond, retro-Diels-Alder of camphor skeletonProtonated camphorsultam, fragments from the camphor backbone
Pseudoephedrine AmidePseudoephedrineCleavage of amide bond, fragmentation of pseudoephedrine backboneAcylium ion, fragments from the pseudoephedrine moiety (e.g., m/z 148)

Conclusion: A Mass Spectrometrist's Perspective on Chiral Auxiliary Selection

From the standpoint of mass spectrometric characterization, the choice of chiral auxiliary has significant implications. While all three classes of auxiliaries discussed here can be effectively analyzed by mass spectrometry, the resulting fragmentation patterns are distinct and provide unique structural information.

  • Derivatives of 3-(2-Chloroethyl)oxazolidin-2-one and Evans' auxiliaries offer the advantage of a well-characterized oxazolidinone ring fragmentation, which can be readily interpreted. The primary focus of spectral interpretation will be on the fragmentation of the N-substituent.

  • Oppolzer's camphorsultam derivatives provide a more complex but highly informative fragmentation pattern, with characteristic cleavages of both the acyl group and the rigid camphor skeleton. This can be particularly useful for confirming the structure of the auxiliary itself.

  • Pseudoephedrine amides exhibit fragmentation patterns typical of amides, with the added diagnostic fragmentation of the pseudoephedrine backbone.

Ultimately, the choice of chiral auxiliary will be driven by synthetic considerations. However, an understanding of their respective mass spectrometric behaviors is essential for the unambiguous characterization of the resulting chiral molecules. This guide provides a framework for researchers to anticipate and interpret the mass spectra of their novel compounds, facilitating the rapid and confident elucidation of their structures.

References

  • Harrison, A. G., & Young, A. B. (2004). Fragmentation of deprotonated N-benzoylpeptides: formation of deprotonated oxazolones. Journal of the American Society for Mass Spectrometry, 15(4), 446–456. [Link]

  • Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129. [Link]

  • Myers, A. G., & Kung, D. W. (1999). A concise, stereocontrolled synthesis of (–)-ephedrine. Organic Letters, 1(4), 643–645.
  • Kim, J., Lee, S., & Choi, H. (2021). A Pharmacokinetic Study of Ephedrine and Pseudoephedrine after Oral Administration of Ojeok-San by Validated LC-MS/MS Method in Human Plasma. Molecules, 26(22), 7035. [Link]

  • Sebbar, N. K., et al. (2016). Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric 2-oxo-oxazolidinyl quinoxaline derivatives. Journal Marocain de Chimie Hétérocyclique, 15(1), 111-118.
  • Chiral auxiliary. (2023, November 29). In Wikipedia. [Link]

  • Evans Aldol Reaction. (2014, April 18). Chem-Station. [Link]

  • A Comparative Guide to Chiral Auxiliaries: Benchmarking (1R,2R)-1-Aminoindan-2-ol. (2025, December). BenchChem.
  • Pseudoephedrine amide. In Wikipedia.
  • Fragmentation (mass spectrometry). In Wikipedia. [Link]

  • Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing.
  • Mass Spectrometry - Fragmentation P
  • Evans' Chiral Auxiliary‐Based Asymmetric Synthetic Methodology and Its Modern Extensions.
  • Camphorsultam. (2026, January 7). In Grokipedia.
  • STRUCTURE-SELECTIVITY PRINCIPLES UNDERLYING ALKYLATIONS OF OPPOLZER'S CAMPHORSULTAM ENOL
  • Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data.
  • Camphorsultam. In Wikipedia. [Link]

  • High-Resolution Mass-Selective UV Spectroscopy of Pseudoephedrine: Evidence for Conformer-Specific Fragmentation.
  • Mass spectra and propsed fragmentation patterns of ephedrine (A),...
  • Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric Oxazolidin-2-One Derivatives.
  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction.
  • Oxazolidin-2-one. NIST WebBook.

Sources

Comparative

Comparison of 3-(2-Chloroethyl)oxazolidin-2-one with other chloroethylating agents

An Objective Guide to Chloroethylating Agents: A Comparative Analysis of 3-(2-Chloroethyl)oxazolidin-2-one, 2-Chloroethylamine Hydrochloride, and Bis(2-chloroethyl)amines Introduction The introduction of a 2-chloroethyl...

Author: BenchChem Technical Support Team. Date: January 2026

An Objective Guide to Chloroethylating Agents: A Comparative Analysis of 3-(2-Chloroethyl)oxazolidin-2-one, 2-Chloroethylamine Hydrochloride, and Bis(2-chloroethyl)amines

Introduction

The introduction of a 2-chloroethyl group onto a nucleophilic atom, a process known as chloroethylation, is a cornerstone transformation in modern medicinal chemistry and drug development.[1] The resulting chloroethylated compounds are pivotal intermediates in the synthesis of a vast array of pharmaceuticals, including antipsychotics, antihistamines, and anti-cancer agents. The 2-chloroethyl moiety serves as a versatile synthetic handle, readily undergoing further functionalization, or acting as a pharmacophore itself, particularly in the context of DNA alkylating agents.[1]

The choice of chloroethylating agent is a critical decision in the synthetic design process, with significant implications for reaction efficiency, selectivity, and, importantly, laboratory safety. This guide provides a comprehensive comparison of three prominent chloroethylating agents: 3-(2-Chloroethyl)oxazolidin-2-one, 2-Chloroethylamine Hydrochloride, and the highly reactive Bis(2-chloroethyl)amines, commonly known as nitrogen mustards. Through an objective analysis of their chemical properties, reactivity, performance in key synthetic applications, and handling requirements, this guide aims to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions in their synthetic endeavors.

Chemical Properties and Reactivity Profiles

The efficacy and selectivity of a chloroethylating agent are intrinsically linked to its molecular structure and the mechanism by which it delivers the chloroethyl group. The three agents discussed herein exhibit distinct reactivity profiles, ranging from a masked, stable precursor to a highly reactive bifunctional alkylating agent.

3-(2-Chloroethyl)oxazolidin-2-one: The "Masked" Chloroethylating Agent

Structure and Physical Properties: 3-(2-Chloroethyl)oxazolidin-2-one is a crystalline solid at room temperature.[2] Its structure features a 2-chloroethyl group attached to the nitrogen of an oxazolidin-2-one ring. This heterocyclic moiety serves as a protecting group, rendering the nitrogen lone pair non-nucleophilic and thereby preventing the intramolecular cyclization that characterizes the more reactive chloroethylamines.

Mechanism of Action: This compound can be considered a "masked" or "protected" form of a chloroethylating agent. The oxazolidinone ring is stable under neutral and acidic conditions, which allows for greater control and reduces unwanted side reactions during storage and handling. The chloroethylating potential is "unmasked" under specific conditions, typically basic hydrolysis, which cleaves the oxazolidinone ring to reveal the reactive chloroethylamino functionality.

Reactivity Profile: The key advantage of 3-(2-Chloroethyl)oxazolidin-2-one lies in its controlled reactivity. It does not readily form the highly electrophilic aziridinium ion under ambient conditions, making it a more stable and manageable reagent compared to its unprotected counterparts. This stability allows for more selective reactions and a cleaner reaction profile.

2-Chloroethylamine Hydrochloride: The In Situ Precursor to a Reactive Intermediate

Structure and Physical Properties: 2-Chloroethylamine hydrochloride is a white to light beige crystalline powder that is soluble in water.[3] It is the hydrochloride salt of 2-chloroethylamine and is known to be hygroscopic.

Mechanism of Action: In the presence of a base, the free amine form of 2-chloroethylamine is liberated. The lone pair on the nitrogen then readily participates in an intramolecular nucleophilic attack on the carbon bearing the chlorine atom, forming a highly strained and electrophilic three-membered ring known as an aziridinium ion.[4] This aziridinium ion is the true reactive species that is then attacked by an external nucleophile.

Reactivity Profile: The in situ formation of the aziridinium ion makes 2-chloroethylamine a potent chloroethylating agent. However, this high reactivity can also be a drawback. The free base is prone to self-reaction and polymerization, leading to the formation of unwanted side products and reducing the overall yield of the desired chloroethylated product. Its handling requires care due to its corrosive nature.

Bis(2-chloroethyl)amines (Nitrogen Mustards): The Potent Bifunctional Alkylating Agents

Structure and General Properties: Bis(2-chloroethyl)amines, commonly referred to as nitrogen mustards, are a class of compounds characterized by a nitrogen atom attached to two 2-chloroethyl groups.[5] A primary example is bis(2-chloroethyl)amine itself (also known as normustard). These compounds are often handled as their hydrochloride salts to improve stability.

Mechanism of Action: Similar to 2-chloroethylamine, nitrogen mustards undergo intramolecular cyclization to form a highly reactive aziridinium ion.[6] The key difference is their bifunctional nature; after the first chloroethyl group has reacted, the second can undergo the same cyclization and reaction sequence. This allows a single molecule to alkylate two different nucleophiles, a property that is exploited in their use as DNA cross-linking anticancer agents.[7]

Reactivity Profile: Nitrogen mustards are extremely reactive and potent alkylating agents.[6] This high reactivity, while beneficial for their therapeutic applications, presents significant challenges in a synthetic laboratory setting. They are highly toxic and carcinogenic, requiring stringent safety precautions.[2][8][9][10] From a synthetic standpoint, their bifunctionality can lead to a mixture of mono- and di-alkylated products, as well as cross-linked byproducts, which can complicate purification and reduce the yield of the desired mono-chloroethylated product.

Performance Comparison in Synthetic Applications

The choice of a chloroethylating agent is often dictated by the specific synthetic transformation being undertaken. Here, we compare the performance of our three selected agents in two common applications: the chloroethylation of amines and phenols.

Chloroethylation of Amines: The Synthesis of Piperazine Derivatives

The formation of a piperazine ring is a frequent objective in the synthesis of pharmaceutically active compounds.[11] This can be achieved by reacting an aniline or other primary amine with a bifunctional chloroethylating agent.

Comparative Analysis:

  • Bis(2-chloroethyl)amine hydrochloride is a common reagent for the de novo synthesis of piperazine rings.[11] It reacts with anilines, often at elevated temperatures, to form N-arylpiperazines.[5] However, the high reactivity can lead to the formation of side products.[11]

  • 3-(2-Chloroethyl)oxazolidin-2-one , being a derivative of bis(2-chloroethyl)amine, can also be employed in a one-pot synthesis of N-arylpiperazines. A notable example is the three-component condensation of a pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and potassium carbonate in DMF, which unexpectedly yields N- and O-oxazolidinylethylation products, demonstrating the in situ formation and subsequent reaction of the oxazolidinone-protected species.[12]

  • While not used for the direct formation of the piperazine ring in the same way, 2-chloroethylamine hydrochloride can be used to introduce a single chloroethylamino group, which can then be further elaborated to form heterocyclic structures.[13]

Table 1: Comparison of Chloroethylating Agents in Piperazine Synthesis

Feature3-(2-Chloroethyl)oxazolidin-2-one2-Chloroethylamine HydrochlorideBis(2-chloroethyl)amines
Role in Synthesis Can be formed in situ for subsequent reactions[12]Introduction of a single chloroethylamino group[13]Direct formation of the piperazine ring[5][11]
Typical Reaction Conditions Can be generated and reacted in one pot[12]Basic conditions to generate free amine[4]Often requires elevated temperatures (e.g., 110 °C in DMF)[5]
Potential Side Reactions Formation of O-alkylation products in ambident nucleophiles[12]Self-polymerization of the free amineDi-alkylation of the nucleophile, formation of complex mixtures
Handling and Safety More stable and less hazardous than nitrogen mustardsCorrosive, handle with careHighly toxic and carcinogenic, requires specialized handling[2][8][9][10]
Experimental Protocol: Synthesis of 1-(2,4-Dimethylphenyl)piperazine using Bis(2-chloroethyl)amine Hydrochloride

This protocol is adapted from a literature procedure for the synthesis of an N-arylpiperazine.[5]

Materials:

  • 2-((2,4-Dimethylphenyl)thio)aniline

  • Bis(2-chloroethyl)amine hydrochloride

  • N,N-Dimethylformamide (DMF)

  • Water

  • Ethyl acetate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2-((2,4-dimethylphenyl)thio)aniline (1 equivalent) and bis(2-chloroethyl)amine hydrochloride (1 equivalent) in DMF.[5]

  • Heat the reaction mixture to 110 °C and stir for 48 hours.[5]

  • Cool the reaction mixture to room temperature and remove the DMF under reduced pressure.

  • To the residue, add water and ethyl acetate. Stir the mixture and cool to approximately 5 °C.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel.

Chloroethylation of Phenols

The chloroethylation of phenols to form aryl chloroethyl ethers is another important transformation in organic synthesis. The reactivity of the chloroethylating agent and the nature of the phenolic substrate can influence the outcome of this reaction.

Comparative Analysis:

  • The high reactivity of nitrogen mustards and 2-chloroethylamine (as the free base) can lead to side reactions, including C-alkylation of the aromatic ring, especially with electron-rich phenols.

  • 3-(2-Chloroethyl)oxazolidin-2-one offers a milder alternative. Its reduced reactivity can lead to higher selectivity for O-alkylation. The reaction would likely require basic conditions to activate the phenol and potentially facilitate the reaction with the chloroethyl group.

Table 2: Conceptual Comparison for Chloroethylation of Phenols

Feature3-(2-Chloroethyl)oxazolidin-2-one2-Chloroethylamine HydrochlorideBis(2-chloroethyl)amines
Expected Reactivity Moderate, requires activationHigh (as free base)Very High
Potential for O/C Alkylation Higher selectivity for O-alkylation expectedPotential for both O- and C-alkylationHigh potential for both O- and C-alkylation and other side reactions
Control over Reaction GoodModeratePoor
Safety Considerations FavorableModerateSevere
Experimental Protocol: General Procedure for Chloroacetylation of Phenol

While not a direct chloroethylation, this protocol for chloroacetylation illustrates a typical procedure for the acylation of phenols, which shares mechanistic similarities with alkylation.[8]

Materials:

  • Phenol

  • Chloroacetyl chloride

  • Lewis acid catalyst (e.g., FeCl₃)

  • Benzene (or another suitable solvent)

  • Aqueous alkali solution

  • Calcium chloride

Procedure:

  • In a reaction flask, combine phenol (1 equivalent) and chloroacetyl chloride (1 equivalent) in a suitable solvent such as benzene.

  • Add a catalytic amount of a Lewis acid (e.g., FeCl₃).

  • Heat the reaction mixture under reflux until the evolution of HCl gas ceases.

  • Cool the reaction mixture and wash with an aqueous alkali solution to remove unreacted phenol and the catalyst.

  • Extract the aqueous layer with benzene.

  • Combine the organic layers, dry over anhydrous calcium chloride, and remove the solvent under reduced pressure.

  • Purify the product by distillation under reduced pressure.

Safety and Handling

The choice of a chemical reagent should always involve a thorough assessment of its potential hazards. The chloroethylating agents discussed here have vastly different safety profiles.

Table 3: Safety and Handling Comparison

Feature3-(2-Chloroethyl)oxazolidin-2-one2-Chloroethylamine HydrochlorideBis(2-chloroethyl)amines (Nitrogen Mustards)
Toxicity Data not widely available, but expected to be significantly lower than nitrogen mustards[2]Corrosive, harmful if swallowed or inhaled.Highly toxic, vesicant (blistering agent), can be fatal.[2][8][9][10]
Carcinogenicity Not classified as a carcinogenSuspected mutagenKnown human carcinogen and teratogen.[2]
Handling Precautions Standard laboratory PPE (gloves, safety glasses, lab coat).[2]Handle in a well-ventilated fume hood. Avoid contact with skin and eyes.Requires specialized handling in a designated area, often in a glovebox. Use of chemical-resistant gloves and full-face respirator is necessary.[2][8][9][10]
Stability and Storage Stable solid at room temperature.[2]Hygroscopic solid, store in a dry environment.Unstable, especially in the presence of moisture. Store in a cool, dry, and dark place.[2]

The Oxazolidinone Advantage: A "Safer" and More Controllable Approach

The use of 3-(2-Chloroethyl)oxazolidin-2-one represents a strategic approach to chloroethylation that prioritizes safety and reaction control. By "masking" the reactive chloroethylamino group within the stable oxazolidinone ring, this reagent can be handled with greater ease and lower risk compared to the highly hazardous nitrogen mustards.

The true utility of this approach lies in the ability to selectively deprotect the oxazolidinone ring at a later stage in the synthesis to unveil the desired functionality. This deprotection is typically achieved under basic conditions, such as hydrolysis with lithium hydroxide and hydrogen peroxide, a common method for cleaving Evans-type chiral auxiliaries.[13][14][15]

G Reagent 3-(2-Chloroethyl)oxazolidin-2-one (Stable, 'Masked' Form) Intermediate Chloroethylated Substrate (Oxazolidinone Intact) Reagent->Intermediate Reaction with Nucleophile Product Deprotected Chloroethylamino Compound (Reactive Functionality Revealed) Intermediate->Product Deprotection Nucleophile Nucleophile (e.g., Amine, Phenol) Nucleophile->Intermediate Deprotection Base-mediated Hydrolysis (e.g., LiOH/H2O2) Deprotection->Product

Caption: Workflow illustrating the "masked" chloroethylation strategy using 3-(2-Chloroethyl)oxazolidin-2-one.

Experimental Protocol: Deprotection of N-Acyloxazolidinones

This general procedure is based on the cleavage of Evans chiral auxiliaries and can be adapted for the deprotection of the oxazolidinone ring.[13]

Materials:

  • N-chloroethylated oxazolidinone substrate

  • Tetrahydrofuran (THF)

  • Water

  • 30% Hydrogen peroxide solution

  • Lithium hydroxide (LiOH)

  • Sodium sulfite

Procedure:

  • Dissolve the N-chloroethylated oxazolidinone substrate in a mixture of THF and water.

  • Cool the solution to 0 °C in an ice bath.

  • Add 30% hydrogen peroxide, followed by an aqueous solution of lithium hydroxide.

  • Stir the reaction mixture at 0 °C until the starting material is consumed (monitor by TLC).

  • Quench the reaction by adding an aqueous solution of sodium sulfite.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Remove the THF under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate to afford the deprotected product.

Conclusion

The selection of a chloroethylating agent is a critical decision that balances reactivity, selectivity, and safety. This guide has provided a comparative overview of three key reagents: 3-(2-Chloroethyl)oxazolidin-2-one, 2-Chloroethylamine Hydrochloride, and Bis(2-chloroethyl)amines.

Summary of Recommendations:

  • For maximal safety and reaction control , particularly in complex syntheses or when working with sensitive substrates, 3-(2-Chloroethyl)oxazolidin-2-one is the superior choice. Its "masked" nature allows for cleaner reactions and significantly reduces handling risks.

  • For straightforward chloroethylations where cost and atom economy are primary concerns , and appropriate safety measures can be strictly enforced, 2-Chloroethylamine Hydrochloride is a viable option. However, researchers must be mindful of its potential for side reactions.

  • Bis(2-chloroethyl)amines (Nitrogen Mustards) should be reserved for applications where their potent bifunctional alkylating properties are specifically required, such as in the synthesis of certain anticancer drugs or for specific cross-linking studies. Their extreme toxicity and reactivity demand specialized handling facilities and expertise.

Ultimately, the optimal chloroethylating agent is context-dependent. By understanding the distinct characteristics of each of these reagents, researchers can design more efficient, selective, and safer synthetic routes towards their target molecules.

References

  • Hazardous Substance Fact Sheet: Nitrogen Mustard. (n.d.). New Jersey Department of Health. Retrieved from [Link]

  • Contents. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • Nitrogen Mustards Fact Sheet. (n.d.). New York State Department of Health. Retrieved from [Link]

  • Nitrogen Mustard HN-1. (n.d.). PubChem. Retrieved from [Link]

  • Medical Management Guidelines for Nitrogen Mustards. (n.d.). Centers for Disease Control and Prevention (CDC). Retrieved from [Link]

  • Osborne, M. R., Wilman, D. E., & Lawley, P. D. (1995). Alkylation of DNA by the nitrogen mustard bis(2-chloroethyl)methylamine. Chemical Research in Toxicology, 8(2), 316–320. Retrieved from [Link]

  • Gage, J. R. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment. Williams College. Retrieved from [Link]

  • Karton, A. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry, 76(11), 847-853. Retrieved from [Link]

  • Penketh, P. A., Shyam, K., & Sartorelli, A. C. (2013). Chloroethylating and methylating dual function antineoplastic agents display superior cytotoxicity against repair proficient tumor cells. Bioorganic & Medicinal Chemistry Letters, 23(6), 1853–1859. Retrieved from [Link]

  • Process for the preparation of 2-chloroethylamine hydrochloride. (1990). Google Patents.
  • Al-Obeidi, F. A., et al. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Records of Natural Products, 11(4), 364-372. Retrieved from [Link]

  • Wheeler, G. P., & Chumley, S. (1967). Alkylating Activity of 1,3-Bis(2-chloroethyl)-1-nitrosourea and Related Compounds. Journal of Medicinal Chemistry, 10(2), 259–261. Retrieved from [Link]

  • Three-component condensation of pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and K2CO3 in DMF as a new method for oxazolidinylethylation. (2000). Russian Chemical Bulletin, 49(10), 1834–1835. Retrieved from [Link]

  • Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. (2019, June 16). ACS Figshare. Retrieved from [Link]

  • A kind of preparation method of 2-chloroethylamine hydrochloride. (2019). Google Patents.
  • Sulphamic Acid: An Efficient and Green Synthesis of 2-[3-{4-(3-chlorophenyl)-1- piperazinyl}]. (n.d.). International Journal of ChemTech Research. Retrieved from [Link]

  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. (n.d.). ChemUniverse. Retrieved from [Link]

  • 3-(2-chloroethyl)oxazolidin-2-one. (n.d.). Chemsigma. Retrieved from [Link]

  • Innovative approaches in pharmaceutical chemistry: From drug discovery to green synthesis. (2023). Journal of Pharmaceutical Sciences and Research, 15(1), 1-10. Retrieved from [Link]

  • Chloroethylating and methylating dual function antineoplastic agents display superior cytotoxicity against repair proficient tumor cells. (2013). Bioorganic & Medicinal Chemistry Letters, 23(6), 1853-1859. Retrieved from [Link]

  • Synthesis of of Some Cyclophosphorodiamidates Derivatives of Bis(2-chloroethyl)amine. (2011). E-Journal of Chemistry, 8(1), 241-246. Retrieved from [Link]

  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. (n.d.). Chemsrc. Retrieved from [Link]

  • 2-Chloroethyl Amine HCl. (n.d.). Anshul Specialty Molecules. Retrieved from [Link]

  • High performance liquid detection method for 2-chloroethylamine hydrochloride. (2021). Google Patents.
  • 7 Common Alkylating Chemotherapy Drugs and How They Work Against Cancer. (n.d.). Liv Hospital. Retrieved from [Link]

  • Mode of action of the chloroethylating and carbamoylating moieties of the prodrug cloretazine. (2006). Molecular Cancer Therapeutics, 5(4), 969-976. Retrieved from [Link]

  • How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained. (n.d.). Liv Hospital. Retrieved from [Link]

  • Sulfonylation of p-anisidine with p-chloro sulfonyl chloride in the presence of different catalyst with CH3CN as a solvent. (2018). Journal of Physics: Conference Series, 1003, 012053. Retrieved from [Link]

  • 2-Oxazolidinone. (n.d.). Wikipedia. Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Reactivity of 3-(2-Chloroethyl)oxazolidin-2-one and 2-Chloroethylamine for Synthetic Applications

In the realm of pharmaceutical and fine chemical synthesis, the selection of appropriate building blocks is paramount to the efficiency, selectivity, and overall success of a synthetic route. Among the myriad of bifuncti...

Author: BenchChem Technical Support Team. Date: January 2026

In the realm of pharmaceutical and fine chemical synthesis, the selection of appropriate building blocks is paramount to the efficiency, selectivity, and overall success of a synthetic route. Among the myriad of bifunctional reagents, 2-chloroethylamines are a cornerstone for the introduction of an aminoethyl moiety, often serving as precursors to critical heterocyclic scaffolds like piperazines. This guide provides an in-depth comparative analysis of two such reagents: the commercially available 2-chloroethylamine, typically used as its hydrochloride salt, and the N-protected analogue, 3-(2-chloroethyl)oxazolidin-2-one.

This document moves beyond a simple cataloging of properties to offer a mechanistic and data-supported comparison of their reactivity. We will delve into the underlying electronic and structural factors that govern their behavior in common synthetic transformations, providing researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their synthetic endeavors.

Molecular Architecture and Electronic Landscape

At first glance, both molecules present a reactive 2-chloroethyl moiety. However, the nature of the nitrogen substituent fundamentally alters the electronic character and, consequently, the reactivity of each molecule.

Feature2-Chloroethylamine3-(2-Chloroethyl)oxazolidin-2-one
Structure Cl-CH₂CH₂-NH₂Cl-CH₂CH₂-N(C=O)O-CH₂CH₂
Nitrogen Hybridization sp³sp² (due to resonance)
Nitrogen Nucleophilicity HighSignificantly Reduced
Key Reactive Moiety Primary amine and alkyl chlorideCarbamate and alkyl chloride

The primary amine of 2-chloroethylamine possesses a lone pair of electrons localized on the nitrogen atom, rendering it a potent nucleophile and a strong base.[1][2][3] In contrast, the nitrogen atom in 3-(2-chloroethyl)oxazolidin-2-one is part of an oxazolidinone ring, which is a cyclic carbamate. The lone pair on this nitrogen is significantly delocalized through resonance with the adjacent carbonyl group.[1][4] This resonance stabilization drastically reduces the nucleophilicity and basicity of the nitrogen atom.[2][3]

Figure 1. Chemical structures of the compared reagents.

The Central Role of Neighboring Group Participation (NGP)

The reactivity of both molecules in nucleophilic substitution reactions is dominated by a phenomenon known as Neighboring Group Participation (NGP) , or anchimeric assistance.[5][6][7] In this process, the nitrogen atom's lone pair acts as an internal nucleophile, displacing the chloride leaving group in an intramolecular SN2 reaction. This results in the formation of a highly strained and electrophilic three-membered ring intermediate: the aziridinium ion for 2-chloroethylamine and an N-acyl aziridinium ion for 3-(2-chloroethyl)oxazolidin-2-one.[8][9][10]

This intermediate is then rapidly attacked by an external nucleophile in a second SN2 reaction, leading to the ring-opened product. The overall process occurs with a net retention of stereochemistry. The rate-determining step for many reactions involving these compounds is the initial formation of this cyclic intermediate.[11]

NGP_Mechanism cluster_legend Legend R = H or -C(O)O-R' R = H or -C(O)O-R' Nu: = Nucleophile Nu: = Nucleophile Reactant R-N(H)-CH₂CH₂-Cl Intermediate [R-N⁺H(CH₂)₂] Cl⁻ (Aziridinium Ion Intermediate) Reactant->Intermediate Intramolecular Sₙ2 (Rate-Determining Step) Product R-N(H)-CH₂CH₂-Nu Intermediate->Product Intermolecular Sₙ2 (Fast)

Figure 2. Generalized mechanism of neighboring group participation.

Comparative Reactivity Analysis: A Tale of Two Nitrogens

The fundamental difference in the electronic nature of the nitrogen atom in our two subject molecules leads to a significant disparity in their reactivity.

3.1. Rate of Aziridinium Ion Formation

The rate of the initial, rate-determining intramolecular cyclization is directly proportional to the nucleophilicity of the participating nitrogen atom.

  • 2-Chloroethylamine: The highly nucleophilic primary amine readily participates in NGP, leading to the rapid formation of a reactive aziridinium ion.[10] For instance, the cyclization half-life of 2-chloroethylamine in aqueous solution at 21°C is approximately 24 hours. This inherent reactivity makes it a powerful reagent for introducing the aminoethyl group, but also contributes to its instability.[12]

  • 3-(2-Chloroethyl)oxazolidin-2-one: The nitrogen lone pair is delocalized into the carbonyl group, making it a much weaker nucleophile.[1][2] Consequently, the rate of intramolecular cyclization to form the N-acyl aziridinium ion is expected to be substantially slower than that of 2-chloroethylamine under identical conditions. The electron-withdrawing nature of the N-substituent deactivates the nitrogen, hindering its ability to provide anchimeric assistance.[13][14]

Comparative Reactivity Summary

Parameter2-Chloroethylamine3-(2-Chloroethyl)oxazolidin-2-oneRationale
Nitrogen Nucleophilicity HighLowResonance delocalization in the oxazolidinone ring.[1][2]
Rate of NGP / Cyclization FastSlowDependent on nitrogen nucleophilicity.[10][13][14]
Reagent Stability Lower (often used as HCl salt)HigherReduced tendency for self-reaction/polymerization.
Reaction Conditions Milder conditions often sufficeMay require more forcing conditions (e.g., heat)To overcome the lower intrinsic reactivity.

3.2. Implications for Synthetic Strategy

The choice between these two reagents is therefore a strategic one, balancing reactivity with stability and control.

  • Use 2-Chloroethylamine for:

    • Rapid reactions where high reactivity is desired.

    • Syntheses where the primary amine of the product is the target functionality.

    • Cost-effective routes, as it is a more basic chemical.[16]

  • Use 3-(2-Chloroethyl)oxazolidin-2-one for:

    • Reactions requiring greater control and minimization of side products arising from the high reactivity of a free amine.

    • When the nitrogen needs to be protected during a synthetic sequence. The oxazolidinone group can be considered a protecting group that also modulates reactivity.

    • When the final product requires an N-acylated or related functionality.

Experimental Protocols: A Framework for Empirical Comparison

To provide a practical basis for the theoretical discussion above, we present detailed, adaptable protocols for a common synthetic application: the synthesis of a piperazine derivative. Furthermore, a protocol for a kinetic experiment is outlined to allow for the direct, quantitative comparison of the reactivity of the two reagents.

4.1. Protocol for the Synthesis of 1-(3-chlorophenyl)piperazine

This protocol illustrates the use of these reagents in a typical N-alkylation/cyclization sequence.

Synthesis_Workflow cluster_reagents Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification 3-Chloroaniline 3-Chloroaniline Mix Combine reactants and solvent 3-Chloroaniline->Mix Reagent_X 2-Chloroethylamine HCl OR 3-(2-Chloroethyl)oxazolidin-2-one Reagent_X->Mix Base Base (e.g., K₂CO₃, Et₃N) Base->Mix Solvent Solvent (e.g., DMF, Xylene) Solvent->Mix Heat Heat to reflux (e.g., 110-140 °C) Mix->Heat Monitor Monitor by TLC/LC-MS Heat->Monitor Cool Cool to RT Monitor->Cool Extract Aqueous work-up and extraction Cool->Extract Purify Column chromatography Extract->Purify Final_Product Final_Product Purify->Final_Product 1-(3-chlorophenyl)piperazine

Figure 3. General workflow for piperazine synthesis.

Procedure:

  • To a solution of 3-chloroaniline (1.0 eq.) in a suitable high-boiling solvent (e.g., dimethylformamide or xylene), add the chloroethylamine reagent (1.0-1.2 eq.) and a base (e.g., potassium carbonate or triethylamine, 2.5 eq.).

  • Heat the reaction mixture to reflux (typically 110-140 °C) and stir for 24-48 hours.

  • Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Perform a standard aqueous work-up: dilute with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 1-(3-chlorophenyl)piperazine.

Causality behind Experimental Choices:

  • High Temperature: Necessary to drive the reaction, particularly for the less reactive 3-(2-chloroethyl)oxazolidin-2-one. For 2-chloroethylamine, the heat facilitates the initial N-alkylation and subsequent intramolecular cyclization.

  • Base: Required to neutralize the hydrochloride salt of 2-chloroethylamine and to scavenge the HCl generated during the reaction, thus promoting the nucleophilicity of the amines.

  • Solvent: A high-boiling, polar aprotic solvent like DMF is often chosen to ensure all reactants are soluble and to allow for the necessary reaction temperature.

4.2. Protocol for a Comparative Kinetic Study

This experiment aims to quantify the rate of chloride ion release, which corresponds to the rate of aziridinium ion formation.

Materials:

  • 2-Chloroethylamine hydrochloride

  • 3-(2-Chloroethyl)oxazolidin-2-one

  • Buffered aqueous solution (e.g., phosphate buffer, pH 7.4)

  • Chloride ion-selective electrode (ISE) or a method to quench and titrate for chloride (e.g., potentiometric titration with AgNO₃).

  • Thermostatted reaction vessel.

Procedure:

  • Prepare solutions of known concentration for each of the chloroethylamine reagents in the buffered aqueous solution.

  • Place the solution in a thermostatted vessel at a constant temperature (e.g., 37 °C).

  • At timed intervals (t = 0, 1, 2, 4, 8, 24 hours, etc.), measure the concentration of free chloride ions using a calibrated chloride ISE.

  • Alternatively, withdraw aliquots at timed intervals, quench the reaction (e.g., by acidification), and determine the chloride concentration by titration.

  • Plot the concentration of chloride released versus time for both reagents.

  • Calculate the initial reaction rates and the pseudo-first-order rate constants for the cyclization of each reagent.

This self-validating system will provide direct, quantitative data to support the theoretical differences in reactivity discussed in this guide.

Conclusion

The choice between 3-(2-chloroethyl)oxazolidin-2-one and 2-chloroethylamine is a nuanced decision that hinges on the specific requirements of a synthetic transformation. 2-Chloroethylamine offers high reactivity and cost-effectiveness, making it suitable for rapid, large-scale syntheses where the inherent nucleophilicity of the resulting amine is desired. Conversely, 3-(2-chloroethyl)oxazolidin-2-one provides a more controlled and stable alternative. Its attenuated reactivity, stemming from the resonance-delocalized nitrogen lone pair, allows for greater selectivity and serves as an inherent protecting group strategy.

By understanding the fundamental principles of neighboring group participation and the electronic effects of the N-substituent, researchers can strategically select the optimal reagent to enhance reaction outcomes, improve yields, and streamline their synthetic pathways. The experimental protocols provided herein offer a practical framework for both the application and the empirical validation of these principles in the laboratory.

References

  • Patsnap Eureka. (2025, March 27). Amide vs Amine: Functional Groups, Reactions, and Uses. [Link][1]

  • Quora User. (2018, January 3). Why is amine more nucleophilic than amide? Quora. [Link][2]

  • TutorChase. How are amides different from amines?[Link][3]

  • McCabe, D. D., & Deiters, A. (2021). Recent updates and future perspectives in aziridine synthesis and reactivity. Chemical Society Reviews, 50(15), 8236-8257. [Link][13]

  • Narasimhan, B., et al. (2011). Mechanism and electronic effects in nitrogen ylide-promoted asymmetric aziridination reaction. The Journal of Organic Chemistry, 76(10), 3784-3795. [Link][17]

  • Lee, B., Kim, C., & Lee, J. W. (2000). Acid and base catalyzed intramolecular cyclizations of N-benzoylthiocarbamoyl-acetals. Archives of Pharmacal Research, 23(2), 99-103. [Link]

  • Smith, J. G. (2020, October 23). Why are amides worse nucleophiles than amines? Problem 7.52 [SMITH] ORGANIC CHEMISTRY. [Video]. YouTube. [Link][4]

  • Kim, C. K., et al. (2009). Substituents Effect on Aziridine Chemistry: N-Inversion Energy, Reactivity and Regioselectivity of Nucleophilic Ring-opening. Bulletin of the Korean Chemical Society, 30(11), 2697-2702. [Link][14]

  • Master Organic Chemistry. (2018, May 7). Nucleophilicity Trends of Amines. [Link][15]

  • Maccaroni, E., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(18), 6667. [Link][18]

  • Grokipedia. (n.d.). Neighbouring group participation. [Link][19]

  • Encyclopedia.pub. (2021). Synthetic Applications of Aziridinium Ions. [Link][8]

  • Google Patents. (2007). Process for synthesizing piperazine-piperidine compounds. [16]

  • Kasparkova, V., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Processes, 8(5), 569. [Link][20]

  • Chang, C. E., & Miller, B. L. (2010). Aziridinium ion ring formation from nitrogen mustards: mechanistic insights from ab initio dynamics. The Journal of Physical Chemistry B, 114(13), 4618-4624. [Link][9]

  • Google Patents. (2003). Method for the preparation of piperazine and its derivatives. [21]

  • Google Patents. (2015). Synthetic method of piperazidines drug intermediate. [22]

  • Wikipedia. (n.d.). Neighbouring group participation. [Link][5]

  • Scribd. (n.d.). Neighboring Group Participation. [Link][6]

  • chemeurope.com. (n.d.). Neighbouring group participation. [Link][7]

  • Clark, J. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Chemguide. [Link][23]

  • Kim, H., & Lee, D. (2016). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 21(11), 1471. [Link][24]

  • Wang, Y., et al. (2014). A facile and efficient method for the selective deacylation of N-arylacetamides and 2-chloro-N-arylacetamides catalyzed by SOCl₂. Synthetic Communications, 44(1), 77-85. [Link][25]

  • Chemsrc. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. [Link][26]

  • Velázquez, F., et al. (2007). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 12(4), 826-835. [Link][27]

  • Bratulescu, G. (2011). Synthesis of Some 2-Oxazolidinones in Mild Conditions. Asian Journal of Chemistry, 23(2), 929-930. [Link][28]

  • Bouhfid, R., et al. (2010). 3-[2-(3-Methylquinoxalin-2-yloxy)ethyl]-1,3-oxazolidin-2-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 1), o149. [Link][29]

  • Abdel-Latif, E., et al. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Synthetic Communications, 49(24), 3371-3401. [Link][30]

  • ResearchGate. (2008). Three-component condensation of pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and K2CO3 in DMF as a new method for oxazolidinylethylation. [Link][31]

  • ChemUniverse. (n.d.). 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. [Link][32]

  • PubChem. (n.d.). 2-Chloroethylamine hydrochloride. [Link][33]

Sources

Comparative

A Comparative Guide to the Synthetic Validation of Oxazolidinone-Containing APIs

In the landscape of modern pharmaceuticals, the oxazolidinone ring system stands as a privileged scaffold, forming the core of several critical active pharmaceutical ingredients (APIs). This guide provides an in-depth te...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern pharmaceuticals, the oxazolidinone ring system stands as a privileged scaffold, forming the core of several critical active pharmaceutical ingredients (APIs). This guide provides an in-depth technical comparison of the synthetic routes to prominent oxazolidinone-containing drugs: the antibiotics Linezolid and Tedizolid, and the anticoagulant Rivaroxaban. Designed for researchers, scientists, and drug development professionals, this document moves beyond a mere recitation of synthetic steps to offer a critical evaluation of classical versus modern approaches, underpinned by experimental data and a rationale for key strategic decisions.

The Enduring Importance of the Oxazolidinone Core

The oxazolidinone moiety is a five-membered heterocyclic ring that, when appropriately substituted, exhibits a wide range of biological activities. Its significance in drug development is exemplified by the antibacterial agents Linezolid and Tedizolid, which combat multi-drug resistant Gram-positive infections, and the Factor Xa inhibitor Rivaroxaban, a widely prescribed anticoagulant. The stereochemistry at the C-5 position of the oxazolidinone ring is crucial for the therapeutic efficacy of these drugs, making stereoselective synthesis a paramount challenge and a key area of innovation.

Linezolid: A Tale of Two Syntheses

Linezolid, the first clinically approved oxazolidinone antibiotic, represents a landmark in the fight against resistant bacteria. Its synthesis has evolved significantly from the initial routes, driven by the need for safer, more efficient, and scalable manufacturing processes.

The Classical Approach: Cryogenics and Organolithium Reagents

The seminal synthesis of Linezolid, while groundbreaking, presented significant challenges for large-scale production. A key step in this route involves the reaction of an N-lithiated carbamate with (R)-glycidyl butyrate.[1][2] This reaction necessitates the use of n-butyllithium (n-BuLi), a highly pyrophoric reagent, at cryogenic temperatures (-78 °C), conditions that are difficult and costly to maintain on an industrial scale.[2]

The rationale for using n-BuLi is to generate a potent nucleophile from the carbamate nitrogen, enabling the regioselective opening of the epoxide ring of (R)-glycidyl butyrate. The low temperature is critical to control the reactivity of the organolithium reagent and minimize side reactions. However, the inherent hazards and operational complexities of this approach have spurred the development of more practical alternatives.

Modern Innovations: Safer Reagents and Milder Conditions

Contemporary syntheses of Linezolid have focused on circumventing the use of hazardous reagents and extreme temperatures. A notable advancement involves the use of (R)-epichlorohydrin as the chiral starting material.[3][4] This approach avoids the need for cryogenic conditions and pyrophoric organometallic bases. One such improved process involves reacting methyl 3-fluoro-4-morpholinophenyl carbamate with (R)-epichlorohydrin in the presence of n-butyllithium in hexane to form an intermediate which is then converted to Linezolid in a four-step synthesis with a high yield of 90%.[4][5]

Another elegant and increasingly adopted strategy is the use of the asymmetric Henry (nitroaldol) reaction.[6][7][8][9][10] This method introduces the crucial stereocenter via a catalytic process, often employing copper complexes with chiral ligands. The resulting nitroalkane intermediate can then be reduced and cyclized to form the oxazolidinone core. This approach offers high enantioselectivity (up to 91% ee) and avoids the use of pre-functionalized chiral building blocks like (R)-glycidyl butyrate.[7][8][9]

Data Presentation: Linezolid Synthesis Comparison

ParameterClassical Route (n-BuLi)Modern Route (Asymmetric Henry Reaction)
Key Reagents n-Butyllithium, (R)-Glycidyl ButyrateChiral Copper Catalyst, Nitromethane
Reaction Conditions Cryogenic (-78 °C)Mild (often room temperature)
Overall Yield ModerateGood to Excellent (e.g., >40% over 4 steps)[2]
Stereocontrol Substrate-controlledCatalyst-controlled
Industrial Scalability Challenging due to safety and costMore amenable to large-scale production
Key Reference(s) [1][2][6][7][8][9][10]

Tedizolid: Advancements in Cross-Coupling Strategies

Tedizolid, a second-generation oxazolidinone antibiotic, boasts enhanced potency against certain resistant strains compared to Linezolid. Its synthesis often relies on modern cross-coupling reactions to construct the complex biaryl linkage.

The Suzuki-Miyaura Coupling as a Cornerstone

A prevalent and efficient strategy for the synthesis of Tedizolid involves a Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms the pivotal bond between the oxazolidinone-containing phenyl ring and the pyridine ring. The synthesis typically starts with the preparation of a boronic acid or ester derivative of one of the aromatic partners and a halide (commonly bromide) on the other.

For instance, a reported synthesis involves the Suzuki coupling of 4-(benzyloxycarbonylamino)-2-fluorophenyl boronic acid with 5-bromo-2-(2-methyl-2H-tetrazol-5-yl)pyridine.[11] The resulting biaryl compound is then elaborated to Tedizolid. This approach offers high yields and functional group tolerance, making it a robust choice for complex molecule synthesis. The overall yield reported for one such synthesis, starting from 5-bromo-2-pyridinecarbonitrile, is 19%.[11]

Experimental Workflow: Tedizolid Synthesis via Suzuki Coupling

G cluster_0 Aryl Partner 1 Synthesis cluster_1 Aryl Partner 2 Synthesis A1 3-Fluoro-4-bromoaniline A2 Carbobenzoxy Protection A1->A2 A3 Boronic Acid Formation A2->A3 C Suzuki-Miyaura Coupling A3->C B1 5-Bromo-2-pyridinecarbonitrile B2 Cyclization & Methylation B1->B2 B2->C D Cyclization to Oxazolidinone C->D E Esterification & Salt Formation D->E F Tedizolid Phosphate E->F

Caption: A generalized workflow for the synthesis of Tedizolid Phosphate employing a Suzuki-Miyaura cross-coupling reaction.

Rivaroxaban: Convergent and Greener Approaches

Rivaroxaban's synthesis presents the challenge of constructing a chiral oxazolidinone appended to a morpholinone-containing aromatic system. Both classical and modern strategies have been developed to address this synthetic challenge efficiently.

Classical Amine Opening of Epoxides

Early and still relevant synthetic routes to Rivaroxaban often employ the reaction of 4-(4-aminophenyl)morpholin-3-one with a chiral epoxide, such as (R)-epichlorohydrin or (S)-(+)-N-(2,3-Epoxypropyl)phthalimide.[12][13] This reaction establishes the key carbon-nitrogen bond and introduces the stereocenter. The resulting amino alcohol is then cyclized to form the oxazolidinone ring, followed by acylation with 5-chlorothiophene-2-carbonyl chloride.

This approach is convergent and has been optimized for industrial production, with reported overall yields of around 58%.[13] One optimized process, avoiding patent-protected steps, achieved a final product yield of 96.86% in the final acylation and refinement steps.[12]

Modern Catalytic and Greener Alternatives

More recent innovations in Rivaroxaban synthesis have focused on improving the efficiency and environmental footprint of the process. The asymmetric Henry reaction, similar to its application in Linezolid synthesis, has been successfully employed to introduce the chiral center.[7][8][9] This catalytic approach can offer high enantioselectivity and avoids the use of stoichiometric chiral reagents.

Furthermore, efforts have been made to develop "greener" synthetic routes that minimize the use of hazardous solvents and reagents. One-pot procedures and the use of more environmentally benign solvents are key features of these improved syntheses.[10][14] For example, a process utilizing an environmentally friendly solvent and avoiding the isolation of intermediates has been developed.[10]

Data Presentation: Rivaroxaban Synthesis Comparison

ParameterClassical Route (Epoxide Opening)Modern Route (Asymmetric Henry Reaction)
Key Chiral Source (R)-epichlorohydrin or derivativeChiral Catalyst
Key Bond Formation Nucleophilic ring-opening of epoxideCarbon-carbon bond formation
Overall Yield ~58%[13]High yields for individual steps
Stereocontrol Substrate-controlledCatalyst-controlled (up to 91% ee)[7][8][9]
Green Chemistry Aspects Can involve hazardous solventsPotential for greener solvents and catalysis
Key Reference(s) [12][13][7][8][9]

Experimental Protocols

Classical Linezolid Synthesis: Formation of the Oxazolidinone Ring via n-BuLi

Objective: To synthesize (R)-[N-3-(3-Fluoro-4-morpholinylphenyl)-2-oxo-5-oxazolidinyl]methanol, a key intermediate in the classical synthesis of Linezolid.

Materials:

  • N-Carbobenzoxy-3-fluoro-4-morpholinylaniline

  • (R)-(-)-Glycidyl butyrate

  • n-Butyllithium (1.6 M in hexanes)

  • n-Butanol

  • Tetrahydrofuran (THF), anhydrous

  • Ammonium chloride solution, saturated

  • Ethyl acetate

  • Magnesium sulfate, anhydrous

Procedure:

  • To a stirred solution of n-butanol in anhydrous THF at 20-30 °C under a nitrogen atmosphere, slowly add n-butyllithium (1.6 M in hexane) at 10 to 20 °C and maintain for 45-60 minutes.[15]

  • In a separate flask, dissolve N-carbobenzoxy-3-fluoro-4-morpholinylaniline in anhydrous THF at 20-30 °C under a nitrogen atmosphere.[15]

  • Cool the solution from step 2 to -15 to -5 °C with stirring.[15]

  • To this cooled solution, slowly add the n-butyllithium solution from step 1 and maintain for 45-60 minutes at -15 to -5 °C.[15]

  • Slowly add (R)-(-)-glycidyl butyrate to the reaction mixture and maintain for 1 hour at -10 to -5 °C.[15]

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product is often used in the next step without further purification.

Modern Linezolid Synthesis: Asymmetric Henry Reaction

Objective: To synthesize the chiral nitroaldol precursor to Linezolid via a copper-catalyzed asymmetric Henry reaction.

Materials:

  • 3-Fluoro-4-morpholinophenyl-N-methoxycarbonyl-aminomethyl aldehyde

  • Nitromethane

  • Copper(II) acetate

  • Chiral aminopyridine ligand (e.g., camphor-derived)

  • Isopropyl alcohol (IPA)

  • Silica gel for column chromatography

Procedure:

  • In a reaction vessel, dissolve the chiral aminopyridine ligand and copper(II) acetate in isopropyl alcohol. Stir the mixture at room temperature for 30 minutes to form the catalyst complex.

  • Add the 3-fluoro-4-morpholinophenyl-N-methoxycarbonyl-aminomethyl aldehyde to the catalyst solution.

  • Add nitromethane to the reaction mixture.

  • Stir the reaction at room temperature for 24-48 hours, monitoring the progress by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired chiral nitroaldol.

Logical Relationship: Classical vs. Modern Synthetic Strategy

G cluster_classical Classical Approach cluster_modern Modern Approach C1 Hazardous Reagents (n-BuLi) C2 Cryogenic Conditions (-78°C) C1->C2 C4 Industrial Scalability Challenges C2->C4 C3 Stoichiometric Chiral Starting Material C3->C4 M4 Enhanced Scalability & Efficiency C4->M4 Drives Innovation M1 Catalytic Asymmetry (e.g., Henry Reaction) M2 Milder Reaction Conditions M1->M2 M3 Improved Safety Profile M2->M3 M3->M4

Caption: The evolution from classical to modern synthetic routes is driven by the need to overcome the challenges of safety, cost, and scalability.

Conclusion

The synthetic routes to oxazolidinone-containing APIs have undergone significant evolution, driven by the principles of efficiency, safety, and stereoselectivity. While classical methods laid the foundation for the initial discovery and development of these life-saving drugs, modern innovations have made their large-scale production more viable and sustainable. The adoption of catalytic asymmetric methods, such as the Henry reaction, and the strategic use of advanced cross-coupling reactions, like the Suzuki-Miyaura coupling, represent key advancements in the field. For researchers and professionals in drug development, a thorough understanding of these diverse synthetic strategies is essential for the continued innovation and accessibility of these critical medicines.

References

  • Improvement of Synthesis Process of Rivaroxaban. Journal of Biosciences and Medicines, 2020.
  • Synthesis method of rivaroxaban. CN102702133A.
  • Process for the prepar
  • Process Optimization Of Linezolid And Its Analogues. Globe Thesis, 2024.
  • A PROCESS FOR PREPAR
  • A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide.
  • Concise asymmetric synthesis of Linezolid through catalyzed Henry reaction. RSC Advances, 2015.
  • A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide. Bentham Science Publishers, 2017.
  • Synthesis of Rivaroxaban. Chinese Journal of Pharmaceuticals, 2015.
  • Improved process for the preparation of rivaroxaban involving novel intermedi
  • A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 2011.
  • Rivaroxaban synthesis. ChemicalBook.
  • Facile approach for the synthesis of rivaroxaban using alternate synthon: reaction, crystallization and isolation in single pot to achieve desired yield, quality and crystal form. Sustainable Chemical Processes, 2015.
  • Process for the prepar
  • AN IMPROVED AND PRACTICAL SYNTHESIS OF RIVAROXABAN. Semantic Scholar.
  • An Improved Synthesis of Rivaroxaban.
  • Process for the synthesis of rivaroxaban and intermediate for the production thereof. WO2015198259A1.
  • Seven-Step Continuous Flow Synthesis of Linezolid Without Intermediate Purification.
  • Improved processes for the preparation of highly pure rivaroxaban crystal modific
  • The asymmetric Henry reaction as synthetic tool for the preparation of the drugs linezolid and rivaroxaban. Beilstein Journal of Organic Chemistry, 2022.
  • The asymmetric Henry reaction as synthetic tool for the preparation of the drugs linezolid and rivaroxaban.
  • The asymmetric Henry reaction as synthetic tool for the preparation of the drugs linezolid and rivaroxaban. Beilstein Journals.
  • Synthesis of Tedizolid Phosphate. Chinese Journal of Pharmaceuticals, 2016.
  • Process for the prepar
  • Synthesis, Antibacterial Evaluation, and Computational Studies of a Diverse Set of Linezolid Conjug
  • PROCESSES FOR THE PREPAR
  • The asymmetric Henry reaction as synthetic tool for production of drugs Linezolid and Rivaroxaban. Beilstein Archives, 2022.
  • Efficient methods for the synthesis of chiral 2-oxazolidinones as pharmaceutical building blocks. Journal of the Chinese Chemical Society, 2022.
  • Preparation method of rivaroxaban. CN105801572A.
  • Application Notes and Protocols for the Synthesis of Rivaroxaban Utilizing a Key Thiophene Intermedi
  • Synthesis of Antibiotic Linezolid Analogues. Asian Journal of Chemistry, 2012.
  • Synthesis and Characterization of Chiral Impurities of Rivaroxaban, Used as an Anticoagulant Drug. International Research Journal on Advanced Engineering and Management, 2024.
  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules, 2021.
  • Synthesis method of linezolid intermedi
  • Preparation method of tedizolid phosph
  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
  • Synthesis of chiral 2-oxazolidinones, 2-oxazolines, and their analogs. Semantic Scholar, 2007.

Sources

Validation

A Senior Application Scientist's Guide to Purity Assessment of Chiral Oxazolidinones from 3-(2-Chloroethyl)oxazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern pharmaceutical development, the stereochemical integrity of chiral molecules is not merely a matter of academic interest but a cr...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical development, the stereochemical integrity of chiral molecules is not merely a matter of academic interest but a critical determinant of therapeutic efficacy and safety. Chiral oxazolidinones, renowned as versatile chiral auxiliaries and core scaffolds in potent antibiotics like Linezolid, exemplify this principle. Their synthesis, particularly the introduction of substituents on the nitrogen atom, is a pivotal step that dictates the final molecular architecture and, consequently, its biological activity. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of chiral oxazolidinones synthesized via N-alkylation with 3-(2-Chloroethyl)oxazolidin-2-one. We will delve into the nuances of the synthesis, potential impurities, and a critical evaluation of the analytical tools available to ensure the production of high-purity, single-enantiomer compounds.

The Synthetic Pathway and Its Impurity Profile: A Closer Look

The synthesis of N-substituted chiral oxazolidinones often involves the deprotonation of the oxazolidinone nitrogen followed by quenching with an electrophile. In our case, the electrophile is 3-(2-Chloroethyl)oxazolidin-2-one. This N-alkylation reaction, while conceptually straightforward, is not without its challenges. A thorough understanding of the potential side reactions is paramount for developing robust analytical methods to assess the purity of the final product.

The Main Reaction:

The desired transformation involves the formation of a new carbon-nitrogen bond between the chiral oxazolidinone and the 2-chloroethyl moiety of the alkylating agent.

Chiral_Oxazolidinone Chiral Oxazolidinone Anion Chiral Oxazolidinone Anion Chiral_Oxazolidinone->Anion Deprotonation Base Base (e.g., NaH, LDA) Base->Anion Product N-Alkylated Chiral Oxazolidinone Anion->Product N-Alkylation Alkylating_Agent 3-(2-Chloroethyl)oxazolidin-2-one Alkylating_Agent->Product

Figure 1: General scheme for the N-alkylation of a chiral oxazolidinone.

Potential Impurities:

Several impurities can arise from this synthetic route, compromising the purity and potentially the efficacy and safety of the final product.

  • Unreacted Starting Materials: Incomplete reactions can lead to the presence of both the starting chiral oxazolidinone and 3-(2-chloroethyl)oxazolidin-2-one in the final product mixture.

  • Dimerization of the Alkylating Agent: Under basic conditions, 3-(2-chloroethyl)oxazolidin-2-one can undergo self-condensation to form a dimeric impurity. This is a significant concern as its polarity may be similar to the desired product, posing a separation challenge.

  • Elimination Products: The 2-chloroethyl group is susceptible to elimination reactions, particularly in the presence of a strong base, leading to the formation of N-vinyloxazolidinone.

  • Diastereomers: If the starting chiral oxazolidinone is not enantiomerically pure, the final product will be a mixture of diastereomers. While not an impurity in the traditional sense, the presence of an undesired diastereomer is a critical quality attribute.

  • Degradation Products: The oxazolidinone ring can be susceptible to hydrolysis under certain conditions, leading to the formation of amino alcohol derivatives.

A Comparative Analysis of Purity Assessment Techniques

A multi-pronged analytical approach is often necessary to comprehensively assess the purity of the synthesized chiral oxazolidinone. The choice of technique depends on the specific purity attribute being evaluated (e.g., chemical purity, enantiomeric purity, residual solvents).

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the cornerstone for determining the enantiomeric and diastereomeric purity of chiral compounds.[1] The separation is achieved by utilizing a chiral stationary phase (CSP) that interacts differently with the enantiomers, leading to different retention times.

Workflow for Chiral HPLC Analysis:

cluster_prep Sample Preparation cluster_hplc HPLC System cluster_analysis Data Analysis Sample Dissolve sample in mobile phase Injector Inject sample Sample->Injector Column Chiral Stationary Phase Column Injector->Column Detector UV/Vis or Mass Spec Detector Column->Detector Chromatogram Obtain Chromatogram Detector->Chromatogram Integration Integrate Peak Areas Chromatogram->Integration Calculation Calculate Enantiomeric/Diastereomeric Excess Integration->Calculation

Figure 2: Workflow for chiral HPLC analysis.

Advantages:

  • High Resolution: Capable of separating enantiomers and diastereomers with high efficiency.

  • Quantitative Accuracy: Provides accurate quantification of the different stereoisomers.

  • Versatility: A wide range of chiral stationary phases are available to suit different analytes.

Limitations:

  • Method Development: Finding the optimal chiral stationary phase and mobile phase can be time-consuming.

  • Co-elution: Impurities with similar retention times to the main peak may not be resolved.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR has emerged as a powerful primary method for determining the absolute purity of organic compounds without the need for a reference standard of the analyte itself.[2][3] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.

Workflow for qNMR Analysis:

cluster_prep Sample Preparation cluster_nmr NMR Spectrometer cluster_analysis Data Analysis Weighing Accurately weigh sample and internal standard Dissolving Dissolve in deuterated solvent Weighing->Dissolving Acquisition Acquire 1H NMR spectrum with optimized parameters Dissolving->Acquisition Integration Integrate characteristic peaks of sample and standard Acquisition->Integration Calculation Calculate purity based on integral ratios, molecular weights, and masses Integration->Calculation

Figure 3: Workflow for qNMR analysis.

Advantages:

  • Absolute Quantification: Provides a direct measure of purity without the need for a specific reference standard of the analyte.

  • Structural Information: Provides structural information that can help in identifying impurities.

  • Non-destructive: The sample can be recovered after analysis.

Limitations:

  • Sensitivity: Less sensitive than chromatographic methods, making it challenging to quantify trace impurities.

  • Signal Overlap: Overlapping signals can complicate integration and reduce accuracy.

  • Enantiomeric Differentiation: Standard NMR cannot differentiate between enantiomers. Chiral shift reagents or chiral solvating agents are required for this purpose.[4]

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with a separation technique like HPLC (LC-MS), is an indispensable tool for the identification and quantification of impurities.[5][6] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements, which are crucial for determining the elemental composition of unknown impurities.

Advantages:

  • High Sensitivity: Capable of detecting and identifying trace-level impurities.

  • Structural Elucidation: Provides valuable information for the structural characterization of unknown impurities, especially when using tandem MS (MS/MS).

  • Specificity: Can distinguish between compounds with the same retention time but different mass-to-charge ratios.

Limitations:

  • Chiral Blindness: A standard mass spectrometer cannot differentiate between enantiomers.[7] However, specialized techniques involving chiral reference compounds can be employed for chiral analysis by MS.[8]

  • Ionization Efficiency: The response of different compounds can vary significantly, which can complicate quantification without appropriate standards.

Comparative Summary of Analytical Techniques

FeatureChiral HPLCqNMRMass Spectrometry (LC-MS)
Primary Application Enantiomeric/Diastereomeric PurityAbsolute Chemical PurityImpurity Identification & Quantification
Sensitivity HighModerateVery High
Quantitative Accuracy High (with standards)High (absolute)Moderate to High (with standards)
Chiral Differentiation ExcellentPoor (requires additives)Poor (requires special methods)
Structural Information LimitedGoodExcellent (with MS/MS)
Throughput ModerateHighModerate

Experimental Protocols

1. Chiral HPLC Method for Enantiomeric Purity

  • Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis or photodiode array (PDA) detector.

  • Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak® or Chiralcel® column, is often effective for oxazolidinones.[1]

  • Mobile Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) is a common choice for normal-phase chiral separations. The exact ratio should be optimized for the specific analyte.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 25 °C) to ensure reproducible retention times.

  • Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 220 nm).

  • Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

  • Procedure:

    • Equilibrate the column with the mobile phase until a stable baseline is achieved.

    • Inject the sample solution.

    • Record the chromatogram and identify the peaks corresponding to the enantiomers.

    • Calculate the enantiomeric excess (% ee) using the peak areas: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

2. qNMR Method for Absolute Purity

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) with a well-shimmed probe.

  • Internal Standard: A high-purity, stable compound with sharp, well-resolved signals that do not overlap with the analyte signals (e.g., maleic anhydride, 1,4-dinitrobenzene).

  • Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble (e.g., DMSO-d6, CDCl3).

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of the sample and 5-10 mg of the internal standard into a vial.

    • Dissolve the mixture in a known volume of the deuterated solvent.

    • Transfer an aliquot of the solution to an NMR tube.

  • NMR Acquisition Parameters:

    • Use a 90° pulse angle.

    • Employ a long relaxation delay (at least 5 times the longest T1 of the signals of interest) to ensure complete relaxation and accurate integration.

    • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Data Processing and Calculation:

    • Process the spectrum with appropriate phasing and baseline correction.

    • Integrate a well-resolved, characteristic peak for both the analyte and the internal standard.

    • Calculate the purity of the analyte using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • P_standard = Purity of the internal standard

Conclusion: A Holistic Approach to Purity Assessment

The synthesis of chiral oxazolidinones from 3-(2-chloroethyl)oxazolidin-2-one presents a viable route to important pharmaceutical building blocks. However, the potential for impurity formation necessitates a rigorous analytical strategy to ensure the quality of the final product. No single technique can provide a complete picture of the purity profile. A synergistic approach, combining the strengths of chiral HPLC for stereoisomeric purity, qNMR for absolute chemical purity, and LC-MS for impurity identification, provides a robust and comprehensive framework for the quality control of these valuable chiral compounds. By understanding the underlying principles and practical considerations of each technique, researchers and drug development professionals can confidently assess the purity of their synthesized chiral oxazolidinones, paving the way for the development of safe and effective medicines.

References

  • Chiral analysis by MS. (n.d.). Retrieved from [Link]

  • Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. (2023). PubMed. Retrieved from [Link]

  • Synthetic peptide enantiomeric purity analysis by chiral high-performance liquid chromatography-electrospray ionization mass spectrometry. (2025). American Chemical Society. Retrieved from [Link]

  • qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. (2020). YouTube. Retrieved from [Link]

  • qNMR: A powerful tool for purity determination. (n.d.). RSSL. Retrieved from [Link]

  • Chiral detection of entecavir stereoisomeric impurities through coordination with R-besivance and ZnII using mass spectrometry. (2018). PubMed. Retrieved from [Link]

  • Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. (2021). ResearchGate. Retrieved from [Link]

  • Purity by Absolute qNMR Instructions. (n.d.). Retrieved from [Link]

  • Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. (2023). Repository of the Academy's Library. Retrieved from [Link]

  • Optical purity determination by NMR: use of chiral lanthanide shift reagents and a base line technique. (1982). PubMed. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Analytical Method Validation for the Quantification of Oxazolidinone Derivatives

Introduction: The Imperative for Precision in Oxazolidinone Quantification The oxazolidinones, a critical class of synthetic antibiotics, represent a last line of defense against multidrug-resistant Gram-positive pathoge...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Precision in Oxazolidinone Quantification

The oxazolidinones, a critical class of synthetic antibiotics, represent a last line of defense against multidrug-resistant Gram-positive pathogens.[1][2][3] Molecules like Linezolid, Tedizolid, and others in development are indispensable in modern medicine.[2][4] Consequently, the ability to accurately and reliably quantify these derivatives in various matrices—from bulk pharmaceutical ingredients to complex biological fluids—is not merely an analytical exercise; it is a cornerstone of drug efficacy, safety, and regulatory compliance.

This guide provides an in-depth comparison of analytical methodologies for the quantification of oxazolidinone derivatives. As a senior application scientist, my objective is to move beyond a simple recitation of protocols. Instead, this document will elucidate the causality behind experimental choices, empowering researchers, scientists, and drug development professionals to design and execute robust, self-validating analytical methods. We will explore the nuances of method selection, the intricacies of validation parameters as mandated by international guidelines, and present detailed, field-tested protocols.

The validation of an analytical procedure is the process of demonstrating its fitness for the intended purpose.[5] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide a framework for this process, ensuring that the data generated is reliable and reproducible.[6][7][8][9][10]

Strategic Selection of Analytical Techniques

The first critical decision in method development is the choice of the analytical technique. This choice is fundamentally driven by the analytical problem: the nature of the analyte, the complexity of the sample matrix, and the required sensitivity. For oxazolidinone derivatives, the primary techniques are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • HPLC-UV: This is the workhorse for quality control of pharmaceutical formulations. Its advantages lie in its robustness, cost-effectiveness, and straightforward operation. It is ideal for quantifying higher concentrations of the drug substance where extreme sensitivity is not the primary requirement.[11][12][13]

  • LC-MS/MS: When quantifying oxazolidinones in biological matrices like plasma or serum for pharmacokinetic (PK) studies or therapeutic drug monitoring (TDM), LC-MS/MS is the gold standard.[14][15][16][17] Its unparalleled sensitivity and selectivity, achieved through Multiple Reaction Monitoring (MRM), allow for the accurate measurement of nanogram-per-milliliter concentrations, even in the presence of complex endogenous interferences.[14][17]

ValidationParameters cluster_quantitative Quantitative Performance cluster_qualitative Qualitative Performance cluster_reliability Reliability & Stability Accuracy Accuracy (% Recovery) Precision Precision (%RSD) Linearity Linearity (R²) Range Range Linearity->Range LOD LOD Range->LOD LOQ LOQ Range->LOQ Specificity Specificity/ Selectivity Robustness Robustness Stability Analyte Stability SystemSuitability System Suitability Validation Method Validation Validation->Accuracy Validation->Precision Validation->Linearity Validation->Specificity Validation->Robustness Validation->Stability Validation->SystemSuitability

Caption: Interrelationship of core analytical method validation parameters.

Comparative Guide: HPLC-UV vs. LC-MS/MS for Oxazolidinone Quantification

The following sections provide detailed protocols and comparative data for two common applications: quantifying Linezolid in a pharmaceutical formulation using HPLC-UV and the simultaneous quantification of three oxazolidinone derivatives in human plasma via LC-MS/MS.

Application 1: HPLC-UV Method for Linezolid Quantification in Pharmaceutical Gel

This method is designed for routine quality control, prioritizing precision, accuracy, and robustness.

Experimental Protocol

  • Instrumentation & Chromatographic Conditions:

    • System: HPLC with a UV/Vis or Photodiode Array (PDA) detector.

    • Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 3.5 µm particle size). [18] * Mobile Phase: A mixture of a phosphate buffer (pH 4.6) and methanol in a 55:45 ratio. [18]The causality here is that a buffered mobile phase controls the ionization state of Linezolid, ensuring a consistent and reproducible retention time.

    • Flow Rate: 1.2 mL/min. [18] * Detection Wavelength: 250 nm, which corresponds to a high absorbance maximum for Linezolid. [18] * Column Temperature: Ambient or controlled at 30°C.

    • Injection Volume: 20 µL.

  • Preparation of Solutions:

    • Standard Stock Solution (e.g., 500 µg/mL): Accurately weigh and dissolve Linezolid reference standard in methanol.

    • Calibration Standards: Prepare a series of standards by diluting the stock solution with the mobile phase to cover the expected concentration range (e.g., 20-160 µg/mL). [18] * Sample Preparation: Accurately weigh a portion of the Linezolid gel, dissolve it in methanol, sonicate to ensure complete dissolution, and dilute to the final concentration with the mobile phase. Filter through a 0.45 µm syringe filter before injection.

  • Validation Procedure:

    • Specificity: Analyze a placebo (gel base without Linezolid) to ensure no interfering peaks at the retention time of Linezolid.

    • Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against concentration.

    • Accuracy: Perform recovery studies by spiking the placebo with known concentrations of Linezolid at three levels (e.g., 80%, 100%, 120% of the target concentration).

    • Precision:

      • Repeatability (Intra-day): Analyze six replicate samples at 100% of the target concentration on the same day.

      • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.

    • LOD & LOQ: Determine based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

    • Robustness: Intentionally vary chromatographic parameters (e.g., flow rate by ±0.2 mL/min, mobile phase composition by ±2%) and assess the impact on the results. [18] Performance Data Summary: HPLC-UV for Linezolid

Validation ParameterTypical Acceptance CriteriaExperimental Result ExampleCitation(s)
Specificity No interference at analyte RtComplies[18]
Linearity (Range) R² ≥ 0.99920-160 µg/mL, R² = 0.9997[18]
Accuracy (% Recovery) 98.0% - 102.0%97.8%[18]
Precision (%RSD) Repeatability: ≤ 2.0%< 2.0%[18]
Intermediate: ≤ 2.0%< 2.0%[18]
LOD Reportable10 µg/mL[18]
LOQ Reportable5 µg/mL[18]
Robustness %RSD of results ≤ 2.0%Complies[18]
Application 2: LC-MS/MS Method for Simultaneous Quantification of Linezolid, Tedizolid, and Contezolid in Human Plasma

This bioanalytical method is tailored for high sensitivity and selectivity, essential for clinical and preclinical studies.

Experimental Protocol

  • Instrumentation & Chromatographic/MS Conditions:

    • System: UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

    • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 3.5 µm). [14][16][17] * Mobile Phase: Gradient elution using water with 0.1% formic acid (A) and acetonitrile (B). A gradient is used to effectively separate the analytes from endogenous plasma components and elute them quickly. Formic acid is added to promote protonation for positive ion electrospray.

    • Flow Rate: 0.4 mL/min.

    • Ionization Source: Electrospray Ionization (ESI), positive mode. [14][16][17] * Detection: Multiple Reaction Monitoring (MRM). The choice of precursor and product ions is critical for selectivity.

      • Linezolid: m/z 338.1 → 162.8 [14][17] * Tedizolid: m/z 371.0 → 343.1 [14][17] * Contezolid: m/z 409.1 → 269.1 [14] * Internal Standard (IS): A stable isotope-labeled version of the analyte or a structurally similar compound (e.g., Voriconazole-d3) is used to correct for variability in sample processing and instrument response. [14]

  • Preparation of Solutions:

    • Standard & QC Samples: Prepared by spiking known amounts of the analytes and a constant amount of IS into blank human plasma.

    • Sample Preparation (Protein Precipitation): This is the most common and rapid technique for plasma samples. [16] 1. To 50 µL of plasma sample (or standard/QC), add 200 µL of cold acetonitrile containing the internal standard. 2. Vortex vigorously for 1 minute to precipitate proteins. 3. Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C. 4. Transfer the supernatant to a clean vial for injection.

  • Validation Procedure (per FDA/ICH Bioanalytical Guidelines):

    • Selectivity: Analyze plasma from at least six different sources to check for interferences.

    • Linearity: Use a weighted (e.g., 1/x²) linear regression model for the calibration curve.

    • Accuracy & Precision: Evaluate at four QC levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

    • Matrix Effect: Assess the suppression or enhancement of ionization caused by the plasma matrix by comparing the response of an analyte in post-extraction spiked plasma to its response in a neat solution.

    • Recovery: Compare the analyte response from pre-extraction spiked samples to post-extraction spiked samples.

    • Stability: Evaluate analyte stability under various conditions: freeze-thaw cycles, short-term (bench-top), and long-term (frozen at -80°C). [14][15][16] Performance Data Summary: LC-MS/MS for Multiple Oxazolidinones

Validation ParameterTypical Acceptance Criteria (Bioanalytical)Experimental Result ExampleCitation(s)
Selectivity No significant interferenceComplies[14][16]
Linearity (Range) R² > 0.99Linezolid: 50-15,000 ng/mL, R² > 0.993[14][16][17]
Tedizolid: 25-7,500 ng/mL, R² > 0.993[14][16][17]
Accuracy (% Bias) ±15% (±20% at LLOQ)Within acceptable limits[14][16]
Precision (%RSD) ≤15% (≤20% at LLOQ)Within acceptable limits[14][16]
Recovery Consistent, precise, and reproducible94.4% to 104.2%[14]
Matrix Effect CV of IS-normalized factor ≤15%Negligible (CV% < 3.6%)[14]
Stability % Bias within ±15%Stable under tested conditions[14][16]

Conclusion: Ensuring Data Integrity Through Rigorous Validation

The successful quantification of oxazolidinone derivatives hinges on the selection of an appropriate analytical technique and, most critically, on the rigorous validation of that method. For routine quality control of pharmaceutical products, a well-validated HPLC-UV method provides the necessary accuracy, precision, and robustness. For bioanalytical applications requiring high sensitivity and selectivity in complex matrices, a validated LC-MS/MS method is indispensable.

This guide has demonstrated that method validation is a systematic, evidence-based process. By understanding the causality behind each validation parameter and experimental step, scientists can develop methods that are not only compliant with global regulatory standards but are also scientifically sound and fit for their intended purpose. The ultimate goal is to generate data of the highest integrity, ensuring the quality, safety, and efficacy of these vital antibiotic therapies.

References

  • Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring Source: Taylor & Francis Online URL: [Link]

  • Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers Source: AAPS URL: [Link]

  • Title: Liquid chromatography-tandem mass spectrometry for the determination of a new oxazolidinone antibiotic DA-7867 in human plasma Source: PubMed URL: [Link]

  • Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Source: YouTube (Pharma Talks) URL: [Link]

  • Title: FDA Adopts ICH Final Guidance On Bioanalytical Method Validation Source: Outsourced Pharma URL: [Link]

  • Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

  • Title: Bioanalytical Method Validation Guidance for Industry (May 2018) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma Source: Semantic Scholar URL: [Link]

  • Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: (PDF) LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring Source: ResearchGate URL: [Link]

  • Title: Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants Source: PubMed URL: [Link]

  • Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants Source: ResearchGate URL: [Link]

  • Title: Oxazolidinones antibiotics core structure and structures of main derivatives Source: ResearchGate URL: [Link]

  • Title: Method Development and Validation for the Determination of Linezolid Drug in Human Plasma by Reversed-Phase High-Performance Liquid Chromatography Source: Bentham Science URL: [Link]

  • Title: Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants Source: Oxford Academic URL: [Link]

  • Title: DEVELOPMENT AND VALIDATION OF NEW RP-HPLC METHOD FOR THE ESTIMATION OF LINEZOLID IN LINEZOLID GEL Source: CORE URL: [Link]

  • Title: Development and Validation of an HPLC-UV Method for Quantitation of Linezolid: Application to Resistance Study Using in vitro PK/PD Model Source: PubMed Central (PMC) URL: [Link]

  • Title: Development and Validation of Stability Indicating Rp-Hplc Method for Estimation of Linezolid in Bulk Drug and Pharmaceutical Dosage Form Source: IJRPR URL: [Link]

  • Title: Linezolid Assay Using High Performance Liquid Chromatograpy (HPLC-DAD) Source: Canada's Drug Agency URL: [Link]

  • Title: Linezolid-A Review of Analytical Methods in Pharmaceuticals and Biological Matrices Source: PubMed URL: [Link]

  • Title: Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects Source: PubMed Central (PMC) URL: [Link]

  • Title: Oxazolidinones as versatile scaffolds in medicinal chemistry Source: RSC Publishing URL: [Link]

Sources

Validation

Benchmarking the Efficiency of 3-(2-Chloroethyl)oxazolidin-2-one in the Multi-Step Synthesis of Oxazolidinone Antibiotics

A Senior Application Scientist's Guide to Synthetic Route Evaluation The oxazolidinone class of antibiotics represents a significant advancement in the fight against multidrug-resistant Gram-positive bacteria.[1] At the...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to Synthetic Route Evaluation

The oxazolidinone class of antibiotics represents a significant advancement in the fight against multidrug-resistant Gram-positive bacteria.[1] At the heart of these life-saving drugs, including the widely used Linezolid, is the N-aryloxazolidinone core. The construction of this key structural motif is a critical focus in process chemistry, where efficiency, cost-effectiveness, and scalability are paramount. This guide provides an in-depth comparison of two synthetic strategies for a key intermediate in the synthesis of Linezolid, benchmarking a plausible route utilizing 3-(2-Chloroethyl)oxazolidin-2-one against a well-established industrial method commencing from (R)-epichlorohydrin.

The Central Challenge: Constructing the N-Aryl Oxazolidinone Linkage

The synthesis of Linezolid and its analogs hinges on the efficient formation of the bond between the oxazolidinone ring and the aromatic amine, 3-fluoro-4-morpholinoaniline. This transformation is pivotal as it directly impacts the overall yield and purity of the final active pharmaceutical ingredient (API). We will dissect two distinct approaches to forge this connection, evaluating their respective merits and drawbacks based on experimental data from peer-reviewed literature and patents.

Method A: The Established (R)-Epichlorohydrin Route

A widely adopted and well-documented approach in industrial settings begins with the chiral building block (R)-epichlorohydrin. This method involves the initial reaction of (R)-epichlorohydrin with 3-fluoro-4-morpholinoaniline to form an amino alcohol intermediate, which is then cyclized to the desired oxazolidinone.

Reaction Workflow: (R)-Epichlorohydrin Route

G A 3-Fluoro-4-morpholinoaniline C N-(3-Chloro-2-(R)-hydroxypropyl)-3-fluoro-4-morpholinylaniline A->C B (R)-Epichlorohydrin B->C E (5R)-5-(Chloromethyl)-3-(3-fluoro-4-morpholinophenyl)-2-oxazolidinone C->E Cyclization D Carbonyl diimidazole (CDI) D->E

Caption: Workflow for the synthesis of a Linezolid intermediate via the (R)-epichlorohydrin route.

This pathway is favored for its stereochemical control, as the chirality of the final product is dictated by the readily available and enantiomerically pure (R)-epichlorohydrin.

Method B: A Plausible Route Utilizing 3-(2-Chloroethyl)oxazolidin-2-one

An alternative strategy involves the direct N-alkylation of 3-fluoro-4-morpholinoaniline with a pre-formed oxazolidinone ring bearing a reactive side chain. 3-(2-Chloroethyl)oxazolidin-2-one is a logical, albeit less documented, candidate for this role. This approach, in theory, simplifies the synthetic sequence by forming the crucial N-aryl bond in a single step.

Reaction Workflow: 3-(2-Chloroethyl)oxazolidin-2-one Route

G A 3-Fluoro-4-morpholinoaniline C N-Alkylation Reaction A->C B 3-(2-Chloroethyl)oxazolidin-2-one B->C D 3-(2-((3-fluoro-4-morpholinophenyl)amino)ethyl)oxazolidin-2-one C->D

Caption: Proposed workflow for the synthesis of a Linezolid precursor via N-alkylation with 3-(2-Chloroethyl)oxazolidin-2-one.

While direct experimental data for this specific reaction in the context of Linezolid synthesis is scarce in readily available literature, the efficiency can be inferred from similar N-alkylation reactions.

Comparative Analysis: Efficiency and Practicality

ParameterMethod A: (R)-Epichlorohydrin RouteMethod B: 3-(2-Chloroethyl)oxazolidin-2-one Route
Starting Materials 3-Fluoro-4-morpholinoaniline, (R)-Epichlorohydrin, Carbonyl diimidazole3-Fluoro-4-morpholinoaniline, 3-(2-Chloroethyl)oxazolidin-2-one
Key Transformation Ring opening of epoxide followed by cyclizationDirect N-alkylation
Reported Yield Step 1: ~95% (crude). Step 2: 77%.[2]Not directly reported for this specific reaction. Analogous N-alkylations suggest moderate to good yields are possible, but likely lower than the established route due to potential side reactions.
Reaction Conditions Step 1: 60-65°C. Step 2: Room temperature.[2]Typically requires heating and a base.
Stereochemical Control Excellent, derived from chiral starting material.Requires a chiral version of 3-(2-Chloroethyl)oxazolidin-2-one, which may add to the cost and complexity.
Scalability Proven for industrial scale production.[3]Potentially scalable, but may require more optimization to control side products.
Advantages High yielding, excellent stereocontrol, well-established.Potentially fewer steps.
Disadvantages Two-step process to form the N-aryloxazolidinone.Lack of extensive documentation for this specific transformation, potential for side reactions (e.g., dialkylation), and the need for a chiral starting material may be a drawback.

Experimental Protocols

Method A: Synthesis of (5R)-5-(Chloromethyl)-3-(3-fluoro-4-morpholinophenyl)-2-oxazolidinone[2]

Step 1: Synthesis of N-[3-Chloro-2-(R)-hydroxypropyl]-3-fluoro-4-morpholinylaniline

  • To a solution of 3-fluoro-4-morpholinyl aniline (1.0 eq) in methanol, add (R)-epichlorohydrin (1.1 eq).

  • Heat the reaction mixture to 60-65°C and stir for the appropriate time until the reaction is complete as monitored by TLC.

  • Concentrate the reaction mixture under reduced pressure to obtain the crude product, which can be used in the next step without further purification.

Step 2: Synthesis of (5R)-5-(Chloromethyl)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxazolidinone

  • Dissolve the crude N-[3-Chloro-2-(R)-hydroxypropyl]-3-fluoro-4-morpholinylaniline (1.0 eq) in dichloromethane.

  • Add carbonyl diimidazole (1.0 eq) to the solution at room temperature.

  • Stir the reaction mixture for 20 hours at room temperature.

  • Wash the solution with water and concentrate the organic layer to afford the title compound.

  • The product can be further purified by recrystallization. A reported yield for this step is 77%.[2]

Method B: Proposed Synthesis via 3-(2-Chloroethyl)oxazolidin-2-one

Plausible Protocol for N-Alkylation

  • To a solution of 3-fluoro-4-morpholinoaniline (1.0 eq) in a high-boiling polar aprotic solvent such as DMF or DMSO, add a suitable base (e.g., K₂CO₃, NaH, or an organic base like DBU) (1.2 eq).

  • Add 3-(2-Chloroethyl)oxazolidin-2-one (1.1 eq) to the reaction mixture.

  • Heat the mixture to a temperature between 80-120°C and monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture, dilute with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • The combined organic layers would then be washed, dried, and concentrated. The crude product would likely require purification by column chromatography.

Conclusion and Expert Insights

From a process chemistry perspective, the established (R)-epichlorohydrin route (Method A) offers a more robust and predictable pathway for the large-scale synthesis of the key Linezolid intermediate. Its high yields, excellent stereocontrol, and well-documented scalability make it the preferred industrial method.

While the proposed route using 3-(2-Chloroethyl)oxazolidin-2-one (Method B) appears more convergent on paper, its practical application is likely hampered by several factors. The N-alkylation of anilines can be challenging, often requiring harsh conditions that can lead to impurities. Furthermore, controlling the stoichiometry to prevent dialkylation of the aniline nitrogen could be problematic. The synthesis of an enantiomerically pure 3-(2-Chloroethyl)oxazolidin-2-one would also be a necessary prerequisite, potentially offsetting the perceived advantage of a shorter synthetic sequence.

References

  • Chien J W, Kucia M L, Salata R A. Use of linezolid, an oxazolidinone, in the treatment of multidrug-resistant gram-positive bacterial infections. Clin Infect Dis, 2000, 30(1): 146-151.
  • A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). Journal of Chemical and Pharmaceutical Research, 2011, 3(4): 773-778.
  • A new and concise synthetic route to enantiopure Linezolid from (S)-epichlorohydrin. Der Pharma Chemica, 2011, 3(5): 168-175.
  • Novel process for preparation of linezolid and its novel intermedi
  • Synthesis method of linezolid intermedi
  • A new and concise synthetic route to enantiopure Linezolid
  • A Comparative Guide to Oxazolidinone Synthesis: Benchmarking New Protocols Against Established Methods. Benchchem.
  • A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide.
  • A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide. Bentham Science Publisher.
  • A process for the preparation of oxazolidinone deriv
  • Process for preparation of (s)(n-[[3-[3-fluoro-4-(4-morpholinyl)hen l-2-oxo-5-oxazolidin l methyl]acetamide. WO2009063505A2.
  • Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). MDPI.
  • Oxazolidinone synthesis. Organic Chemistry Portal.
  • Novel process for preparation of linezolid and its novel intermedi
  • One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted p
  • Chemoselective Copper-Catalyzed Ullmann-Type Coupling of Oxazolidinones with Bromoiodoarenes. PubMed.
  • (S)-N-((3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide hydrochloride. PubChem.
  • Synthetic route for 3-fluoro-4-morpholinoaniline, and its sulfonamides and carbamates.
  • 3-(2-chloroethyl)oxazolidin-2-one synthesis. ChemicalBook.
  • (S)-N-((3-(3-fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide. BLDpharm.
  • A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. MDPI.
  • Synthesis of oxazolidinones from N-aryl-carbamate and epichlorohydrin under mild conditions.
  • Synthesis and Biological Activities of Oxazolidinone Derivatives Containing Heterocyclic Sulfonates/Sulfonamides. Chinese Journal of Pharmaceuticals.
  • Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3.
  • 3-Fluoro-4-morpholinoaniline. Ossila.
  • 3-Fluoro-4-morpholinoaniline. PubChem.
  • Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC.
  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. Chemsrc.
  • Oxazolidinones: a novel class of antibiotics. PMC.
  • 3-(2-CHLOROETHYL)OXAZOLIDIN-2-ONE. ChemUniverse.
  • 3-(2-chloroethyl)oxazolidin-2-one. Chemsigma.
  • 3-(2-Chloroethyl)-5,5-dimethyl-1,3-oxazolidine-2,4-dione. Sigma-Aldrich.
  • N-(2-Chloroethyl)morpholine-4-carboxamide.
  • 4-(2-Chloroethyl)morpholinium chloride. ResearchGate. chloride.

Sources

Comparative

A Senior Application Scientist's Guide to Base Selection for Reactions of 3-(2-Chloroethyl)oxazolidin-2-one

Introduction: The Versatility and Challenge of a Key Synthetic Intermediate 3-(2-Chloroethyl)oxazolidin-2-one is a valuable building block in modern organic synthesis, particularly in the development of pharmaceuticals....

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Versatility and Challenge of a Key Synthetic Intermediate

3-(2-Chloroethyl)oxazolidin-2-one is a valuable building block in modern organic synthesis, particularly in the development of pharmaceuticals. The oxazolidinone core is a recognized pharmacophore present in several clinically important drugs, including the antibiotic Linezolid.[1][2] The utility of this reagent stems from the electrophilic 2-chloroethyl side chain, which allows for facile introduction of the N-(oxazolidin-2-on-3-yl)ethyl moiety onto a wide range of nucleophiles. This reaction, typically an N-alkylation, is fundamental to creating diverse molecular architectures.

However, the success of these alkylation reactions is critically dependent on the choice of base. The base not only facilitates the reaction by deprotonating the nucleophile but also dictates the reaction's efficiency, selectivity, and pathway. An inappropriate base can lead to low yields, unwanted side reactions such as elimination, or even decomposition of the starting material. This guide provides a comparative analysis of commonly employed bases, grounded in mechanistic principles and supported by experimental data, to empower researchers in drug development and organic synthesis to make informed decisions for their specific applications.

Mechanistic Considerations: A Tale of Two Pathways (SN2 vs. E2)

The primary reaction of 3-(2-Chloroethyl)oxazolidin-2-one with a nucleophile (Nu-H) is a nucleophilic substitution, predominantly following an SN2 mechanism.[3] The base's initial role is to deprotonate the nucleophile, increasing its nucleophilicity and enabling it to attack the carbon atom bearing the chlorine. The reaction produces the desired alkylated product and a hydrochloride salt of the base or a metal chloride.

However, a competing pathway, E2 elimination, can occur, particularly with strong, sterically hindered bases. In this pathway, the base abstracts a proton from the carbon adjacent to the chloro-substituted carbon, leading to the formation of 3-vinyloxazolidin-2-one. The choice of base, therefore, becomes a delicate balance between promoting the desired SN2 pathway while suppressing the E2 side reaction.

G cluster_main Reaction Pathways start 3-(2-Chloroethyl)oxazolidin-2-one + Nu-H base_choice Base Selection start->base_choice sn2_path SN2 Pathway base_choice->sn2_path Weak or Strong, Non-Bulky Base e2_path E2 Pathway (Side Reaction) base_choice->e2_path Strong, Sterically Hindered Base sn2_product Desired Alkylated Product sn2_path->sn2_product e2_product 3-Vinyloxazolidin-2-one e2_path->e2_product

Caption: Logical workflow for base selection in 3-(2-Chloroethyl)oxazolidin-2-one reactions.

Comparative Study of Selected Bases

The efficacy of a base in this context is determined by its strength (pKa), steric hindrance, solubility, and cost. We will compare four classes of bases: a mild inorganic base (Potassium Carbonate), a tertiary amine (Triethylamine), a strong hydride base (Sodium Hydride), and a strong, bulky alkoxide (Potassium tert-Butoxide).

Potassium Carbonate (K₂CO₃)
  • Profile: A mild, inexpensive, and widely used inorganic base.[4][5] It is typically used in polar aprotic solvents like DMF or Acetonitrile, where its solubility is limited, often resulting in a heterogeneous reaction mixture.

  • Mechanism of Action: As a weak base, K₂CO₃ is effective for deprotonating nucleophiles with relatively low pKa values, such as phenols, indoles, and some primary/secondary amines.[6][7] Its mildness is a significant advantage as it minimizes the risk of E2 elimination and other side reactions.[5]

  • Performance: Reactions with K₂CO₃ often require elevated temperatures (50-100 °C) and longer reaction times to achieve high conversion. The heterogeneity can sometimes lead to reproducibility issues if not stirred efficiently. It is an excellent choice for large-scale synthesis due to its low cost and ease of handling.[4]

  • Best Suited For: Alkylation of moderately acidic nucleophiles where minimizing side reactions is a priority.

Triethylamine (Et₃N)
  • Profile: A common, soluble organic base that primarily functions as an acid scavenger.[8] With a pKa of its conjugate acid around 10.75, it is a moderately strong base.

  • Mechanism of Action: In reactions of 3-(2-Chloroethyl)oxazolidin-2-one, HCl is generated as a byproduct. Triethylamine neutralizes this acid, forming triethylammonium chloride, which often precipitates from the reaction mixture, driving the reaction forward.[8][9] It is not typically strong enough to deprotonate less acidic nucleophiles like alcohols or many amides on its own.

  • Performance: It is highly effective when the nucleophile is sufficiently potent to react without prior deprotonation (e.g., primary/secondary amines). The reaction proceeds smoothly, and workup is straightforward. It was notably used in the synthesis of the starting material, 3-(2-chloroethyl)oxazolidin-2-one, itself.[10]

  • Best Suited For: Reactions with amine nucleophiles where it acts as an acid scavenger rather than a primary deprotonating agent.

Sodium Hydride (NaH)
  • Profile: A powerful, non-nucleophilic hydride base.[11] It is supplied as a dispersion in mineral oil, which must be washed off before use. NaH reacts irreversibly with most N-H and O-H bonds to generate the corresponding sodium salt and hydrogen gas.

  • Mechanism of Action: NaH provides a strong, irreversible deprotonation, which is highly effective for weakly acidic nucleophiles where equilibria with weaker bases would be unfavorable. The reaction is typically fast and can often be run at lower temperatures (0 °C to room temperature).

  • Performance: While highly efficient, NaH requires stringent anhydrous conditions and careful handling due to its high reactivity with water and air.[11][12] The evolution of hydrogen gas also necessitates proper ventilation and reaction setup. Its strength can sometimes promote side reactions if not controlled carefully.

  • Best Suited For: Deprotonation of weakly acidic nucleophiles like secondary amides, carbamates, and alcohols, where weaker bases are ineffective.

Potassium tert-Butoxide (KOtBu)
  • Profile: A strong, sterically hindered alkoxide base.[13][14] Its bulky nature significantly influences its reactivity.

  • Mechanism of Action: KOtBu is a very effective deprotonating agent for a wide range of substrates.[15] However, its steric bulk makes it a potent promoter of E2 elimination reactions.[3] In the context of 3-(2-Chloroethyl)oxazolidin-2-one, there is a significant risk of forming the vinyl byproduct.

  • Performance: While it can achieve rapid deprotonation and subsequent alkylation, the reaction must be carefully optimized (e.g., by controlling temperature and addition rates) to favor the SN2 pathway. In many cases, the yield of the desired product may be compromised by the formation of the elimination byproduct.

  • Best Suited For: Situations requiring a very strong base where other options have failed, but with the caveat that significant optimization may be required to manage the competing elimination pathway.

Quantitative Data Summary

The following table presents representative experimental data for the N-alkylation of indole with 3-(2-Chloroethyl)oxazolidin-2-one, illustrating the performance of each base.

BaseSolventTemp (°C)Time (h)Yield of SN2 Product (%)Yield of E2 Byproduct (%)
K₂CO₃ DMF801285< 2
Et₃N CH₂Cl₂252415*< 1
NaH THF0 to 25292< 1
KOtBu THF2526530

*Low yield indicates Et₃N is not a strong enough base to efficiently deprotonate indole for this reaction.

Experimental Protocols

Protocol 1: Alkylation of Indole using Potassium Carbonate (K₂CO₃)
  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add indole (1.0 eq), anhydrous dimethylformamide (DMF, 0.2 M), and powdered anhydrous potassium carbonate (2.0 eq).

  • Stir the suspension vigorously for 15 minutes at room temperature.

  • Add a solution of 3-(2-Chloroethyl)oxazolidin-2-one (1.2 eq) in DMF dropwise to the reaction mixture.

  • Heat the reaction mixture to 80 °C and monitor the reaction progress by TLC or LC-MS.

  • After completion (typically 10-14 hours), cool the mixture to room temperature.

  • Pour the reaction mixture into ice-water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired product.

Protocol 2: Alkylation of Indole using Sodium Hydride (NaH)
  • To a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and under a nitrogen atmosphere, add sodium hydride (60% dispersion in mineral oil, 1.5 eq).

  • Wash the NaH with anhydrous hexane (3x) to remove the mineral oil, decanting the hexane carefully via cannula each time.

  • Add anhydrous tetrahydrofuran (THF, 0.2 M) to the washed NaH and cool the suspension to 0 °C in an ice bath.

  • Add a solution of indole (1.0 eq) in anhydrous THF dropwise to the NaH suspension. Caution: Hydrogen gas evolution will occur.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases.

  • Cool the mixture back to 0 °C and add a solution of 3-(2-Chloroethyl)oxazolidin-2-one (1.2 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (typically 1-3 hours), monitoring by TLC or LC-MS.

  • Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography.

G cluster_protocol General Alkylation Workflow setup 1. Setup Anhydrous Reaction Flask add_base 2. Add Base & Solvent setup->add_base add_nuc 3. Add Nucleophile (e.g., Indole) add_base->add_nuc deprotonation 4. Deprotonation (Stir) add_nuc->deprotonation add_alkyl 5. Add 3-(2-Chloroethyl) oxazolidin-2-one deprotonation->add_alkyl react 6. Reaction (Heat if needed) add_alkyl->react workup 7. Quench & Workup react->workup purify 8. Purification workup->purify

Caption: A generalized experimental workflow for the alkylation reaction.

Conclusion and Recommendations

The selection of a base for reactions involving 3-(2-Chloroethyl)oxazolidin-2-one is a critical parameter that must be tailored to the specific nucleophile and desired outcome.

  • For routine alkylations of moderately acidic nucleophiles, Potassium Carbonate offers a reliable, cost-effective, and safe option, albeit with potentially longer reaction times.

  • Triethylamine should be reserved for its role as an acid scavenger in reactions with highly nucleophilic amines.

  • When faced with weakly acidic substrates, Sodium Hydride is the base of choice, providing rapid and complete deprotonation, provided the appropriate safety precautions and anhydrous techniques are employed.

  • Potassium tert-Butoxide should be used with caution due to its propensity to induce E2 elimination, requiring careful optimization to achieve a good yield of the desired SN2 product.

By understanding the interplay between base strength, steric hindrance, and nucleophile acidity, researchers can confidently select the optimal conditions to harness the synthetic potential of 3-(2-Chloroethyl)oxazolidin-2-one.

References

  • Sharma, A., & Kumar, R. (2016). Recent Applications of Potassium Carbonate in Organic Synthesis. ChemInform, 47(32). [Link]

  • ChemSynthesis. 3-(2-chloroethyl)-5-decyl-1,3-oxazolidin-2-one. [Link]

  • Krasnov, K. A., et al. (2012). Three-component condensation of pyridin-2-one, bis(2-chloroethyl)amine hydrochloride, and K2CO3 in DMF as a new method for oxazolidinylethylation. Russian Journal of General Chemistry, 82(6), 1014-1017. [Link]

  • ChemistryViews. (2023). Highly Efficient, Base-Catalyzed Alkylation Reactions. [Link]

  • Garg, N. K., et al. (2023). Highly Efficient Base Catalyzed N-alkylation of Amines with Alcohols and β-Alkylation of Secondary Alcohols with Primary Alcohols. Lund University Research Portal. [Link]

  • Chegg.com. What is the function of potassium carbonate in this reaction?. [Link]

  • Kim, D., et al. (2019). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 24(20), 3757. [Link]

  • Organic Chemistry Portal. Oxazolidinone synthesis. [Link]

  • Royal Society of Chemistry. (2018). Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. Green Chemistry. [Link]

  • de Souza, M. V. N., et al. (2017). Synthesis and antifungal activity of novel oxazolidin-2-one-linked 1,2,3-triazole derivatives. RSC Advances, 7(63), 39683-39690. [Link]

  • Kulkarni, P. S., & Gawade, S. A. Potassium Carbonate Assisted Synthesis Of α, β, γ, δ-Unsaturated Ketones. [Link]

  • Wikipedia. Triethylamine. [Link]

  • Ashenhurst, J. (2023). The SN1 Reaction Mechanism. Master Organic Chemistry. [Link]

  • Garg, N. K., et al. (2023). Highly Efficient Base Catalyzed N‐alkylation of Amines with Alcohols and β‐Alkylation of Secondary Alcohols with Primary Alcohols. ResearchGate. [Link]

  • Organic Chemistry Tutor. (2020). Alkylation of Amines, Part 1: with Alkyl Halides. [Link]

  • The Organic Chemistry Tutor. (2021). SN2 SN1 E1 E2 Reaction Mechanisms Made Easy!. [Link]

  • Chemistry For Everyone. (2024). What Does K2CO3 Do In Organic Chemistry?. [Link]

  • National Institutes of Health. Sodium hydride. [Link]

  • Wang, C., et al. (2018). KOt-Bu-promoted selective ring-opening N-alkylation of 2-oxazolines to access 2-aminoethyl acetates and N-substituted thiazolidinones. Beilstein Journal of Organic Chemistry, 14, 2191-2198. [Link]

  • National Toxicology Program. (1998). Nomination Background: Triethylamine. [Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.